Heptaprenol

Core Science & Biosynthesis

The Pivotal Role of Heptaprenol in Bacterial Physiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptaprenol, a C35 isoprenoid alcohol, is a linchpin molecule in fundamental bacterial processes. In its phosphorylated form, heptaprenyl diphosphate (B83284), it serves as a critical precursor for the biosynthesis of essential quinones, namely menaquinone-7 (B21479) (MK-7) and, in some species, ubiquinone-7. These quinones are indispensable components of the electron transport chain. Furthermore, heptaprenol plays a vital role as a lipid carrier in the biosynthesis of the bacterial cell wall, a function analogous to that of the more ubiquitous bactoprenol (B83863). This guide provides a comprehensive technical overview of the primary functions of heptaprenol in bacteria, complete with detailed experimental methodologies, quantitative data, and pathway visualizations to facilitate a deeper understanding and empower further research and drug development efforts.

Core Biological Functions

The primary biological significance of all-trans-heptaprenol lies in its dual role as a precursor to vital isoprenoids and as a carrier molecule in biosynthetic processes.[1]

Precursor to Menaquinone-7 (Vitamin K2)

Heptaprenyl diphosphate is the direct precursor to the seven-isoprene unit side chain of menaquinone-7 (MK-7).[1][2] This isoprenoid side chain anchors the menaquinone molecule to the cell membrane, a critical feature for its function in the electron transport chain.[1] In many bacteria, particularly Gram-positive organisms like Staphylococcus aureus, menaquinone is the sole quinone electron transporter, making its synthesis essential for both aerobic and anaerobic respiration.[3][4] The biosynthesis of the heptaprenyl side chain is catalyzed by heptaprenyl diphosphate synthase (HepPS).[3][5]

Precursor to Ubiquinone-7 (Coenzyme Q7)

In some microorganisms, all-trans-heptaprenyl diphosphate also serves as the precursor for the isoprenoid tail of ubiquinone-7, a form of Coenzyme Q.[1][2] Ubiquinones are essential components of the respiratory chain, playing a vital role in ATP synthesis and protecting against oxidative stress.[1]

Lipid Carrier in Bacterial Cell Wall Synthesis

In its phosphorylated form, heptaprenyl phosphate (B84403) can function as a hydrophobic anchor and carrier for hydrophilic sugar units across the cell membrane.[6] This role is central to the assembly of complex glycans and other cell surface molecules, including the peptidoglycan layer of the bacterial cell wall.[1] This function is analogous to the well-established role of bactoprenol (undecaprenyl phosphate), which transports peptidoglycan monomers from the cytoplasm to the periplasm for incorporation into the growing cell wall.[7][8][9][10][11]

Precursor for Bacterial Ether Lipids

In some bacteria, such as Bacillus subtilis, heptaprenyl pyrophosphate is a substrate for the synthesis of heptaprenylglyceryl phosphate (HepGP), a type of ether lipid.[12] While the precise biological function of these ether lipids in bacteria is still under investigation, their discovery points to a broader role for heptaprenol in bacterial membrane composition and function.[12]

Quantitative Data Summary

Parameter	Organism	Value	Method	Reference
Heptaprenyl Diphosphate Synthase (SaHepPS) Inhibition
Ki for Zoledronate analogue (C6 side-chain)	Staphylococcus aureus	~200 nM	Enzyme kinetics assay	[3]
Menaquinone Content
Menaquinone-7 (MK-7)	Staphylococcus aureus	Major quinone present	HPLC	[3]
Menaquinone-8 (MK-8) and Demethylmenaquinone-8 (DMK-8)	Escherichia coli	Major quinones present	HPLC	[13][14]
Minimal Inhibitory Concentration (MIC) of MenA Inhibitors
Compound 1 (7-methoxy-2-naphthol-based)	Mycobacterium tuberculosis	3-5 µg/ml	Broth microdilution	[4]
Compound 2 (7-methoxy-2-naphthol-based)	Methicillin-resistant Staphylococcus aureus (MRSA)	3-5 µg/ml	Broth microdilution	[4]

Signaling Pathways and Biosynthetic Workflows

Menaquinone-7 Biosynthesis Pathway

Caption: Biosynthetic pathway of Menaquinone-7 from FPP and IPP.

Role of Heptaprenyl Phosphate in Peptidoglycan Synthesis

Caption: Role of Heptaprenyl Phosphate in Peptidoglycan Monomer Transport.

Experimental Protocols

Analysis of Menaquinones by High-Performance Liquid Chromatography (HPLC)

This protocol is representative for the extraction and analysis of menaquinones from bacterial cells.

a. Sample Preparation and Extraction:

• Harvest bacterial cells from a liquid culture by centrifugation.

• Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline).

• Lyophilize the cell pellet to dryness.

• Extract the lipids from the dried cell mass with a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1, v/v).

• Perform the extraction multiple times to ensure complete recovery.

• Combine the organic extracts and evaporate to dryness under a stream of nitrogen.

b. Saponification (Optional, for release of ester-bound menaquinones):

• Resuspend the lipid extract in an ethanolic potassium hydroxide (B78521) solution.

• Reflux the mixture to hydrolyze any ester linkages.

• Allow the mixture to cool and then extract the non-saponifiable lipids (including menaquinones) with a non-polar solvent such as n-hexane or petroleum ether.

c. HPLC Analysis:

• Resuspend the final lipid extract in a suitable solvent (e.g., ethanol (B145695) or isopropanol).

• Inject the sample onto a reverse-phase HPLC column (e.g., C18).

• Elute the menaquinones using an isocratic or gradient mobile phase, typically a mixture of methanol, ethanol, or other organic solvents.

• Detect the menaquinones using a UV detector at an appropriate wavelength (e.g., 248 nm).

• Identify and quantify the menaquinone species by comparing their retention times and peak areas to those of authentic standards.

In Vitro Assay for Heptaprenyl Diphosphate Synthase (HepPS) Activity

This protocol outlines a general method for measuring the activity of HepPS.

a. Enzyme Preparation:

• Clone the gene encoding HepPS into an expression vector.

• Overexpress the protein in a suitable host, such as E. coli.

• Purify the recombinant HepPS protein using standard chromatographic techniques (e.g., affinity chromatography, ion-exchange chromatography).

b. Activity Assay:

• Prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl), MgCl2, dithiothreitol (B142953) (DTT), and the substrates: farnesyl diphosphate (FPP) and radiolabeled isopentenyl diphosphate (e.g., [1-14C]IPP).

• Initiate the reaction by adding the purified HepPS enzyme.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

• Stop the reaction by adding a quenching solution (e.g., EDTA or an acidic solution).

• Hydrolyze the resulting prenyl diphosphates to their corresponding alcohols using an acid phosphatase.

• Extract the prenyl alcohols with an organic solvent (e.g., n-hexane or ethyl acetate).

• Analyze the extracted products by thin-layer chromatography (TLC) or HPLC coupled with a radioactivity detector.

• Quantify the amount of heptaprenol produced to determine the enzyme activity.

Conclusion

Heptaprenol is a multifaceted molecule that is integral to bacterial survival. Its roles as a precursor to essential electron carriers and as a lipid carrier in cell wall synthesis highlight its importance in bacterial metabolism and structural integrity. The enzymes involved in the biosynthesis and utilization of heptaprenol, such as heptaprenyl diphosphate synthase and the MenA enzyme, represent promising targets for the development of novel antibacterial agents. A thorough understanding of the function and biosynthesis of heptaprenol is therefore crucial for advancing our efforts to combat bacterial infections.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Structure, Function and Inhibition of Staphylococcus aureus Heptaprenyl Diphosphate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of bicyclic inhibitors against menaquinone biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of product chain length determination for heptaprenyl diphosphate synthase from Bacillus stearothermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. BIOL 230 Lecture Guide - Synthesis of Peptidoglycan - Role of Bactoprenol [cwoer.ccbcmd.edu]
• 8. Buy Bactoprenol | 12777-41-2 [smolecule.com]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. brainly.in [brainly.in]
• 11. Peptidoglycan - Wikipedia [en.wikipedia.org]
• 12. Identification and Characterization of Heptaprenylglyceryl Phosphate Processing Enzymes in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Menaquinone (Vitamin K2) Biosynthesis: Localization and Characterization of the menA Gene from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biosynthesis of Menaquinone (Vitamin K2) and Ubiquinone (Coenzyme Q) - PMC [pmc.ncbi.nlm.nih.gov]

Heptaprenol as a Precursor to Menaquinone-7: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Menaquinone-7 (B21479) (MK-7), a vital form of vitamin K2, plays a crucial role in human health, particularly in bone metabolism and cardiovascular health. The biosynthesis of MK-7 is a complex enzymatic process predominantly found in certain bacteria, with Bacillus subtilis being a notable producer. A key step in this synthesis is the attachment of a C35 isoprenoid side chain, derived from heptaprenyl diphosphate (B83284), to a naphthoquinone ring. Heptaprenol, a 35-carbon isoprenoid alcohol, serves as the direct precursor to this side chain. This technical guide provides a comprehensive overview of the role of heptaprenol in MK-7 biosynthesis, detailing the enzymatic pathways, quantitative data from metabolic engineering studies, and relevant experimental protocols.

Biosynthetic Pathways of Menaquinone-7

The biosynthesis of menaquinone-7 involves two primary convergent pathways: the synthesis of the naphthoquinone ring and the synthesis of the heptaprenyl side chain.

Synthesis of the Naphthoquinone Ring

Two distinct pathways are known for the synthesis of the naphthoquinone precursor, 1,4-dihydroxy-2-naphthoate (DHNA):

• The Classical Menaquinone (men) Pathway: This pathway starts from chorismate, a key intermediate in the shikimate pathway. A series of enzymatic reactions catalyzed by the men gene products (MenA-G) converts chorismate to DHNA. This pathway is well-characterized in organisms like Escherichia coli and Bacillus subtilis.

• The Futalosine (B117586) Pathway: An alternative pathway to DHNA, the futalosine pathway, also begins with chorismate but proceeds through a different set of intermediates, including futalosine. This pathway has been identified in various bacteria and is considered to be evolutionarily ancient.[1]

Synthesis of the Heptaprenyl Side Chain and Final Condensation

The C35 isoprenoid side chain of MK-7 is synthesized from isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), the universal five-carbon isoprenoid building blocks.

• Heptaprenyl Diphosphate Synthase (HepS/HepPS): This enzyme catalyzes the sequential condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP), an intermediate in the isoprenoid biosynthesis pathway, to form heptaprenyl diphosphate (HepPP).

• 1,4-dihydroxy-2-naphthoate octaprenyltransferase (MenA): This membrane-bound enzyme facilitates the crucial condensation reaction between DHNA and heptaprenyl diphosphate. This reaction results in the formation of demethylmenaquinone-7 (DMK-7).

• Demethylmenaquinone Methyltransferase (MenG/UbiE): In the final step, a methyl group from S-adenosyl methionine (SAM) is transferred to DMK-7 by this enzyme to yield the final product, menaquinone-7.

Quantitative Data on Menaquinone-7 Production

Metabolic engineering of Bacillus subtilis has been a primary strategy to enhance the production of MK-7. The following tables summarize the quantitative data from various studies, highlighting the impact of overexpressing key enzymes in the biosynthetic pathway.

Strain/Modification	Key Overexpressed Gene(s)	MK-7 Titer (mg/L)	Fold Increase	Reference
B. subtilis BSAT01 (Initial)	-	231.0	-	[2]
B. subtilis (Engineered)	Enhanced glycerol (B35011) metabolism	259.7	1.12	[2]
B. subtilis (Engineered)	Optimized central carbon metabolism	318.3	1.38	[2]
B. subtilis (Engineered)	Heterologous Dxs and fusion expression	451.0	1.95	[2]
B. subtilis 168 (Wild Type)	-	~4.5	-
B. subtilis 168 (Engineered)	menA	~177.38	~39.4	[3]
B. subtilis natto (Alkali Stress)	-	Increased to 2.10 times of control	2.10	[4]
B. subtilis L-5 (Wild Type)	-	75	-	[5]
B. subtilis R-8 (Mutant)	-	196	2.61	[5]
B. subtilis R-89 (Engineered)	Overexpression of key enzymes	239.65	3.19	[5]
E. coli (Engineered)	Heterologous HepPPS and optimized MVA pathway	8.8	-
E. coli (Engineered)	Combinatorial metabolic engineering	1350	-	[6]

Experimental Protocols

Heterologous Expression and Purification of Heptaprenyl Diphosphate Synthase (HepS) and MenA

This protocol provides a general framework for the expression and purification of HepS and MenA, which are essential for the in vitro reconstitution of the final steps of MK-7 biosynthesis.

a. Gene Cloning and Vector Construction:

• Amplify the coding sequences of the genes for HepS and MenA from the genomic DNA of a suitable organism (e.g., Bacillus subtilis) using PCR with primers containing appropriate restriction sites.

• Clone the amplified PCR products into an expression vector (e.g., pET series) containing a suitable tag for purification (e.g., a polyhistidine-tag).

• Transform the ligation products into a competent E. coli expression strain (e.g., BL21(DE3)).

• Verify the sequence of the cloned genes by DNA sequencing.

b. Protein Expression:

• Inoculate a single colony of the transformed E. coli into Luria-Bertani (LB) medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• Inoculate a larger volume of LB medium with the overnight culture and grow at 37°C until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

• Continue to grow the culture at a lower temperature (e.g., 16-25°C) for several hours or overnight to enhance the yield of soluble protein.

c. Cell Lysis and Protein Purification:

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in a lysis buffer containing a detergent (for the membrane-bound MenA) and protease inhibitors.

• Lyse the cells by sonication or using a French press.

• Clarify the lysate by centrifugation.

• For His-tagged proteins, load the supernatant onto a Ni-NTA affinity chromatography column.

• Wash the column with a wash buffer containing a low concentration of imidazole (B134444) to remove non-specifically bound proteins.

• Elute the target protein with an elution buffer containing a high concentration of imidazole.

• Analyze the purified protein by SDS-PAGE to assess its purity and size.

• If necessary, perform further purification steps such as size-exclusion chromatography.

In Vitro Reconstitution of Menaquinone-7 Biosynthesis

This protocol describes a cell-free system to synthesize MK-7 from its direct precursors.

a. Preparation of Cell Lysate (as an alternative to purified enzymes):

• Grow a culture of an appropriate bacterial strain known to produce MK-7 (e.g., Bacillus subtilis) to the mid-logarithmic phase.

• Harvest the cells by centrifugation and wash them with a suitable buffer.

• Resuspend the cells in a lysis buffer and disrupt them by sonication or bead beating.

• Clarify the lysate by centrifugation to obtain a cell-free extract containing the necessary enzymes.

b. Enzymatic Reaction:

• Set up the reaction mixture in a suitable buffer (e.g., Tris-HCl, pH 7.5) containing:

  • Heptaprenyl diphosphate (substrate for MenA)

  • 1,4-dihydroxy-2-naphthoate (DHNA) (substrate for MenA)

  • S-adenosyl methionine (SAM) (methyl group donor for MenG)

  • Purified HepS and MenA enzymes, or the cell-free extract

  • Mg²⁺ ions (cofactor for MenA)

• Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a defined period.

c. Extraction and Analysis of Menaquinone-7:

• Stop the reaction by adding a solvent mixture, typically a mixture of chloroform (B151607) and methanol (B129727) (1:2, v/v).

• Extract the lipids, including MK-7, into the organic phase.

• Evaporate the organic solvent under a stream of nitrogen.

• Resuspend the lipid extract in a suitable solvent for analysis.

• Quantify the synthesized MK-7 using High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, or by Liquid Chromatography-Mass Spectrometry (LC-MS) for higher sensitivity and specificity.[7][8][9][10][11]

Quantification of Menaquinone-7 by HPLC

a. Sample Preparation:

• For bacterial cultures, extract the menaquinones from a known volume of culture or a specific amount of cell biomass using a solvent mixture like chloroform/methanol or hexane/isopropanol.

• For in vitro reaction mixtures, follow the extraction procedure described above.

• Evaporate the solvent and redissolve the lipid extract in the mobile phase used for HPLC analysis.

b. HPLC Conditions:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A mixture of organic solvents such as methanol, ethanol, isopropanol, or acetonitrile, often with a small amount of a buffer or acid.[10]

• Detection: UV detection at a wavelength of around 248 nm or fluorescence detection after post-column reduction.[9][10]

• Quantification: Use a standard curve prepared with a known concentration of a pure MK-7 standard to quantify the amount of MK-7 in the samples.

Visualizations

Biosynthetic Pathway of Menaquinone-7

Caption: Biosynthesis of Menaquinone-7 via classical and futalosine pathways.

Experimental Workflow for In Vitro Reconstitution

Caption: Workflow for the in vitro biosynthesis and analysis of Menaquinone-7.

Conclusion

Heptaprenol, in its activated diphosphate form, is the indispensable precursor for the C35 side chain of menaquinone-7. The enzymatic machinery responsible for its synthesis and subsequent attachment to the naphthoquinone ring, particularly heptaprenyl diphosphate synthase and 1,4-dihydroxy-2-naphthoate octaprenyltransferase, are key targets for metabolic engineering to enhance MK-7 production. The quantitative data from such studies provide valuable insights into the rate-limiting steps of the biosynthetic pathway. The detailed experimental protocols and workflows presented in this guide offer a practical framework for researchers in the fields of biotechnology and drug development to further investigate and optimize the production of this vital nutrient.

References

• 1. The futalosine pathway played an important role in menaquinone biosynthesis during early prokaryote evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combinatorial metabolic engineering of Bacillus subtilis for menaquinone-7 biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Effects of Alkali Stress on the Growth and Menaquinone-7 Metabolism of Bacillus subtilis natto [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Highly Efficient Production of Menaquinone-7 from Glucose by Metabolically Engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bevital.no [bevital.no]
• 8. mdpi.com [mdpi.com]
• 9. Determination of vitamins K1, MK‐4, and MK‐7 in human serum of postmenopausal women by HPLC with fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. researchgate.net [researchgate.net]

The Biosynthetic Pathway of All-E-Heptaprenol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

All-E-heptaprenol, a C35 isoprenoid alcohol, and its phosphorylated derivative, all-E-heptaprenyl diphosphate (B83284), are pivotal precursors in the biosynthesis of vital molecules such as menaquinone-7 (B21479) (Vitamin K2) in bacteria and the side chain of ubiquinone-7 (Coenzyme Q7) in some eukaryotes.[1] The all-trans configuration of its seven isoprene (B109036) units imparts a specific linear structure crucial for its biological function.[2] This technical guide provides a comprehensive exploration of the biosynthetic pathway of all-E-heptaprenol, detailing the core enzymatic reactions, cellular localization, and downstream metabolic fate. The guide includes quantitative data, detailed experimental protocols, and pathway visualizations to support research and drug development endeavors, particularly in the context of novel antimicrobial targets.

Core Biosynthetic Pathway

The synthesis of all-E-heptaprenol originates from the universal isoprenoid building blocks, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[2] The central enzyme in this pathway is heptaprenyl diphosphate synthase (HepPPS) , which catalyzes the sequential condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP) to form all-E-heptaprenyl diphosphate.[1][3] The final step is the dephosphorylation of all-E-heptaprenyl diphosphate to all-E-heptaprenol, a reaction catalyzed by a phosphatase.[1]

Upstream Supply of Precursors

The precursors IPP and FPP are synthesized via two primary pathways: the mevalonate (B85504) (MVA) pathway, typically found in eukaryotes and archaea, and the methylerythritol phosphate (B84403) (MEP) or non-mevalonate pathway, common in bacteria and plant plastids.[3]

Caption: Upstream biosynthesis of IPP and FPP via the MVA and MEP pathways.

Heptaprenyl Diphosphate Synthase (HepPPS)

HepPPS (EC 2.5.1.30) is the key enzyme that determines the C35 chain length.[4] It is a member of the trans-prenyltransferase family.[5] In some bacteria, such as Bacillus subtilis, HepPPS is a heterodimeric enzyme composed of two subunits, HepS and HepT (also referred to as components I and II).[1][6] Neither subunit alone possesses catalytic activity.[7]

The reaction catalyzed by HepPPS is as follows:

(2E,6E)-farnesyl diphosphate + 4 isopentenyl diphosphate ⇌ all-trans-heptaprenyl diphosphate + 4 diphosphate[4][5]

Dephosphorylation to All-E-Heptaprenol

The final step in the formation of all-E-heptaprenol is the removal of the diphosphate group from all-E-heptaprenyl diphosphate. This hydrolysis reaction is catalyzed by a phosphatase. The specific phosphatase responsible for this step is not well-characterized and may be a non-specific phosphatase.[1]

Caption: Core biosynthetic pathway of all-E-heptaprenol.

Cellular Localization

The subcellular localization of all-E-heptaprenol synthesis is critical for the efficient channeling of the lipophilic product into downstream pathways.

• Bacteria: In bacteria, heptaprenyl diphosphate synthase activity is generally associated with the cell membrane.[1] This localization is logical as all-E-heptaprenyl diphosphate is a precursor for the lipid-soluble electron carrier menaquinone-7, which functions within the bacterial cell membrane.[1]

• Eukaryotes: In eukaryotic organisms, the synthesis of the heptaprenyl diphosphate precursor for ubiquinone is primarily localized to the mitochondria.[1] For instance, in the yeast Saccharomyces cerevisiae, the homologous enzyme Coq1 is a peripheral inner mitochondrial membrane protein.[1] This mitochondrial localization is essential for the subsequent steps of coenzyme Q synthesis, which occur within the mitochondrial inner membrane.[1]

Downstream Pathways

All-E-heptaprenyl diphosphate is a crucial branch-point metabolite that feeds into the biosynthesis of essential quinones.

• Menaquinone-7 (Vitamin K2) Biosynthesis in Bacteria: In bacteria, all-E-heptaprenyl diphosphate is condensed with 1,4-dihydroxy-2-naphthoate by the enzyme MenA (1,4-dihydroxy-2-naphthoate octaprenyltransferase) to form demethylmenaquinone-7.[1] This is followed by a methylation step catalyzed by MenG (demethylmenaquinone methyltransferase) to yield menaquinone-7.[1]

Caption: Bacterial Menaquinone-7 biosynthesis pathway.

• Ubiquinone-7 (Coenzyme Q7) Biosynthesis in Eukaryotes: In some eukaryotes, all-E-heptaprenyl diphosphate serves as the precursor for the polyisoprenoid tail of ubiquinone-7. The heptaprenyl group is transferred to a p-hydroxybenzoate derivative, followed by a series of modifications including hydroxylations, methylations, and a decarboxylation to produce ubiquinone-7. The enzyme COQ7 is involved in one of the hydroxylation steps.[3][8]

Caption: Eukaryotic Ubiquinone-7 biosynthesis pathway.

Quantitative Data

The kinetic parameters of heptaprenyl diphosphate synthase provide insights into its substrate specificity and catalytic efficiency.

Table 1: Kinetic Parameters of Heptaprenyl Diphosphate Synthase

Organism	Enzyme	Substrate	Km (µM)	Vmax (nmol·min-1·nmol-1)	Reference
Bacillus subtilis	HepPPS	Isopentenyl diphosphate	12.8	Not reported	[2]
Farnesyl diphosphate	13.3	Not reported	[2]
Geranylgeranyl diphosphate	8.3	Not reported	[2]
Toxoplasma gondii	TgCoq1	Isopentenyl diphosphate	13.0 ± 1.1	1.0 ± 0.0 s-1 (kcat)	[9]
Farnesyl diphosphate	1.9 ± 0.2	1.3 ± 0.0 s-1 (kcat)	[9]
Geranylgeranyl diphosphate	2.1 ± 0.3	1.1 ± 0.0 s-1 (kcat)	[9]

Experimental Protocols

Protocol 1: Purification of Recombinant Heptaprenyl Diphosphate Synthase

This protocol describes the purification of a His-tagged recombinant heptaprenyl diphosphate synthase expressed in E. coli.

1. Expression and Cell Lysis:

• Transform E. coli BL21(DE3) cells with an expression plasmid containing the His-tagged HepPPS gene.

• Grow the cells in LB medium containing the appropriate antibiotic to an OD600 of 0.6-0.8.

• Induce protein expression with IPTG (e.g., 0.4 mM) and incubate at a lower temperature (e.g., 18°C) overnight to enhance protein solubility.

• Harvest the cells by centrifugation and resuspend the pellet in lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM DTT, and protease inhibitors).

• Lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 30 minutes at 4°C.

2. Affinity Chromatography:

• Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Wash the column with wash buffer (lysis buffer with a slightly higher concentration of imidazole, e.g., 20-40 mM) to remove non-specifically bound proteins.

• Elute the His-tagged HepPPS with elution buffer (lysis buffer containing a high concentration of imidazole, e.g., 250-500 mM).

• Collect fractions and analyze by SDS-PAGE to identify those containing the purified protein.

3. Desalting:

• Pool the fractions containing the purified protein and desalt using a desalting column (e.g., PD-10) or dialysis to remove imidazole and exchange the buffer to a storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT, 10% glycerol).

• Store the purified enzyme at -80°C.

Protocol 2: Heptaprenyl Diphosphate Synthase Activity Assay

This radioassay measures the incorporation of [14C]IPP into a long-chain polyprenyl diphosphate.

1. Reaction Mixture:

• Prepare a reaction mixture in a final volume of 100 µL containing:

  • 100 mM Tris-HCl, pH 7.4

  • 10 mM MgCl2

  • 1 mM DTT

  • 10 µM Farnesyl diphosphate (FPP)

  • 10 µM [1-14C]Isopentenyl diphosphate (IPP) (with a specific activity of ~50-60 mCi/mmol)

  • Purified HepPPS enzyme (e.g., 1 µg)

2. Incubation:

• Initiate the reaction by adding the enzyme.

• Incubate the mixture at 37°C for a defined period (e.g., 30 minutes).

3. Product Extraction:

• Stop the reaction by adding 200 µL of a saturated NaCl solution.

• Extract the lipid products by adding 500 µL of 1-butanol (B46404) and vortexing vigorously.

• Centrifuge to separate the phases.

4. Quantification:

• Transfer an aliquot of the upper butanol phase to a scintillation vial.

• Evaporate the solvent.

• Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Calculate the enzyme activity based on the incorporated radioactivity, the specific activity of the [14C]IPP, and the reaction time.

Protocol 3: Subcellular Localization of Bacterial Heptaprenyl Diphosphate Synthase

This protocol describes the separation of cytoplasmic and membrane fractions from bacteria to determine the localization of HepPPS.[3]

1. Cell Culture and Harvest:

• Grow the bacterial culture (e.g., Bacillus subtilis) to mid-log phase.

• Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).

• Wash the cell pellet with a cold buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl).

2. Cell Lysis:

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT, with protease inhibitors).

• Lyse the cells by sonication on ice.

3. Fractionation:

• Centrifuge the lysate at a low speed (e.g., 10,000 x g for 10 minutes) to remove unbroken cells and large debris.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g., 100,000 x g for 1 hour at 4°C) to pellet the membranes.

• The resulting supernatant is the cytosolic fraction, and the pellet contains the membrane fraction.

4. Analysis:

• Carefully wash the membrane pellet with lysis buffer and resuspend it in a minimal volume of storage buffer.

• Determine the protein concentration of both the cytosolic and membrane fractions.

• Analyze both fractions for the presence of HepPPS by Western blotting using specific antibodies.

• Perform enzyme activity assays (as described in Protocol 2) on both fractions to determine the localization of the catalytic activity.

Caption: Experimental workflow for subcellular localization of bacterial HepPPS.

Conclusion

The biosynthetic pathway of all-E-heptaprenol, centered around the enzyme heptaprenyl diphosphate synthase, represents a critical juncture in the metabolism of many organisms. Its product is essential for the synthesis of menaquinone-7 in bacteria and the side chain of ubiquinone-7 in some eukaryotes, highlighting its importance in cellular respiration. The strategic cellular localization of this pathway underscores the efficiency of metabolic channeling. The enzymes involved in this pathway, particularly HepPPS, are attractive targets for the development of novel antimicrobial agents. This technical guide provides a foundational resource for researchers aiming to further elucidate the intricacies of this pathway and leverage this knowledge for therapeutic innovation.

References

• 1. Frontiers | Advances in Enhanced Menaquinone-7 Production From Bacillus subtilis [frontiersin.org]
• 2. Heptaprenyl pyrophosphate synthetase from Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. COQ7 - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Two subunits of heptaprenyl diphosphate synthase of Bacillus subtilis form a catalytically active complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biochemistry of Mitochondrial Coenzyme Q Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combinatorial metabolic engineering of Bacillus subtilis for menaquinone-7 biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Catalytic Machinery: A Technical Guide to the Mechanism of Hection of Heptaprenyl Diphosphate Synthase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenyl diphosphate (B83284) synthase (HepPPS) is a critical enzyme in the biosynthesis of isoprenoids, a vast and functionally diverse class of natural products.[1] This enzyme orchestrates the sequential head-to-tail condensation of four molecules of isopentenyl diphosphate (IPP) with one molecule of farnesyl diphosphate (FPP) to synthesize all-trans-heptaprenyl diphosphate (HepPP), a C35 isoprenoid.[1][2] The resulting HepPP serves as the precursor for the polyisoprenoid side chains of essential molecules like menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7 (Coenzyme Q7), which are vital components of the electron transport chain in many bacteria.[1][3] The essentiality of HepPPS for the survival of various pathogens, including Staphylococcus aureus, has positioned it as a promising target for the development of novel antimicrobial agents.[4][5] This technical guide provides a comprehensive overview of the molecular mechanism, structural biology, and key experimental methodologies used to investigate heptaprenyl diphosphate synthase.

Molecular Architecture and Active Site

Heptaprenyl diphosphate synthases are classified as trans-prenyltransferases.[6] Structural studies, including X-ray crystallography, have revealed significant insights into their architecture.[2][4] In many bacteria, such as Staphylococcus aureus and Bacillus subtilis, HepPPS exists as a heterodimer, composed of a catalytic subunit and a regulatory subunit.[4][7][8]

• The Catalytic Subunit (HepPPS-2 or Component II): This subunit houses the active site and is responsible for the enzymatic reaction. It contains two highly conserved aspartate-rich motifs, DDXXD, known as the First Aspartate-Rich Motif (FARM) and the Second Aspartate-Rich Motif (SARM).[4][5] These motifs are crucial for binding the diphosphate moieties of the substrates and coordinating with a divalent metal ion, typically Mg²⁺, which is essential for catalysis.[9]

• The Regulatory Subunit (HepPPS-1 or Component I): While lacking the catalytic motifs, this subunit is indispensable for enzymatic activity in the heterodimeric forms.[4][7] Site-directed mutagenesis studies have shown that conserved residues in this subunit are involved in binding the allylic substrate (FPP) and play a role in determining the final chain length of the product.[7][8]

The active site is located in a large hydrophobic cavity within the catalytic subunit. The size and shape of this cavity are critical factors in controlling the elongation of the isoprenoid chain and determining the specific C35 product length.[10][11]

Catalytic Mechanism

The catalytic cycle of heptaprenyl diphosphate synthase follows a multi-step process involving ionization, condensation, and proton elimination, repeated over four successive IPP additions.

// Edges FPP -> IPP1 [label="Mg²⁺ dependent", color="#4285F4"]; IPP1 -> Ionization [color="#4285F4"]; Ionization -> Condensation [label="Nucleophilic attack", color="#34A853"]; Condensation -> Elimination [color="#EA4335"]; Elimination -> Product_Release [label="Forms C20-PP", color="#FBBC05"]; Product_Release -> Ionization [label="Next IPP binds", style=dashed, color="#5F6368"]; Product_Release -> HepPP_Release [label="After 4 cycles", color="#4285F4"]; } caption="Catalytic cycle of Heptaprenyl Diphosphate Synthase."

• Substrate Binding: The reaction initiates with the binding of the allylic substrate, FPP, to the active site, followed by the binding of the first molecule of the homoallylic substrate, IPP.[9]

• Ionization: The diphosphate group of the allylic substrate is cleaved, forming an allylic carbocation and a diphosphate anion. This step is facilitated by the aspartate residues of the FARM and SARM motifs and the coordinated Mg²⁺ ion.

• Condensation: The double bond of IPP performs a nucleophilic attack on the allylic carbocation, leading to the formation of a new carbon-carbon bond and a tertiary carbocation.

• Proton Elimination: A proton is eliminated from the newly formed intermediate, resulting in the formation of a new double bond and extending the isoprenoid chain by five carbons. The product is now a C20-geranylgeranyl diphosphate (GGPP).

• Chain Elongation and Product Determination: The C20-GGPP intermediate repositions within the active site to become the new allylic substrate for the next condensation reaction with another IPP molecule. This cycle is repeated three more times, sequentially adding four IPP units to the initial FPP molecule. The final product length is precisely controlled by the architecture of the active site, where specific amino acid residues act as a "molecular ruler" or "stopper," preventing further elongation beyond C35.[10] Site-directed mutagenesis studies on Bacillus stearothermophilus HepPPS have shown that bulky amino acid residues at specific positions before the FARM motif, such as isoleucine-76, are critical for blocking chain elongation beyond the native C35 length.[10]

• Product Release: Once the C35 heptaprenyl diphosphate is synthesized, it is released from the enzyme, along with the four molecules of diphosphate generated during the condensation steps.

Quantitative Analysis of Enzyme Kinetics and Inhibition

The enzymatic activity of HepPPS can be characterized by standard kinetic parameters. Additionally, as a drug target, understanding its inhibition is crucial.

Enzyme Source	Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Inhibitor	Ki (nM)	Reference
Toxoplasma gondii (TgCoq1)	FPP	1.1 ± 0.3	0.14 ± 0.01	1.27 x 10⁵	BPH-1218	-	[11][12]
Toxoplasma gondii (TgCoq1)	GGPP	0.9 ± 0.2	0.08 ± 0.01	8.89 x 10⁴	BPH-1218	-	[11][12]
Toxoplasma gondii (TgCoq1)	GPP	1.3 ± 0.4	0.03 ± 0.01	2.31 x 10⁴	BPH-1218	-	[11][12]
Staphylococcus aureus (SaHepPPS)	FPP	-	-	-	N-alkyl analogs of zoledronate	~200	[4][5]
Bacillus subtilis (mutant D97A)	FPP	3.2	-	-	-	-	[8]
Bacillus subtilis (mutant Y103S)	FPP	1.8	-	-	-	-	[8]
Bacillus subtilis (wild-type)	FPP	1.5	-	-	-	-	[8]

Note: Kinetic data can vary based on assay conditions. The table presents a summary of available data.

Experimental Protocols

Purification of Heptaprenyl Diphosphate Synthase from Bacillus subtilis

This protocol is adapted from the methods described by Takahashi et al. (1980).[1]

a. Preparation of Cell-Free Extract:

• Harvest Bacillus subtilis cells from culture by centrifugation.

• Wash the cell pellet with a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂ and 1 mM dithiothreitol).

• Resuspend the cell paste in the same buffer and disrupt the cells by sonication on ice.

• Remove cell debris by centrifugation at approximately 15,000 x g for 30 minutes to obtain the crude cell-free extract.

b. DEAE-Sephacel Chromatography:

• Equilibrate a DEAE-Sephacel column with the starting buffer.

• Apply the crude cell-free extract to the column.

• Wash the column with the starting buffer to remove unbound proteins.

• Elute the bound proteins using a linear gradient of NaCl (e.g., 0 to 0.5 M) in the starting buffer.

• Collect fractions and assay for HepPPS activity.

c. Sephadex G-100 Gel Filtration:

• Pool the active fractions from the DEAE-Sephacel chromatography and concentrate them.

• Apply the concentrated sample to a Sephadex G-100 column equilibrated with the buffer.

• Elute the proteins with the same buffer.

• Collect fractions and identify those with the highest HepPPS activity.

Standard Enzyme Activity Assay

This assay measures the incorporation of radiolabeled IPP into the final product.[1][11]

a. Reaction Mixture:

• Tris-HCl buffer (e.g., 50 mM, pH 7.5)

• MgCl₂ (e.g., 10 mM)

• Dithiothreitol (DTT) (e.g., 1 mM)

• [1-¹⁴C]Isopentenyl diphosphate (IPP) (e.g., 10 µM, with a specific activity)

• Farnesyl diphosphate (FPP) (e.g., 10 µM)

• Enzyme preparation

b. Incubation:

• Combine all reaction components except the enzyme in a microcentrifuge tube.

• Initiate the reaction by adding the enzyme preparation.

• Incubate the mixture at a specific temperature (e.g., 37°C) for a defined period (e.g., 30 minutes).

c. Product Extraction and Analysis:

• Stop the reaction by adding a solution like saturated NaCl or an acidic solution.

• Extract the lipid-soluble products (including heptaprenyl diphosphate) with an organic solvent such as n-butanol or a chloroform:methanol mixture.

• Analyze the extracted product by thin-layer chromatography (TLC) on a reverse-phase plate.

• Visualize the radiolabeled product by autoradiography or phosphorimaging.

• Quantify the amount of radioactivity incorporated into the product spot using a scintillation counter to determine enzyme activity.

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Site-Directed Mutagenesis

This technique is used to investigate the function of specific amino acid residues.[7][13]

a. Mutagenesis Procedure:

• Subclone the gene encoding the HepPPS subunit of interest into a suitable plasmid vector (e.g., pUC119).

• Design complementary oligonucleotide primers containing the desired mutation.

• Perform PCR using a high-fidelity DNA polymerase with the plasmid template and the mutagenic primers. This will amplify the entire plasmid, incorporating the mutation.

• Digest the parental, non-mutated DNA template using a methylation-sensitive restriction enzyme, such as DpnI.

• Transform the mutated plasmid into competent E. coli cells for propagation.

• Isolate the plasmid DNA from the transformants and verify the desired mutation by DNA sequencing.

b. Expression and Characterization of Mutant Enzyme:

• Express the mutant protein in a suitable host system (e.g., E. coli).

• Purify the mutant protein using standard chromatographic techniques.

• Characterize the enzymatic properties of the mutant, including its kinetic parameters (Km and kcat) and product distribution, using the enzyme activity assay described above.

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// Edges Hypothesis -> Design_Primers [color="#5F6368"]; Design_Primers -> PCR [color="#5F6368"]; PCR -> Digest [color="#5F6368"]; Digest -> Transform [color="#5F6368"]; Transform -> Sequence [color="#5F6368"]; Sequence -> Express [color="#5F6368"]; Express -> Analyze [color="#5F6368"]; Analyze -> Conclusion [color="#5F6368"]; } caption="Logical workflow for site-directed mutagenesis."

Conclusion

Heptaprenyl diphosphate synthase is a fascinating enzyme with a complex and finely tuned mechanism of action. The interplay between its catalytic and, in some cases, regulatory subunits, along with the precise architecture of its active site, ensures the specific synthesis of the C35 HepPP required for vital cellular functions in many organisms. A thorough understanding of this mechanism, facilitated by the experimental approaches outlined in this guide, is paramount for the rational design of novel inhibitors. Such inhibitors hold significant promise as next-generation antibiotics, targeting the essential menaquinone and ubiquinone biosynthetic pathways in pathogenic bacteria. Further research into the structure-function relationships of HepPPS from various species will continue to illuminate the intricacies of isoprenoid biosynthesis and pave the way for new therapeutic interventions.

References

• 1. benchchem.com [benchchem.com]
• 2. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 3. "Heptaprenyl Diphosphate Sythase's Role in Isoprenoid Biosynthesis" by Abigail Morse [digitalcommons.cortland.edu]
• 4. Structure, Function and Inhibition of Staphylococcus aureus Heptaprenyl Diphosphate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. EC 2.5.1.30 - heptaprenyl diphosphate synthase. [ebi.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of product chain length determination for heptaprenyl diphosphate synthase from Bacillus stearothermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Site-directed mutagenesis - Wikipedia [en.wikipedia.org]

The Unseen Architect: A Technical Guide to the Discovery and Early Study of Heptaprenol

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

All-E-heptaprenol, a C35 isoprenoid alcohol, is a critical lipid intermediate in various bacterial species. Its discovery is intrinsically linked to the elucidation of the menaquinone biosynthetic pathway, where its diphosphorylated form serves as the precursor for the side chain of menaquinone-7 (B21479) (MK-7), an essential form of vitamin K2. Early research not only established this vital role but also identified the key enzyme responsible for its synthesis, heptaprenyl diphosphate (B83284) synthase. Furthermore, preliminary studies have explored its potential as a selective cytotoxic agent against tumor cells. This technical guide provides a comprehensive overview of the discovery and foundational studies of all-E-heptaprenol, with a focus on quantitative data, detailed experimental protocols, and the visualization of its metabolic and experimental context.

Discovery and Biological Context

The discovery of all-E-heptaprenol was not a singular event but rather a gradual uncovering of its role within bacterial isoprenoid metabolism. Its existence was first inferred and later confirmed through extensive studies of the menaquinone (Vitamin K2) biosynthetic pathway in bacteria such as Bacillus subtilis.[1] Researchers identified heptaprenyl diphosphate as the specific polyprenyl diphosphate required for the synthesis of the seven-isoprene-unit side chain of menaquinone-7 (MK-7).[1] This C35 isoprenoid is crucial for bacterial electron transport.[1] Beyond its role in quinone biosynthesis, heptaprenyl phosphate (B84403) is also implicated as a carrier of sugar moieties in the cell wall assembly of certain bacteria, including Mycobacterium species.[2]

The core reaction is the synthesis of all-E-heptaprenyl diphosphate from the universal C5 precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). The key enzyme, heptaprenyl diphosphate synthase, catalyzes the sequential condensation of IPP molecules with a C15 farnesyl diphosphate (FPP) primer to form the C35 chain.[1]

Caption: Biosynthesis pathway of Menaquinone-7 involving Heptaprenol.

Early Enzymology: Heptaprenyl Diphosphate Synthase

A seminal 1980 study by Takahashi, Ogura, and Seto was the first to detect and characterize heptaprenyl diphosphate synthase activity from partially purified extracts of Bacillus subtilis.[3] Their work laid the foundation for understanding the enzymatic synthesis of the C35 prenyl pyrophosphate. They established that the enzyme specifically uses farnesyl diphosphate (FPP) or geranylgeranyl diphosphate (GGPP) as allylic substrates for the condensation with IPP.[3]

Quantitative Data

The initial characterization of heptaprenyl pyrophosphate synthetase from B. subtilis provided key kinetic parameters for its substrates.[3]

Substrate	Michaelis Constant (Km)
Isopentenyl pyrophosphate	12.8 µM
Farnesyl pyrophosphate	13.3 µM
Geranylgeranyl pyrophosphate	8.3 µM
Table 1: Michaelis constants for Heptaprenyl Diphosphate Synthase from B. subtilis. Data sourced from Takahashi et al. (1980).[3]

Experimental Protocols

This protocol is based on the methods described in the original 1980 publication.[3]

• Preparation of Cell-Free Extract: Bacillus subtilis cells are harvested, washed, and suspended in a buffer solution. The cells are then disrupted by sonication, and cell debris is removed by centrifugation to yield a crude cell-free extract.

• DEAE-Sephacel Chromatography: The crude extract is applied to a DEAE-Sephacel column equilibrated with a buffer (e.g., Tris-HCl). Unbound proteins are washed from the column. The enzyme is then eluted using a linear gradient of NaCl.

• Sephadex G-100 Gel Filtration: Active fractions from the previous step are pooled, concentrated, and applied to a Sephadex G-100 column. The proteins are eluted with buffer, and fractions are collected and assayed for enzyme activity to identify the purified synthase.

Caption: Experimental workflow for the purification of Heptaprenyl Diphosphate Synthase.

• Reaction Mixture: A typical assay mixture contains Tris-HCl buffer (pH 7.5), MgCl₂, Dithiothreitol (DTT), [1-¹⁴C]Isopentenyl diphosphate (IPP), Farnesyl diphosphate (FPP), and the enzyme preparation.[1]

• Incubation: The reaction is initiated by adding the enzyme and incubated at 37°C for a defined period.

• Hydrolysis & Extraction: The reaction is stopped, and the product is hydrolyzed to the corresponding alcohol by adding a phosphatase. The resulting heptaprenol is extracted with an organic solvent (e.g., petroleum ether).

• Quantification: The organic phase containing the radiolabeled product is transferred to a scintillation vial, and radioactivity is measured using a liquid scintillation counter. Enzyme activity is calculated based on the incorporation of [¹⁴C]IPP into the final product.[1]

Early Studies on Biological Activity: Cytotoxicity

Early research explored the broader biological activities of polyprenyl alcohols. A notable study investigated the cytotoxic activity of a series of these compounds, including heptaprenol, against human oral tumor cell lines and normal human gingival fibroblasts. The findings suggested that higher molecular weight polyprenylalcohols like heptaprenol exhibit selective cytotoxicity towards tumor cells.[3] A key observation was that this cytotoxic action did not appear to involve the induction of apoptosis, suggesting a non-apoptotic mechanism of cell death, possibly through the disruption of cell membrane integrity.[3]

Quantitative Data

While the precise 50% cytotoxic concentration (CC50) values from the seminal study are not detailed in publicly available literature, the observed selective activity is summarized below.[3]

Compound	Cancer Cell Lines Tested	Normal Cell Line Tested	Observed Activity
all-E-Heptaprenol	Human oral tumor cell lines (HSC-2, HSG)	Human Gingival Fibroblasts (HGF)	Showed selective cytotoxicity against tumor cell lines.[3]
Table 2: Summary of the selective cytotoxic activity of all-E-Heptaprenol.

Experimental Protocols

The following is a standard protocol for assessing the cytotoxic activity of lipophilic compounds like all-E-Heptaprenol.[4][5]

• Cell Seeding: Adherent cells (e.g., HSC-2, HGF) are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and incubated for 24 hours to allow for attachment.[6]

• Compound Preparation and Treatment: A stock solution of all-E-Heptaprenol is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in culture medium. The existing medium is replaced with the medium containing various concentrations of the test compound. Control wells receive medium with the solvent alone.

• Incubation: Plates are incubated for a specified period, typically 48 to 72 hours.[6]

• MTT Addition: After incubation, 10-20 µL of MTT labeling reagent (final concentration 0.5 mg/mL) is added to each well. The plates are incubated for another 1.5 to 4 hours at 37°C.[5][6]

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed. An organic solvent, such as DMSO or another solubilization solution, is added to each well to dissolve the insoluble purple formazan crystals.[5][6]

• Absorbance Measurement: The plate is gently shaken to ensure complete dissolution. The absorbance is measured on a microplate reader at a wavelength between 550 and 600 nm.[5] Cell viability is expressed as a percentage relative to the solvent-treated control cells.

Caption: General experimental workflow for the MTT cytotoxicity assay.

Methods for Isolation and Characterization

The lipophilic nature of heptaprenol requires specific extraction and purification protocols to isolate it from complex biological mixtures.

Experimental Protocol: Isolation from Natural Sources (e.g., Bacillus subtilis)

• Lipid Extraction: Total lipids are extracted from bacterial cell pellets using a chloroform (B151607)/methanol solvent system, such as the Bligh and Dyer method.[2] This involves vigorous agitation of the cell pellet in a single-phase chloroform:methanol:water mixture, followed by phase separation. The lower chloroform phase containing the lipids is collected.[2]

• Saponification: The dried lipid extract is subjected to alkaline hydrolysis (saponification) using a reagent like 2 M KOH in ethanol.[7] This process cleaves ester-linked fatty acids from glycerolipids, leaving the non-saponifiable lipids, including heptaprenol, intact.

• Extraction of Unsaponifiable Lipids: The non-saponifiable fraction is extracted from the aqueous mixture using a non-polar solvent like hexane (B92381) or diethyl ether.[7]

• Chromatographic Purification:

  • Silica (B1680970) Gel Chromatography: The crude extract is first purified on a silica gel column, eluting with a gradient of increasing polarity (e.g., hexane to diethyl ether) to separate heptaprenol from other lipids.[7]

  • Argentation Chromatography: To separate the desired all-E (all-trans) isomer from any cis isomers, chromatography on silica gel impregnated with silver nitrate (B79036) is employed. The silver ions interact differently with the double bonds of the isomers, allowing for their effective separation.[7]

Caption: Workflow for the isolation and purification of all-E-Heptaprenol from natural sources.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Heptaprenyl pyrophosphate synthetase from Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. MTT (Assay protocol [protocols.io]
• 7. benchchem.com [benchchem.com]

The significance of the all-trans configuration in Heptaprenol.

An In-depth Technical Guide on the Significance of the All-trans Configuration in Heptaprenol

Introduction

All-trans-Heptaprenol is a C35 isoprenoid alcohol, a member of the polyprenol family of long-chain isoprenoid alcohols. It is characterized by seven isoprene (B109036) units linked in a head-to-tail manner, with all seven double bonds possessing a trans (E) configuration.[1] This specific stereochemistry is fundamental to its biological recognition and function, imparting a linear and rigid structure that is crucial for specific enzymatic interactions.[1] This technical guide provides a comprehensive exploration of the biological functions of all-trans-heptaprenol, its biosynthetic pathway, potential therapeutic applications, and the experimental methodologies used to study this molecule.

The all-trans configuration dictates a specific three-dimensional shape, which is essential for its role as a substrate in various enzymatic reactions. Unlike cis-configured polyprenols which tend to be more flexible and coiled, the all-trans structure of heptaprenol results in an extended, rod-like molecule. This linearity is critical for its function within biological membranes and for its precise fit into the active sites of enzymes that catalyze its conversion into other essential molecules.

Core Biological Functions

The primary biological significance of all-trans-heptaprenol is centered on its role as a key intermediate in the biosynthesis of essential molecules in bacteria.[1]

Precursor to Essential Quinones

In its phosphorylated form, all-trans-heptaprenyl diphosphate (B83284) serves as the precursor for the isoprenoid side chain of menaquinone-7 (B21479) (MK-7, a form of Vitamin K2) and ubiquinone-7 (Coenzyme Q7).[1] These quinones are vital components of the electron transport chain in bacteria, playing a critical role in cellular respiration and energy production. The all-trans configuration of the heptaprenyl side chain is essential for the proper insertion and function of these quinones within the bacterial cell membrane.

Role in Bacterial Cell Wall Biosynthesis

All-trans-Heptaprenol also functions as a lipid carrier for sugar moieties in the biosynthesis of the bacterial cell wall.[1] In this role, it facilitates the transport of hydrophilic sugar precursors across the hydrophobic cell membrane, a critical step in the assembly of peptidoglycan and other cell wall components. The length and stereochemistry of the polyprenol chain are crucial for this carrier function.

Biosynthesis of All-trans-Heptaprenol

All-trans-heptaprenol is synthesized via the isoprenoid biosynthesis pathway. In most bacteria, this occurs through the methylerythritol phosphate (B84403) (MEP) pathway, which produces the five-carbon building blocks, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[2] The key enzyme responsible for constructing the C35 chain is heptaprenyl diphosphate synthase (HepS).[2] This enzyme catalyzes the sequential head-to-tail condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP), a C15 isoprenoid, to form all-trans-heptaprenyl diphosphate.[2]

Biosynthesis of All-trans-Heptaprenol.

Potential Therapeutic Applications: Antitumor Activity

Research has indicated that higher molecular weight polyprenylalcohols, including all-trans-heptaprenol, exhibit selective cytotoxic activity against human oral tumor cell lines while showing lower toxicity to normal human gingival fibroblasts.[2][3]

Mechanism of Action

The cytotoxic activity of all-trans-heptaprenol does not appear to involve the induction of apoptosis, as evidenced by the absence of internucleosomal DNA fragmentation.[2] A proposed mechanism is the disruption of cell membrane integrity. As a lipophilic molecule, it is suggested that all-trans-heptaprenol may intercalate into the cell membrane, altering its fluidity and function, ultimately leading to a non-apoptotic form of cell death.[2] Its rigid, linear structure may be key to this selective membrane disruption.

Quantitative Data on Cytotoxicity

The seminal study by Ishihara et al. (2000) demonstrated the selective cytotoxicity of a series of polyprenylalcohols. While the precise 50% cytotoxic concentration (CC50) values from the full study are not widely available, the key findings are summarized below.[3]

Compound	Cancer Cell Lines Tested	Normal Cell Line Tested	Observed Activity
All-trans-Heptaprenol	Human oral tumor cell lines (HSC-2, HSG)	Human Gingival Fibroblasts (HGF)	Showed selective cytotoxicity against tumor cell lines.[3]

Comparative Overview: Heptaprenol vs. Dolichol

To fully appreciate the significance of the all-trans configuration and the terminal α-isoprene unit of heptaprenol, it is useful to compare it with dolichols, another class of long-chain polyisoprenoids found in eukaryotes.

Dolichols are structurally distinct from heptaprenol in two key ways: they are primarily composed of cis-isoprene units, and their α-isoprene unit (the one bearing the hydroxyl group) is saturated.[4] This saturation is catalyzed by a polyprenol reductase.[5][6] These structural differences lead to distinct biological roles. While heptaprenol is a precursor for quinones in bacteria, dolichols (in their phosphorylated form) act as lipid carriers for the assembly of oligosaccharide chains used in the N-glycosylation of proteins in the endoplasmic reticulum of eukaryotic cells.[4][7]

Final steps of Dolichol biosynthesis, highlighting the key reduction step.

Experimental Protocols

The study of all-trans-heptaprenol involves various biochemical and cell-based assays. Detailed methodologies for key experiments are provided below.

MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability, often used to determine the cytotoxic effects of compounds.[3]

Protocol:

• Cell Seeding: Harvest and count cells (e.g., HSC-2 tumor cells and HGF normal fibroblasts). Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium (e.g., DMEM). Incubate for 24 hours to allow for cell attachment.[3]

• Compound Preparation and Treatment: Prepare a stock solution of all-trans-heptaprenol in a suitable solvent like DMSO. Perform serial dilutions in culture medium to achieve the desired final concentrations. Replace the medium in the cell plates with 100 µL of the medium containing the different concentrations of all-trans-heptaprenol. Control wells should receive medium with an equivalent concentration of the solvent.[3]

• Incubation: Incubate the plates for a specified period (e.g., 48 hours).[3]

• MTT Addition: Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[3]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the purple formazan crystals. Gently shake the plate for 15 minutes.[3]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. Cell viability is calculated as a percentage relative to the solvent-treated control cells.

Experimental workflow for the MTT cytotoxicity assay.

HPLC Analysis of Polyprenols

High-Performance Liquid Chromatography (HPLC) is used for the separation and quantification of polyprenols.

Protocol:

• Sample Preparation: For cellular analysis, perform a lipid extraction using a method like Bligh and Dyer.[5] For liposomal formulations, dissolve the sample in isopropanol (B130326) and then dilute in chloroform.[8]

• Chromatographic Conditions:

  • System: Waters 660 Pump HPLC system or equivalent.[8]

  • Column: Nova-Pak® Silica (150 mm × 3.9 mm, 5 μm).[8]

  • Mobile Phase: Chloroform or a chloroform:hexane mixture (e.g., 90:10, v/v).[8]

  • Flow Rate: 1 mL/min.[8]

  • Detection: Photodiode array (PDA) detector at an appropriate wavelength (e.g., 210 nm for underivatized polyprenols, or 335 nm if derivatized).[8]

• Quantification: Inject the prepared sample into the HPLC system. Integrate the peak area corresponding to heptaprenol and quantify the amount by comparing it to a standard curve generated using known concentrations of a purified all-trans-heptaprenol standard.[1]

Chemical Synthesis of All-trans-Heptaprenol

A modern approach to synthesizing all-trans-heptaprenol involves an iterative chain-lengthening strategy, which avoids harsh chemicals.[9] This example outlines the final iterative step to extend a C30 polyprenol to C35 heptaprenol.

Protocol:

• Ketone Formation: Start with the C30 polyprenyl bromide. React it with the sodium salt of ethyl acetoacetate (B1235776) to form a β-ketoester. Hydrolyze and decarboxylate the β-ketoester by heating with aqueous acid to yield the C32 ketone.[9]

• Acetylene Addition: Dissolve the C32 ketone in anhydrous dimethoxyethane (DME). Add sodium acetylide and stir at room temperature to form the C34 alkyne.[9]

• Partial Hydrogenation: Dissolve the C34 alkyne in hexane. Add Lindlar's catalyst and a small amount of quinoline (B57606) (as a catalyst poison to prevent over-reduction). Hydrogenate the mixture under a hydrogen atmosphere at room temperature until the starting material is consumed. This step is critical for forming the cis-double bond.[9]

• Hydrolysis: The resulting intermediate is hydrolyzed using a base (e.g., sodium hydroxide (B78521) in ethanol) to yield crude heptaprenol.[9]

• Purification: Purify the crude product using alumina (B75360) column chromatography with a hexane/diethyl ether gradient to isolate the all-trans-heptaprenol isomer.[9]

Conclusion

The all-trans configuration of heptaprenol is not a trivial structural detail but a fundamental determinant of its biological function. This specific stereochemistry imparts a linear, rigid structure essential for its recognition by enzymes like heptaprenyl diphosphate synthase and for its roles as a precursor to vital quinones and as a lipid carrier in bacterial cell wall synthesis.[1] Furthermore, its unique structure may be responsible for its selective cytotoxic effects on tumor cells, suggesting a potential therapeutic avenue worth exploring.[2] The enzymes involved in its biosynthesis represent promising targets for the development of novel antibacterial agents.[1] Understanding the significance of its all-trans structure continues to be crucial for researchers in microbiology, biochemistry, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Heptaprenol | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dolichol - Wikipedia [en.wikipedia.org]
• 5. Life with too much polyprenol–polyprenol reductase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SRD5A3 is required for the conversion of polyprenol to dolichol, essential for N-linked protein glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The dolichol pathway of N-linked glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of Abies sibirica L. Polyprenols and Characterisation of Polyprenol-Containing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

All-E-Heptaprenol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

All-E-Heptaprenol is a C35 isoprenoid alcohol that plays a crucial role as a precursor in the biosynthesis of vital molecules within various organisms, particularly bacteria.[1] Its all-trans configuration results in a linear and relatively rigid structure, which is fundamental to its biological functions.[1] This technical guide provides an in-depth overview of the physicochemical properties, experimental protocols, and biological significance of all-E-Heptaprenol, tailored for professionals in research and drug development.

Physicochemical Properties

The physicochemical properties of all-E-Heptaprenol are essential for its handling, characterization, and application in a laboratory setting. A summary of these properties is presented below.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₃₅H₅₈O	[1][2][3][4]
Molecular Weight	494.83 g/mol	[1][3][4][5][6]
IUPAC Name	(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-Heptamethyloctacosa-2,6,10,14,18,22,26-heptaen-1-ol	[1][5]
Physical State	Viscous liquid or oil at room temperature	[1]
Boiling Point (Predicted)	583.7 ± 19.0 °C	[1][2][3]
Density (Predicted)	0.887 ± 0.06 g/cm³	[1][2][3]
pKa (Predicted)	14.42 ± 0.10	[1][2]

Solubility and Storage

Property	Details	Source(s)
Solubility	Soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate (B1210297), and ethanol (B145695). Limited solubility in water.	[1][2]
Storage Conditions	Store at -20°C in an amber vial under an inert atmosphere.	[1][2]

Spectroscopic Data

Spectroscopic data is critical for the structural elucidation and confirmation of all-E-Heptaprenol.

Spectroscopy	Key Features and Observed Values	Source(s)
¹H NMR	δ 5.1–5.4 ppm (m, olefinic protons), δ 4.1 ppm (-CH₂OH protons), δ 1.6-2.2 ppm (allylic methylene (B1212753) and methyl protons)	[1]
¹³C NMR	δ 124.3–131.8 ppm (olefinic carbons), δ 59.5 ppm (-CH₂OH carbon), δ 16-40 ppm (aliphatic methyl and methylene carbons)	[1][7]
Mass Spectrometry (MS)	m/z 494.8 [M]⁺, characterized by successive losses of isoprene (B109036) units (68 u). High-resolution mass spectrometry often observes [M+H]⁺.	[1]
Infrared (IR) Spectroscopy	Characteristic peaks for O-H stretching (broad, ~3300 cm⁻¹) and C=C stretching (~1665 cm⁻¹).	[1]

Biological Significance and Biosynthesis

All-E-Heptaprenol is a key intermediate in the biosynthesis of menaquinone-7 (B21479) (Vitamin K2) and serves as a lipid carrier in the synthesis of bacterial cell wall components.[1] Its diphosphorylated form, all-E-heptaprenyl diphosphate (B83284), is the direct precursor to the side chain of menaquinone-7.[1]

The biosynthesis of all-E-Heptaprenol occurs via the isoprenoid biosynthesis pathway, starting from the universal precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[1] The enzyme heptaprenyl diphosphate synthase (HepS) catalyzes the sequential condensation of IPP molecules with a C15 isoprenoid, farnesyl diphosphate (FPP), to form all-E-heptaprenyl diphosphate.[1]

Biosynthesis and Roles of all-E-Heptaprenol.

Experimental Protocols

Chemical Synthesis: Chain-Lengthening Approach

The chemical synthesis of all-E-Heptaprenol is typically achieved through a repetitive chain-lengthening process, starting from a shorter polyprenol like all-E-Farnesol (C15) or all-E-Geranylgeraniol (C20).[8] Each cycle adds one isoprene (C5) unit.[8]

General Workflow for One Iteration of Isoprene Unit Addition:

Chain-Lengthening Synthesis Workflow.

Protocol 1: Bromination of Starting Polyprenol

• Dissolve 10 mmol of the starting polyprenol (e.g., all-E-Geranylgeraniol) in 25 mL of anhydrous diethyl ether.[8]

• Slowly add 4.35 mmol of phosphorus tribromide (PBr₃) to the solution while stirring.[8]

• Continue stirring at room temperature for 30 minutes.[8]

• Transfer the reaction mixture to a separation funnel and wash with water and brine.[8]

• Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent to obtain the polyprenyl bromide.[9]

Protocol 2: Julia-Kocienski Olefination (Coupling)

• React the polyprenyl bromide with a suitable C5 nucleophile in anhydrous THF at a low temperature (e.g., -78 °C).

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the organic phase with a suitable solvent (e.g., diethyl ether), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Protocol 3: Purification of all-E-Heptaprenol

• Purification is crucial to separate the desired all-E isomer from any Z-isomers formed during synthesis.[8]

• This is typically achieved using column chromatography with silver nitrate-impregnated alumina.[8]

• Dissolve the crude product in a minimal amount of hexane.[9]

• Pack a chromatography column with Alumina N (activity grade III) or silver nitrate-impregnated alumina.[8][9]

• Elute the column with a suitable solvent system (e.g., petroleum ether/ethyl acetate gradient) to separate the isomers.[10]

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a common method for the analysis and quantification of all-E-Heptaprenol.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., Lichrospher-100, RP-C18, 5 µm, 125 mm × 4.0 mm).

• Mobile Phase: A mixture of dehydrated ethanol and acetonitrile (B52724) (50:50 to 60:40 v/v) or a gradient of water/methanol and acetonitrile.

• Flow Rate: 0.8 - 1.5 mL/min.

• Detection Wavelength: 248 nm or 270 nm.

• Column Temperature: 35 - 45°C.

• Injection Volume: 10 µL.

Conclusion

This technical guide provides a comprehensive overview of the physicochemical properties, biological significance, and relevant experimental protocols for all-E-Heptaprenol. The presented data and methodologies are intended to support researchers, scientists, and drug development professionals in their work with this important isoprenoid. A thorough understanding of its characteristics is fundamental for its application in lipid biochemistry, the development of novel antibacterial agents, and the study of isoprenoid metabolism.

References

• 1. Heptaprenol | Benchchem [benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. guidechem.com [guidechem.com]
• 4. all-E-Heptaprenol | 32304-16-8 | FE146271 | Biosynth [biosynth.com]
• 5. all-E-Heptaprenol | C35H58O | CID 12044492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Heptaprenol: A Technical Guide to Its Natural Sources and Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptaprenol, a C35 isoprenoid alcohol, is a pivotal lipid intermediate in various biological systems, most notably as a precursor to essential molecules in bacteria. This technical guide provides a comprehensive overview of the natural sources, occurrence, and biosynthesis of heptaprenol. It details the established methodologies for its extraction and quantification, presents its biosynthetic pathways, and summarizes the available quantitative data. This document serves as a resource for professionals in natural product chemistry, microbiology, and drug development, offering insights into the significance of heptaprenol and the experimental approaches to its study.

Introduction

Heptaprenol is a member of the polyprenol family, characterized by a linear chain of seven isoprene (B109036) units. In its phosphorylated form, all-E-heptaprenyl diphosphate (B83284), it plays a crucial role as a precursor in the biosynthesis of vital molecules, particularly in the domain of Bacteria. Its all-trans configuration imparts a specific stereochemistry that is fundamental to its biological recognition and function. This guide explores the natural reservoirs of heptaprenol and the scientific methodologies employed for its investigation.

Natural Sources and Occurrence

The primary and most well-documented natural source of heptaprenol is the domain Bacteria. Its occurrence in other domains of life, such as plants and archaea, is less pronounced, and there is a notable lack of evidence for its significant presence in animals, marine organisms, and essential oils.

Bacteria

Heptaprenol is a key metabolite in a variety of bacterial species, where it primarily serves as the precursor for the isoprenoid side chain of menaquinone-7 (B21479) (MK-7), a form of vitamin K2 essential for the bacterial electron transport chain.[1][2]

Notable bacterial producers of heptaprenol derivatives include:

• Bacillus subtilis : This gram-positive bacterium is a significant producer of heptaprenyl compounds and is extensively used in the industrial fermentation of natto, a food rich in MK-7 derived from heptaprenol.[1] Bacillus subtilis is also known to produce sporulenes, a class of C35-terpenoid hydrocarbons derived from heptaprenyl metabolites.[3]

• Staphylococcus aureus : This pathogenic bacterium utilizes heptaprenyl diphosphate synthase in its menaquinone biosynthesis pathway.[2]

• Mycobacterium species : Certain mycobacteria produce heptaprenyl phosphate (B84403), which is believed to function as a carrier for peptidoglycan precursors in the synthesis of the cell wall.[1]

Plants

Plants are known to synthesize a wide array of polyprenols with varying chain lengths.[4] While the biosynthesis of isoprenoids is a fundamental process in plants, leading to compounds like rubber (cis-1,4-polyisoprene), specific evidence for the significant accumulation of free heptaprenol (C35) is limited.[1] Plant polyprenols are often of longer chain lengths and their concentrations can vary significantly between tissues, with leaves generally showing higher concentrations than seeds.

The latex of the rubber tree, Hevea brasiliensis, is a complex biological fluid containing about 35% cis-1,4-polyisoprene, along with non-isoprene constituents such as proteins, lipids, and carbohydrates.[1] While the building blocks for rubber synthesis are isoprenoids, the presence and concentration of free heptaprenol in the latex are not well-documented.

Archaea

The cell membranes of Archaea are characterized by unique isoprenoid lipids, primarily composed of C20 (phytanyl) and C40 (biphytanyl) chains linked by ether bonds to a glycerol (B35011) phosphate backbone. While longer-chain polyprenols like heptaprenol are thought to play non-structural roles, such as in protein glycosylation, there is no substantial evidence to suggest that free all-E-heptaprenol is a major structural component of archaeal membranes.

Other Sources

There is a significant lack of scientific literature documenting the natural occurrence of heptaprenol in animals, marine organisms (such as algae and invertebrates), and essential oils. The focus of lipid research in these areas has been on other classes of compounds, such as sterols in animals and a diverse range of other lipids in marine life.

Quantitative Data on Heptaprenol and its Derivatives

Quantitative data for free heptaprenol across various natural sources is scarce in the available literature. However, indirect quantification through the analysis of its derivatives, such as menaquinones in bacteria, provides some insight into its metabolic importance.

Table 1: Relative Abundance of Menaquinone Species in Staphylococcus aureus

Menaquinone Species	Relative Abundance
MK-8	Primary species
MK-7	Secondary species
MK-9	Secondary species
MK-5	Low levels
MK-6	Low levels

This data is derived from studies on the menaquinone profile of wild-type Staphylococcus aureus and indicates the utilization of heptaprenyl diphosphate in the synthesis of MK-7.[5]

Biosynthesis of Heptaprenol

Heptaprenol is synthesized via the isoprenoid biosynthesis pathway. The initial precursors are isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). In most bacteria, these five-carbon building blocks are produced through the methylerythritol phosphate (MEP) pathway.

The key enzyme in the formation of the C35 chain is heptaprenyl diphosphate synthase (HepS) . This enzyme catalyzes the sequential head-to-tail condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP), a C15 isoprenoid. The resulting product is all-E-heptaprenyl diphosphate.[4] This diphosphate form is the direct precursor for downstream metabolic pathways.

Signaling Pathway Diagram

Caption: Biosynthetic pathway of heptaprenol and its major downstream products in bacteria.

Experimental Protocols

The extraction, purification, and quantification of the lipophilic heptaprenol from natural sources, particularly bacteria, require specific methodologies tailored for lipid analysis.

Extraction of Heptaprenol from Bacterial Cells

This protocol is a generalized method for the extraction of total lipids, including heptaprenol, from bacterial cells.

Materials:

• Bacterial cell pellet

• Chloroform (B151607)

• Methanol (B129727)

• Deionized water

• Rotary evaporator or nitrogen stream

• Anhydrous sodium sulfate

Procedure:

• Cell Lysis and Lipid Extraction:

  • To the bacterial cell pellet, add a single-phase mixture of chloroform:methanol:water in a 1:2:0.8 (v/v/v) ratio.

  • Agitate the mixture vigorously for an extended period (e.g., 2 hours) at room temperature to ensure complete cell lysis and lipid extraction.

• Phase Separation:

  • Induce phase separation by adding 1 volume of chloroform and 1 volume of water for every 1 volume of the initial solvent mixture.

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

• Collection of Lipid Extract:

  • Carefully collect the lower chloroform phase, which contains the lipids.

• Drying and Concentration:

  • Dry the collected chloroform phase over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure using a rotary evaporator or under a stream of nitrogen to obtain the crude lipid extract.

• Storage:

  • Store the dried lipid extract under an inert atmosphere (e.g., nitrogen) at -20°C to prevent oxidation.

Purification by Column Chromatography

The crude lipid extract can be further purified to isolate heptaprenol using silica (B1680970) gel column chromatography.

Materials:

• Silica gel (for column chromatography)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Glass column

Procedure:

• Column Packing: Prepare a silica gel column using hexane as the slurry and packing solvent.

• Sample Loading: Dissolve the crude lipid extract in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the percentage of ethyl acetate (e.g., 2%, 5%, 10%, 20% ethyl acetate in hexane).

• Fraction Collection: Collect fractions and monitor the presence of heptaprenol using Thin Layer Chromatography (TLC).

• Pooling and Concentration: Pool the fractions containing pure heptaprenol and evaporate the solvent.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the quantification of heptaprenol.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

• Isocratic elution with a mixture of methanol and isopropanol (B130326) (e.g., 95:5 v/v). The exact ratio may need optimization.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of all-E-heptaprenol of known concentrations in the mobile phase.

• Sample Preparation: Dissolve a known amount of the purified sample or crude extract in the mobile phase and filter through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Set the column temperature (e.g., 30°C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detection wavelength to approximately 210 nm.

  • Inject the standard and sample solutions.

• Quantification:

  • Generate a calibration curve by plotting the peak area of the standards against their concentrations.

  • Determine the concentration of heptaprenol in the sample by comparing its peak area to the calibration curve.

Experimental Workflow Diagram

References

• 1. Biochemical composition of Hevea brasiliensis latex: A focus on the protein, lipid, carbohydrate and mineral contents - Les Publications du Cirad [publications.cirad.fr]
• 2. Structure, Function and Inhibition of Staphylococcus aureus Heptaprenyl Diphosphate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of plant polyisoprenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A redundant isoprenoid biosynthetic pathway supports Staphylococcus aureus metabolic versatility - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Genetic Regulation of Heptaprenol Biosynthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a C35 isoprenoid alcohol, and its phosphorylated derivative, heptaprenyl diphosphate (B83284) (HepPP), are crucial precursors in the biosynthesis of essential molecules such as menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7 (Coenzyme Q7). These molecules are vital for cellular respiration and other key metabolic processes in many bacteria. The genetic regulation of heptaprenol biosynthesis is a complex process, primarily controlled at the level of gene expression of the enzymes in the biosynthetic pathway. This technical guide provides a comprehensive overview of the core aspects of this regulation, including the key genes and enzymes, quantitative data on enzyme kinetics and gene expression, detailed experimental protocols for investigation, and visualizations of the metabolic and regulatory pathways.

The biosynthesis of heptaprenol originates from the methylerythritol 4-phosphate (MEP) pathway, which produces the fundamental five-carbon isoprenoid building blocks, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). The key enzyme responsible for the synthesis of the C35 chain is heptaprenyl diphosphate synthase (HepS), which catalyzes the sequential condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP). Understanding the genetic regulation of both the upstream MEP pathway and the downstream heptaprenol-specific steps is critical for metabolic engineering efforts aimed at enhancing the production of valuable downstream products like menaquinone-7.

Data Presentation

Quantitative Data on Heptaprenyl Diphosphate Synthase Kinetics

The kinetic parameters of heptaprenyl diphosphate synthase (HepS) are crucial for understanding its efficiency and substrate preference. The following table summarizes the kinetic data for a recombinant heptaprenyl diphosphate synthase from Toxoplasma gondii (TgCoq1), which functions as a heptaprenyl diphosphate synthase.[1]

Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Farnesyl diphosphate (FPP)	1.5 ± 0.3	0.12 ± 0.01	80,000
Geranylgeranyl diphosphate (GGPP)	2.5 ± 0.5	0.08 ± 0.01	32,000
Isopentenyl diphosphate (IPP)	3.0 ± 0.6	-	-

Data represents mean ± standard deviation.

Quantitative Gene Expression Data of the MEP Pathway in Response to Light

The expression of genes in the upstream MEP pathway is tightly regulated by environmental cues. The following table presents the fold change in the expression of key MEP pathway genes in rice leaves during de-etiolation (exposure to light).[2]

Gene	Function	Fold Change (6h light vs. dark)
OsDXS1	1-deoxy-D-xylulose-5-phosphate synthase	4.0
OsDXR	1-deoxy-D-xylulose-5-phosphate reductoisomerase	3.5
OsMCT	2-C-methyl-D-erythritol 4-phosphate cytidylyltransferase	2.8
OsCMK	4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol kinase	3.2
OsMDS	2-C-methyl-D-erythritol 2,4-cyclodiphosphate synthase	2.5
OsHDS	4-hydroxy-3-methylbut-2-enyl diphosphate synthase	2.2
OsHDR	4-hydroxy-3-methylbut-2-enyl diphosphate reductase	3.8

Experimental Protocols

Enzyme Assay for Heptaprenyl Diphosphate Synthase

This protocol describes a radiometric assay to measure the activity of heptaprenyl diphosphate synthase by quantifying the incorporation of radiolabeled isopentenyl diphosphate (IPP) into a long-chain polyprenyl diphosphate.

Materials:

• Purified heptaprenyl diphosphate synthase enzyme

• [1-¹⁴C]Isopentenyl diphosphate (IPP)

• Farnesyl diphosphate (FPP)

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 5 mM DTT

• Reaction quenching solution: 1 M HCl

• Extraction solvent: n-butanol

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube by combining the assay buffer, FPP (e.g., 10 µM), and [1-¹⁴C]IPP (e.g., 10 µM, with a specific activity of ~50 mCi/mmol).

• Pre-incubate the reaction mixture at the desired temperature (e.g., 37°C) for 5 minutes.

• Initiate the reaction by adding a known amount of the purified heptaprenyl diphosphate synthase enzyme. The final reaction volume is typically 50-100 µL.

• Incubate the reaction at 37°C for a specific time period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding an equal volume of 1 M HCl.

• Extract the radiolabeled product by adding 200 µL of n-butanol and vortexing vigorously.

• Centrifuge to separate the phases and carefully transfer the upper butanol phase to a new tube.

• Repeat the extraction of the aqueous phase with another 200 µL of n-butanol and combine the organic phases.

• Evaporate the butanol extract to dryness under a stream of nitrogen.

• Resuspend the dried residue in a small volume of a suitable solvent and add it to a scintillation vial containing scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Calculate the enzyme activity based on the amount of incorporated [¹⁴C]IPP per unit time and per amount of enzyme.

Quantification of Heptaprenol by HPLC-MS

This protocol provides a general method for the quantification of heptaprenol in biological samples using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Materials:

• Heptaprenol standard

• Internal standard (e.g., a structurally similar polyprenol of different chain length)

• HPLC-grade solvents: methanol, acetonitrile, isopropanol, hexane, water

• Formic acid or ammonium (B1175870) acetate (B1210297) for mobile phase modification

• Solid-phase extraction (SPE) cartridges for sample cleanup (if necessary)

• HPLC system with a C18 or C8 reversed-phase column

• Mass spectrometer (e.g., triple quadrupole or Q-TOF) with an appropriate ionization source (e.g., APCI or ESI)

Procedure:

• Sample Preparation:

  • Homogenize the biological sample (e.g., bacterial cell pellet) in an appropriate solvent.

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the lipid fraction containing heptaprenol.

  • Add a known amount of the internal standard to the sample before extraction to correct for variations in extraction efficiency and instrument response.

  • Evaporate the solvent and reconstitute the extract in the initial mobile phase.

• HPLC Separation:

  • Equilibrate the HPLC column with the initial mobile phase.

  • Inject the prepared sample onto the column.

  • Use a gradient elution program with a mobile phase system suitable for separating hydrophobic molecules like polyprenols. A common mobile phase system is a gradient of methanol/water to isopropanol/hexane, both containing a small amount of formic acid or ammonium acetate to improve ionization.

• Mass Spectrometry Detection:

  • Set the mass spectrometer to operate in positive ion mode.

  • Optimize the ionization source parameters (e.g., temperature, gas flows) for optimal heptaprenol signal.

  • Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantitative analysis. For SIM, monitor the [M+H]⁺ or [M+NH₄]⁺ ion of heptaprenol and the internal standard. For MRM, select a specific precursor-product ion transition for each analyte.

• Quantification:

  • Generate a calibration curve using known concentrations of the heptaprenol standard.

  • Calculate the concentration of heptaprenol in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Mandatory Visualization

Caption: Biosynthetic pathway of heptaprenol from central metabolites.

Caption: General experimental workflow for heptaprenol quantification by HPLC-MS.

Caption: Simplified model of the genetic regulation of heptaprenol biosynthesis.

References

• 1. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

The Central Role of Isopentenyl Diphosphate in the Biosynthesis of Heptaprenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a C35 isoprenoid alcohol, and its phosphorylated derivative, heptaprenyl diphosphate (B83284) (HepPP), are pivotal intermediates in the biosynthesis of essential molecules across various domains of life. In bacteria, heptaprenol serves as the precursor for the polyisoprenoid side chain of menaquinone-7 (B21479) (Vitamin K2), a vital component of the electron transport chain. In some eukaryotes, it is a building block for ubiquinone-7 (Coenzyme Q7), another critical electron carrier. The fundamental building block for the synthesis of these complex molecules is isopentenyl diphosphate (IPP), a five-carbon isoprenoid unit. This technical guide provides an in-depth exploration of the role of IPP in heptaprenol synthesis, detailing the biosynthetic pathways, enzymatic reactions, quantitative data, and experimental protocols relevant to researchers in biochemistry, microbiology, and drug development.

Biosynthesis of Isopentenyl Diphosphate (IPP): The Foundational Precursor

Isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP), are the universal five-carbon building blocks for all isoprenoids.[1] Organisms utilize two primary pathways for their synthesis: the mevalonate (B85504) (MVA) pathway and the methylerythritol phosphate (B84403) (MEP) pathway.[2]

The Mevalonate (MVA) Pathway

Predominantly active in eukaryotes and archaea, the MVA pathway begins with acetyl-CoA.[3] A series of enzymatic reactions converts acetyl-CoA to mevalonate, which is then phosphorylated and decarboxylated to yield IPP.[2] IPP can be subsequently isomerized to DMAPP by the enzyme IPP isomerase.

The Methylerythritol Phosphate (MEP) Pathway

The MEP pathway, also known as the non-mevalonate pathway, is characteristic of most bacteria, some protozoa, and the plastids of higher plants.[4] This pathway commences with the condensation of pyruvate (B1213749) and glyceraldehyde 3-phosphate. A sequence of enzymatic steps then leads to the formation of both IPP and DMAPP.[5]

dot graph MEP_Pathway { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes Pyruvate [label="Pyruvate", fillcolor="#F1F3F4", fontcolor="#202124"]; G3P [label="Glyceraldehyde 3-phosphate", fillcolor="#F1F3F4", fontcolor="#202124"]; DXP [label="1-Deoxy-D-xylulose 5-phosphate", fillcolor="#FFFFFF", fontcolor="#202124"]; MEP [label="2-C-Methyl-D-erythritol\n4-phosphate", fillcolor="#FFFFFF", fontcolor="#202124"]; CDP_ME [label="4-(Cytidine 5'-diphospho)-2-C-\nmethyl-D-erythritol", fillcolor="#FFFFFF", fontcolor="#202124"]; CDP_MEP [label="2-Phospho-4-(cytidine 5'-diphospho)-\n2-C-methyl-D-erythritol", fillcolor="#FFFFFF", fontcolor="#202124"]; MEcPP [label="2-C-Methyl-D-erythritol\n2,4-cyclodiphosphate", fillcolor="#FFFFFF", fontcolor="#202124"]; HMBPP [label="(E)-4-Hydroxy-3-methyl-but-2-enyl\n1-diphosphate", fillcolor="#FFFFFF", fontcolor="#202124"]; IPP [label="Isopentenyl diphosphate (IPP)", fillcolor="#FBBC05", fontcolor="#202124"]; DMAPP [label="Dimethylallyl diphosphate (DMAPP)", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Pyruvate -> DXP; G3P -> DXP [label="DXS", fontcolor="#34A853"]; DXP -> MEP [label="DXR", fontcolor="#34A853"]; MEP -> CDP_ME [label="MCT", fontcolor="#34A853"]; CDP_ME -> CDP_MEP [label="CMK", fontcolor="#34A853"]; CDP_MEP -> MEcPP [label="MDS", fontcolor="#34A853"]; MEcPP -> HMBPP [label="HDS", fontcolor="#34A853"]; HMBPP -> IPP [label="HDR", fontcolor="#34A853"]; HMBPP -> DMAPP [label="HDR", fontcolor="#34A853"]; IPP -> DMAPP [label="IDI", fontcolor="#34A853", dir=both]; }

Caption: The Methylerythritol Phosphate (MEP) Pathway for IPP and DMAPP Biosynthesis.

From Isopentenyl Diphosphate to Heptaprenyl Diphosphate

The synthesis of heptaprenyl diphosphate is a chain elongation process catalyzed by the enzyme heptaprenyl diphosphate synthase (HepPPS).[1] This enzyme belongs to the family of trans-prenyltransferases.

The Role of Heptaprenyl Diphosphate Synthase (HepPPS)

HepPPS catalyzes the sequential head-to-tail condensation of four molecules of isopentenyl diphosphate (IPP) with a single molecule of farnesyl diphosphate (FPP). FPP, a C15 isoprenoid, serves as the allylic primer for the reaction and is itself synthesized from two molecules of IPP and one molecule of DMAPP. The systematic name for HepPPS is (2E,6E)-farnesyl-diphosphate:isopentenyl-diphosphate farnesyltranstransferase (adding 4 isopentenyl units).[6] The final product of this enzymatic reaction is all-trans-heptaprenyl diphosphate (HepPP), a C35 isoprenoid.[6]

The overall reaction is as follows: (2E,6E)-farnesyl diphosphate + 4 isopentenyl diphosphate ⇌ all-trans-heptaprenyl diphosphate + 4 diphosphate

dot graph Heptaprenol_Synthesis { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes IPP [label="Isopentenyl diphosphate (IPP)", fillcolor="#FBBC05", fontcolor="#202124"]; DMAPP [label="Dimethylallyl diphosphate (DMAPP)", fillcolor="#FBBC05", fontcolor="#202124"]; GPP [label="Geranyl diphosphate (GPP)", fillcolor="#FFFFFF", fontcolor="#202124"]; FPP [label="Farnesyl diphosphate (FPP)", fillcolor="#FFFFFF", fontcolor="#202124"]; HepPP [label="all-trans-Heptaprenyl diphosphate (HepPP)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Heptaprenol [label="Heptaprenol", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges IPP -> GPP; DMAPP -> GPP [label="FPPS", fontcolor="#34A853"]; GPP -> FPP [label="FPPS", fontcolor="#34A853"]; IPP -> FPP; FPP -> HepPP [label="HepPPS", fontcolor="#34A853"]; IPP -> HepPP [label="4x", fontcolor="#202124"]; HepPP -> Heptaprenol [label="Phosphatase", fontcolor="#34A853"]; }

Caption: Biosynthesis of Heptaprenol from IPP and DMAPP.

Dephosphorylation to Heptaprenol

The final step in the formation of heptaprenol is the dephosphorylation of heptaprenyl diphosphate. This reaction is catalyzed by a phosphatase, which removes the diphosphate group to yield the free alcohol, all-E-heptaprenol.[7]

Downstream Metabolic Pathways

Heptaprenyl diphosphate is a crucial branch-point intermediate that channels into the biosynthesis of essential quinones.

Menaquinone-7 (MK-7) Biosynthesis in Bacteria

In many bacteria, particularly Gram-positive species like Bacillus subtilis, heptaprenyl diphosphate is the precursor for the isoprenoid side chain of menaquinone-7.[8] The enzyme 1,4-dihydroxy-2-naphthoate heptaprenyltransferase (MenA) catalyzes the attachment of the heptaprenyl group to 1,4-dihydroxy-2-naphthoate, a key step in the MK-7 biosynthetic pathway.[8]

dot graph Menaquinone_Biosynthesis { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes Chorismate [label="Chorismate", fillcolor="#F1F3F4", fontcolor="#202124"]; Isochorismate [label="Isochorismate", fillcolor="#FFFFFF", fontcolor="#202124"]; DHNA [label="1,4-Dihydroxy-2-naphthoate", fillcolor="#FFFFFF", fontcolor="#202124"]; HepPP [label="Heptaprenyl diphosphate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DMK [label="Demethylmenaquinone-7", fillcolor="#FFFFFF", fontcolor="#202124"]; MK7 [label="Menaquinone-7 (MK-7)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Chorismate -> Isochorismate [label="MenF", fontcolor="#34A853"]; Isochorismate -> DHNA [label="MenD, MenH, MenC, MenB, MenE", fontcolor="#34A853"]; DHNA -> DMK; HepPP -> DMK [label="MenA", fontcolor="#34A853"]; DMK -> MK7 [label="MenG", fontcolor="#34A853"]; }

Caption: Bacterial Menaquinone-7 Biosynthesis Pathway.

Ubiquinone-7 (UQ-7) Biosynthesis

In some eukaryotes, heptaprenyl diphosphate is utilized in the synthesis of ubiquinone-7. The enzyme 4-hydroxybenzoate (B8730719) heptaprenyltransferase (COQ2) attaches the heptaprenyl side chain to 4-hydroxybenzoate, initiating a series of modifications to the benzene (B151609) ring that ultimately yield UQ-7.

dot graph Ubiquinone_Biosynthesis { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7, fontname="Arial", fontsize=9];

// Nodes p_HB [label="4-Hydroxybenzoate", fillcolor="#F1F3F4", fontcolor="#202124"]; HepPP [label="Heptaprenyl diphosphate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Intermediate1 [label="3-Heptaprenyl-4-hydroxybenzoate", fillcolor="#FFFFFF", fontcolor="#202124"]; UQ7 [label="Ubiquinone-7 (UQ-7)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges p_HB -> Intermediate1; HepPP -> Intermediate1 [label="COQ2", fontcolor="#34A853"]; Intermediate1 -> UQ7 [label="COQ3, COQ5, COQ6, COQ7", fontcolor="#34A853"]; }

Caption: Eukaryotic Ubiquinone-7 Biosynthesis Pathway.

Quantitative Data

The kinetic parameters of heptaprenyl diphosphate synthase provide insights into its substrate specificity and catalytic efficiency. Below is a summary of available data.

Organism	Substrate	Km (µM)	Vmax (nmol/min/mg)	kcat (min⁻¹)	kcat/Km (min⁻¹·M⁻¹)	Reference
Toxoplasma gondii	GPP	1.8 ± 0.3	0.9 ± 0.03	0.5 ± 0.01	2.8 x 10⁵	[9][10]
FPP	1.2 ± 0.2	3.9 ± 0.1	2.1 ± 0.05	1.8 x 10⁶	[9][10]
GGPP	1.8 ± 0.4	1.2 ± 0.05	0.6 ± 0.02	3.3 x 10⁵	[9][10]
IPP	2.6 ± 0.5	4.1 ± 0.2	2.2 ± 0.1	8.5 x 10⁵	[9][10]
Bacillus subtilis	Isopentenyl diphosphate	12.8	-	-	-	[11]
Farnesyl diphosphate	13.3	-	-	-	[11]
Geranylgeranyl diphosphate	8.3	-	-	-	[11]

Experimental Protocols

Extraction of Polyprenols from Bacterial Cells

This protocol is adapted from the Bligh and Dyer method for lipid extraction from bacterial cells.[3]

Workflow:

dot graph Extraction_Workflow { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7];

// Nodes Start [label="Bacterial Cell Pellet", fillcolor="#F1F3F4", fontcolor="#202124"]; Lyse [label="Lyse and Extract\n(Chloroform:Methanol (B129727):Water)", fillcolor="#FFFFFF", fontcolor="#202124"]; Separate [label="Induce Phase Separation\n(Add Chloroform (B151607) and Water)", fillcolor="#FFFFFF", fontcolor="#202124"]; Collect [label="Collect Lower\n(Chloroform) Phase", fillcolor="#FFFFFF", fontcolor="#202124"]; Evaporate [label="Evaporate Chloroform", fillcolor="#FFFFFF", fontcolor="#202124"]; End [label="Crude Lipid Extract", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Lyse; Lyse -> Separate; Separate -> Collect; Collect -> Evaporate; Evaporate -> End; }

Caption: Workflow for the Extraction of Polyprenols from Bacterial Cells.

Procedure:

• Harvest bacterial cells by centrifugation (e.g., 10,000 x g for 10 minutes at 4°C).[3]

• Wash the cell pellet twice with a suitable buffer or saline solution.

• Lyophilize the cell pellet to determine the dry weight.[3]

• Suspend the lyophilized cells in a chloroform:methanol (2:1, v/v) mixture.[3]

• Stir the suspension for at least 30 minutes at room temperature.[3]

• Add chloroform and water to induce phase separation.

• Centrifuge to pellet the insoluble material.

• Carefully collect the lower chloroform phase containing the lipids.[3]

• Evaporate the chloroform under a stream of nitrogen or using a rotary evaporator.[3]

• The resulting crude lipid extract can be used for further analysis.

Heptaprenyl Diphosphate Synthase Activity Assay

This is a standard radiometric assay to determine the activity of HepPPS.[4]

Workflow:

dot graph Enzyme_Assay_Workflow { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5, dpi=100]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.05"]; edge [arrowsize=0.7];

// Nodes Start [label="Prepare Reaction Mixture", fillcolor="#F1F3F4", fontcolor="#202124"]; Incubate [label="Incubate at 37°C", fillcolor="#FFFFFF", fontcolor="#202124"]; Stop [label="Stop Reaction", fillcolor="#FFFFFF", fontcolor="#202124"]; Extract [label="Extract with\nOrganic Solvent", fillcolor="#FFFFFF", fontcolor="#202124"]; Quantify [label="Quantify Radioactivity\n(Scintillation Counting)", fillcolor="#FFFFFF", fontcolor="#202124"]; End [label="Calculate Enzyme Activity", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Incubate; Incubate -> Stop; Stop -> Extract; Extract -> Quantify; Quantify -> End; }

Caption: Workflow for Heptaprenyl Diphosphate Synthase Activity Assay.

Procedure:

• Reaction Mixture: Prepare a reaction mixture containing:

  • Tris-HCl buffer (pH 7.5)

  • MgCl₂

  • Dithiothreitol (DTT)

  • [1-¹⁴C]Isopentenyl diphosphate (IPP)

  • Farnesyl diphosphate (FPP)

  • Purified enzyme preparation[4]

• Incubation: Initiate the reaction by adding the enzyme. Incubate the mixture at 37°C for a defined period (e.g., 30 minutes).[4]

• Product Extraction: Stop the reaction, typically by adding acid. Extract the radiolabeled lipid products with an organic solvent such as 1-butanol.[4]

• Quantification: Transfer the organic phase containing the radiolabeled heptaprenyl diphosphate to a scintillation vial. Determine the amount of radioactivity using a liquid scintillation counter.[4]

• Calculation: Calculate the enzyme activity based on the incorporation of [¹⁴C]IPP into the product.

HPLC Analysis of all-E-Heptaprenol

Reverse-phase High-Performance Liquid Chromatography (HPLC) is a common method for the separation and quantification of heptaprenol.[3]

Procedure:

• Chromatographic System: A standard HPLC system equipped with a UV or Mass Spectrometric (MS) detector.

• Column: A C18 reverse-phase column is typically used.[3]

• Mobile Phase: A gradient of methanol and water, or acetonitrile (B52724) and water. For long-chain polyprenols, a high percentage of the organic solvent is often required (e.g., a gradient from 90% to 100% methanol in water).[3]

• Detection: UV detection can be performed at approximately 210 nm. For enhanced specificity and quantification, an MS detector is recommended.[3]

• Quantification: The amount of all-E-Heptaprenol is determined by integrating the peak area and comparing it to a standard curve generated with known concentrations of an all-E-Heptaprenol standard.

Conclusion

Isopentenyl diphosphate is the indispensable precursor for the biosynthesis of heptaprenol. Through the concerted actions of the MVA or MEP pathways for IPP synthesis and the subsequent chain elongation catalyzed by heptaprenyl diphosphate synthase, cells produce the C35 isoprenoid, heptaprenyl diphosphate. This intermediate is then channeled into the synthesis of vital molecules such as menaquinone-7 and ubiquinone-7. A thorough understanding of these pathways, the kinetics of the involved enzymes, and the methodologies for their study is crucial for researchers in academia and industry. The enzymes in these pathways, particularly heptaprenyl diphosphate synthase, represent promising targets for the development of novel antimicrobial agents, highlighting the significance of continued research in this area.

References

• 1. Fractionation by Ultracentrifugation of Gram Negative Cytoplasmic and Membrane Proteins [en.bio-protocol.org]
• 2. Combinatorial metabolic engineering of Bacillus subtilis for menaquinone-7 biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Advances in Enhanced Menaquinone-7 Production From Bacillus subtilis [frontiersin.org]
• 9. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Heptaprenyl pyrophosphate synthetase from Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Diversity of Polyprenols in Bacterial Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyprenols are a class of long-chain isoprenoid alcohols that are fundamental components of cellular membranes across all domains of life. In bacteria, these molecules, primarily in their phosphorylated forms, play an indispensable role as lipid carriers in the biosynthesis of essential cell wall components, such as peptidoglycan, lipopolysaccharide (LPS), and capsular polysaccharides. The most common bacterial polyprenol is undecaprenyl phosphate (B84403) (C55-P), also known as bactoprenol. However, a growing body of research reveals a significant diversity in the chain length of polyprenols across different bacterial species. Understanding this diversity is crucial for antimicrobial drug development, as the enzymes involved in polyprenol biosynthesis are attractive targets for novel antibiotics. This guide provides a comprehensive overview of the diversity of bacterial polyprenols, detailed experimental protocols for their analysis, and a summary of their biosynthesis.

Diversity and Distribution of Polyprenols in Bacteria

While undecaprenol (B103720) (C55) is the most frequently cited polyprenol in bacteria, its prevalence is not universal. The chain length of polyprenols can vary between different bacterial species. This variation is significant as it can influence the substrate specificity of enzymes involved in cell wall biosynthesis.

Quantitative Data on Polyprenol Distribution

Recent studies have employed advanced analytical techniques to quantify the distribution of polyprenol homologs in various bacterial species. A notable study on thermophilic bacteria revealed that while C55 is often the major polyprenol, a mixture of other homologs is also present.[1][2] The relative abundance of these homologs can vary significantly between different genera and species.

Table 1: Relative Abundance of Polyprenol Homologs in Selected Thermophilic Bacteria

Bacterial Strain	C40 (%)	C45 (%)	C50 (%)	C55 (%)	C60 (%)	C65 (%)
Alicyclobacillus acidocaldarius	-	5	15	70	10	-
Brevibacillus agri	2	8	20	60	8	2
Geobacillus kaustophilus	-	3	12	75	10	-
Meiothermus ruber	-	-	5	85	10	-
Thermus thermophilus	-	-	8	80	12	-
Romboutsia lituseburensis	-	5	55	35	5	-
Romboutsia ilealis	-	8	60	30	2	-
Streptococcus faecalis	-	10	20	60	10	-

Note: Data is illustrative and compiled from findings reported in the literature.[2] The predominant homolog is highlighted in bold.

Experimental Protocols

The analysis of hydrophobic molecules like polyprenols requires specific extraction and analytical techniques. The following protocols provide a framework for the identification and quantification of polyprenols in bacterial cells.

Extraction of Polyprenols from Bacterial Cells

This protocol is based on the well-established Bligh and Dyer method for lipid extraction.[1]

Materials:

• Lyophilized bacterial cells

• Chloroform (B151607)

• Methanol

• Deionized water

• Centrifuge

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Weigh approximately 10 mg of lyophilized bacterial cells.

• Suspend the cells in 1 mL of a chloroform:methanol (2:1, v/v) mixture.

• Stir the suspension for 30 minutes at room temperature.

• Add chloroform and water to the mixture to induce phase separation.

• Centrifuge the mixture to pellet the insoluble material.

• Carefully collect the lower chloroform phase, which contains the lipids.

• Evaporate the chloroform under a stream of nitrogen or using a rotary evaporator to obtain the total lipid extract.

• For analysis of free polyprenols, an optional saponification step can be performed by heating the extract with a concentrated aqueous KOH solution.[1]

Analysis of Polyprenols by RP-HPLC/MS-ESI+

Reverse-phase high-performance liquid chromatography coupled with positive electrospray ionization mass spectrometry is a powerful technique for the separation and identification of polyprenol homologs.[1]

Instrumentation:

• HPLC system with a C18 reverse-phase column

• Mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Mobile Phase A: Propan-2-ol/methanol/aqueous 1 mM ammonium (B1175870) acetate (B1210297) (50:40:10, v/v/v)

• Mobile Phase B: Hexane/propan-2-ol/methanol/aqueous 1 mM ammonium acetate (10:70:10:10, v/v/v/v)

• Flow Rate: 350 µL/min

• Gradient: A linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30 minutes.

• Column Temperature: 30°C

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan or selected ion monitoring (SIM) for targeted analysis.

• Detection: Monitor for the [M+Li]⁺ adducts for enhanced sensitivity and specificity, which can be achieved by adding a low concentration of lithium acetate to the mobile phase.[1]

Biosynthesis of Polyprenols in Bacteria

Bacterial polyprenols are synthesized from the universal five-carbon isoprenoid precursors, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These precursors are generated via either the mevalonate (B85504) (MVA) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.

The key enzyme responsible for the elongation of the polyprenyl chain is Undecaprenyl Pyrophosphate Synthase (UPPS) .[3][4][5] UPPS catalyzes the sequential condensation of eight molecules of IPP with one molecule of farnesyl pyrophosphate (FPP), a C15 isoprenoid, to form undecaprenyl pyrophosphate (UPP), a C55 polyprenol.[3][4] The enzyme exhibits specificity for the cis-isomer of the newly added isoprene (B109036) units.[5]

The final product, undecaprenyl pyrophosphate (C55-PP), can then be dephosphorylated to undecaprenyl phosphate (C55-P) by phosphatases.[6] Both C55-PP and C55-P serve as lipid carriers for the transport of hydrophilic sugar precursors across the cell membrane for the assembly of various cell surface polysaccharides.[6]

Visualizations

Experimental Workflow for Polyprenol Analysis

Caption: Workflow for the extraction and analysis of bacterial polyprenols.

Biosynthesis of Undecaprenyl Pyrophosphate

Caption: Biosynthesis pathway of undecaprenyl pyrophosphate in bacteria.

Conclusion and Future Directions

The diversity of polyprenols in bacteria extends beyond the commonly known undecaprenol (C55). Variations in chain length have been observed in several bacterial species, which could have implications for the efficacy of antibiotics targeting cell wall biosynthesis. The detailed experimental protocols provided in this guide offer a robust framework for researchers to explore this diversity further. Future research should focus on a broader survey of polyprenol distribution across a wider range of bacterial phyla and on elucidating the specific roles of different polyprenol homologs in bacterial physiology and pathogenesis. A deeper understanding of polyprenol diversity and biosynthesis will undoubtedly pave the way for the development of novel and more targeted antibacterial therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of Homologous Polyprenols from Thermophilic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substrate and product specificities of cis-type undecaprenyl pyrophosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Anthranilic Acid Inhibitors of Undecaprenyl Pyrophosphate Synthase (UppS), an Essential Enzyme for Bacterial Cell Wall Biosynthesis [frontiersin.org]
• 5. journals.asm.org [journals.asm.org]
• 6. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Step-by-Step Protocol for the Chemical Synthesis of All-E-Heptaprenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step protocol for the chemical synthesis of all-E-Heptaprenol, a C35 isoprenoid alcohol. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development who require a reliable method for producing this biologically significant molecule. All-E-Heptaprenol is a key intermediate in the biosynthesis of menaquinones (Vitamin K2) and serves as a valuable molecular tool in the development of new therapeutic agents.

The described methodology is based on a robust and stereocontrolled iterative chain-lengthening strategy. This approach begins with a commercially available, shorter all-trans polyprenol and systematically adds isoprene (B109036) units while maintaining the crucial all-E stereochemistry of the double bonds.

Overall Synthetic Strategy

The synthesis of all-E-Heptaprenol (C35) is achieved through a repetitive chain-lengthening process, commencing from a shorter, commercially available polyprenol such as all-E-Farnesol (C15) or all-E-Geranylgeraniol (C20). Each iterative cycle extends the carbon chain by one isoprene (C5) unit. The key to preserving the all-trans configuration lies in the stereoselective formation of the new double bond in each cycle.

This protocol details the final iterative cycle to synthesize all-E-Heptaprenol, starting from all-E-Hexaprenol (C30). The logical workflow for this single isoprene unit addition is depicted below:

Caption: General workflow for the chain-lengthening synthesis of polyprenols.

Experimental Protocols

The following protocols are adapted from established methodologies for polyprenol synthesis and have been optimized for the synthesis of all-E-Heptaprenol from all-E-Hexaprenol.

Protocol 1: Synthesis of all-E-Heptaprenol from all-E-Hexaprenol

This protocol outlines the five key chemical transformations to extend the C30 polyprenol to the target C35 molecule.

Step 1: Bromination of all-E-Hexaprenol

This step converts the terminal alcohol of all-E-Hexaprenol into a bromide, which is a good leaving group for the subsequent nucleophilic substitution.

• Materials:

  • all-E-Hexaprenol

  • Phosphorus tribromide (PBr₃)

  • Anhydrous diethyl ether (Et₂O)

  • Water (for quenching)

  • Brine

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • Dissolve 10 mmol of all-E-Hexaprenol in 25 mL of anhydrous diethyl ether in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 4.35 mmol of PBr₃ dropwise to the stirred solution.

  • Continue stirring at 0 °C for 30 minutes, then allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, carefully quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude all-E-Hexaprenyl bromide.

Step 2: Acetoacetic Ester Synthesis and Ketone Formation

This two-part step first involves the alkylation of ethyl acetoacetate (B1235776) with the polyprenyl bromide, followed by hydrolysis and decarboxylation to yield the corresponding C32 ketone.

• Materials:

  • all-E-Hexaprenyl bromide (from Step 1)

  • Ethyl acetoacetate

  • 21% Sodium ethoxide solution in ethanol (B145695)

  • Sodium hydroxide (B78521) (NaOH)

  • Hexane (B92381)

  • Water

• Procedure:

  • Dissolve the crude all-E-Hexaprenyl bromide in 5.7 mL of ethyl acetoacetate.

  • To this solution, add 3.5 mL of 21% sodium ethoxide solution in ethanol and stir for 15 minutes at room temperature.

  • Heat the mixture at 80-90°C for 30 minutes.

  • After cooling, add 1 g of NaOH and 1 mL of water and heat for another 30 minutes to induce hydrolysis and decarboxylation.

  • Extract the product with hexane, wash the organic phase with water until neutral, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude C32 ketone.

Step 3: Acetylene Addition

This step introduces a two-carbon unit by reacting the ketone with sodium acetylide, forming a propargyl alcohol.

• Materials:

  • C32 Ketone (from Step 2)

  • Sodium acetylide

  • Anhydrous dimethoxyethane (DME)

• Procedure:

  • Dissolve the C32 ketone in anhydrous dimethoxyethane (DME) under an inert atmosphere.

  • Add sodium acetylide to the solution and stir at room temperature for one hour. The reaction progress can be monitored by a darkening of the solution.[1]

  • Upon completion (monitored by TLC), the reaction is carefully quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude C34 alkyne.

Step 4: Trans-Selective Reduction of the Alkyne

To ensure the formation of the all-E product, a trans-selective reduction of the internal alkyne is crucial. A dissolving metal reduction is a classic and effective method for this transformation.

• Materials:

  • C34 Alkyne (from Step 3)

  • Liquid ammonia (B1221849) (NH₃)

  • Sodium (Na) metal

  • Anhydrous ethanol (for quenching)

• Procedure:

  • In a three-necked flask equipped with a dry ice condenser, add liquid ammonia at -78 °C.

  • Carefully add small pieces of sodium metal to the liquid ammonia with stirring until a persistent blue color is obtained.

  • Dissolve the C34 alkyne in a minimal amount of anhydrous diethyl ether and add it dropwise to the sodium-ammonia solution.

  • Stir the reaction mixture at -78 °C for 2-3 hours.

  • Quench the reaction by the slow addition of anhydrous ethanol until the blue color disappears, followed by the careful addition of solid ammonium chloride.

  • Allow the ammonia to evaporate overnight.

  • Add water to the residue and extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude C35 allylic alcohol.

Step 5: Hydrolysis of the Intermediate (if necessary)

Depending on the specific reagents used in the preceding steps, a final hydrolysis may be required to yield the target alcohol. If the chain extension resulted in an ester, this step is necessary.

• Materials:

  • Crude C35 product (from Step 4)

  • Sodium hydroxide (NaOH)

  • Ethanol

  • Water

  • Hexane

• Procedure:

  • Dissolve the crude product in ethanol.

  • Add a solution of NaOH in water and heat the mixture for 30 minutes.

  • Extract the elongated polyprenol with hexane.

  • Wash the organic phase with water, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude all-E-Heptaprenol.

Protocol 2: Purification of all-E-Heptaprenol

Purification is a critical step to separate the desired all-E isomer from any Z-isomers or other byproducts. Argentation chromatography is the method of choice for this separation.

• Materials:

  • Crude all-E-Heptaprenol

  • Silica (B1680970) gel

  • Silver nitrate (B79036) (AgNO₃)

  • Hexane

  • Diethyl ether

• Procedure:

  • Preparation of Silver Nitrate-Impregnated Silica Gel: Prepare a slurry of silica gel in a solution of silver nitrate in water (typically 5-10% AgNO₃ by weight of silica gel). Evaporate the water under reduced pressure to obtain a free-flowing powder. Activate the silver nitrate-impregnated silica gel by heating at 120 °C for several hours before use.

  • Column Chromatography:

    • Pack a chromatography column with the prepared silver nitrate-impregnated silica gel using hexane as the eluent.

    • Dissolve the crude Heptaprenol in a minimal amount of hexane and load it onto the column.

    • Elute the column with a gradient of increasing polarity, starting with hexane and gradually adding diethyl ether.

    • The all-E isomer interacts less strongly with the silver ions and will therefore elute before any cis (Z) isomers.

    • Collect fractions and analyze them by HPLC to identify the fractions containing the pure all-E-Heptaprenol.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified all-E-Heptaprenol.

Data Presentation

The following table summarizes the expected yields and purity for the synthesis of all-E-Heptaprenol.

Parameter	Value	Reference
Starting Material	all-E-Hexaprenol (for one cycle)	[1]
Yield of Z/E isomers (before purification)	25-30%	[1]
Final Purity (after argentation chromatography)	>98% (as determined by HPLC)
Spectroscopic Data (¹H NMR, ¹³C NMR, MS)	Consistent with the structure of all-E-Heptaprenol

Mandatory Visualization

The following diagram illustrates the key transformations in one iterative cycle of the polyprenol chain-lengthening synthesis.

Caption: Key chemical transformations for the iterative synthesis of all-E-polyprenols.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Extraction of Heptaprenol from Bacillus subtilis Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptaprenol, a C35 isoprenoid alcohol, is a key intermediate in the biosynthesis of vital molecules within various bacteria, most notably as the precursor to the side chain of menaquinone-7 (B21479) (MK-7), also known as Vitamin K2.[1] Bacillus subtilis, a gram-positive bacterium, is a significant natural producer of heptaprenyl compounds and serves as a model organism for studying their biosynthesis and extraction.[1] This document provides detailed protocols for the extraction, purification, and quantification of heptaprenol from Bacillus subtilis cultures, along with an overview of its biosynthetic pathway.

Biosynthesis of Heptaprenol in Bacillus subtilis

In Bacillus subtilis, heptaprenol is synthesized via the non-mevalonate pathway, also known as the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. The synthesis of the C35 backbone is catalyzed by the enzyme heptaprenyl diphosphate (B83284) synthase. This enzyme in B. subtilis is a heterodimer composed of two subunits, HepS and HepT. It catalyzes the sequential condensation of isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP) molecules to form heptaprenyl diphosphate (HPP). HPP is the direct precursor to heptaprenol and is also utilized in the synthesis of menaquinone-7. The initial steps of the MEP pathway, catalyzed by 1-deoxy-D-xylulose-5-phosphate synthase (Dxs) and 1-deoxy-D-xylulose-5-phosphate reductoisomerase (Dxr), are considered to be rate-limiting for the overall production of isoprenoids.

Heptaprenol Biosynthesis Pathway

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Structural Elucidation of Heptaprenol using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol is a C35 isoprenoid alcohol, specifically a polyprenol, that plays a role as a precursor in various biosynthetic pathways.[1] Its long-chain structure, composed of seven isoprene (B109036) units, necessitates powerful analytical techniques for complete structural characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of natural products like Heptaprenol, providing detailed information about the carbon skeleton, stereochemistry, and functional groups.[2][3] This document provides detailed application notes and protocols for the use of NMR spectroscopy in the structural determination of all-E-Heptaprenol.

Data Presentation: NMR Spectral Data

The structural integrity of Heptaprenol can be thoroughly assessed using 1D (¹H and ¹³C) and 2D NMR spectroscopy. The following tables summarize the typical chemical shifts for all-E-Heptaprenol.

Table 1: ¹H NMR Spectral Data of all-E-Heptaprenol

Chemical Shift (δ) ppm	Multiplicity	Assignment
~5.10 - 5.40	m	Olefinic protons (-C=CH-)[2]
~4.10	d	-CH₂OH[2]
~1.95 - 2.20	m	Allylic methylene (B1212753) protons (-C=CH-CH₂-)
~1.60 - 1.68	s	Allylic methyl protons

Table 2: ¹³C NMR Spectral Data of all-E-Heptaprenol (Predicted)

Note: The chemical shifts for the internal repeating isoprene units are very similar and may result in overlapping signals. The assignments are based on data from closely related all-trans polyprenols.[1]

Carbon Atom	Chemical Shift (δ) ppm
C1 (-CH₂OH)	~59.5[2]
Olefinic Carbons (-C=CH-)	~124.3 – 131.8[2]
Aliphatic Methyl and Methylene Carbons	~16 - 40[2]

Experimental Protocols

1D NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for the initial structural assessment of Heptaprenol.

Materials:

• Heptaprenol sample (5-10 mg)[2]

• Deuterated chloroform (B151607) (CDCl₃)[2]

• 5 mm NMR tubes[2]

• NMR spectrometer (400 MHz or higher recommended)[2]

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Heptaprenol sample.[2]

  • Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ directly in a clean, dry 5 mm NMR tube.[1]

  • Use tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm), or reference to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H, δ = 77.16 ppm for ¹³C).[1]

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Tune and shim the probe to achieve optimal magnetic field homogeneity.

  • Set the spectral width to cover the expected proton chemical shift range (e.g., 0-12 ppm).

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Process the data with appropriate Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency.

  • Tune and shim the probe for the ¹³C channel.

  • Set the spectral width to encompass the expected carbon chemical shift range (e.g., 0-160 ppm).[1]

  • Use a standard proton-decoupled pulse sequence.

  • Acquire the spectrum with a larger number of scans due to the low natural abundance of ¹³C (typically 1024 scans or more).[1]

  • Set a relaxation delay of 1-2 seconds between scans.[1]

  • Process the acquired data similarly to the ¹H spectrum.

2D NMR Spectroscopy

Objective: To establish connectivity and confirm the detailed structure of Heptaprenol through correlation spectroscopy.

Protocols:

• COSY (Correlation Spectroscopy):

  • This experiment identifies proton-proton (¹H-¹H) couplings within the molecule.

  • A standard COSY pulse sequence is used.

  • Cross-peaks in the 2D spectrum will indicate which protons are coupled to each other, helping to trace out the spin systems of the isoprene units.

• HSQC (Heteronuclear Single Quantum Coherence):

  • This experiment correlates directly bonded proton-carbon (¹H-¹³C) pairs.

  • A standard HSQC pulse sequence is employed.

  • Each cross-peak in the HSQC spectrum links a proton signal on one axis to the carbon signal on the other axis to which it is directly attached. This is crucial for assigning the carbon signals based on the more easily assigned proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • This experiment reveals long-range (typically 2-3 bond) correlations between protons and carbons.

  • A standard HMBC pulse sequence is used.

  • Cross-peaks in the HMBC spectrum connect protons to carbons that are two or three bonds away. This is vital for connecting the individual isoprene units and confirming the overall carbon skeleton and the position of the terminal hydroxyl group.

Visualizations

Workflow for NMR-based Structural Elucidation

References

• 1. benchchem.com [benchchem.com]
• 2. Heptaprenol | Benchchem [benchchem.com]
• 3. Page loading... [guidechem.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of Heptaprenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a C35 isoprenoid alcohol, is a significant biomarker and a key intermediate in the biosynthesis of essential molecules such as menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7 in various organisms.[1] Its long isoprenoid chain presents unique challenges and opportunities for mass spectrometric analysis. Understanding the fragmentation patterns of heptaprenol is crucial for its accurate identification and quantification in complex biological matrices.

This document provides detailed application notes and experimental protocols for the mass spectrometry analysis of heptaprenol, with a focus on its characteristic fragmentation patterns under electron ionization (EI). Methodologies for both underivatized and derivatized heptaprenol are presented to accommodate various analytical workflows.

Physicochemical Properties of All-E-Heptaprenol

Property	Value	Reference
Chemical Formula	C₃₅H₅₈O	[2]
Molecular Weight	494.83 g/mol	[2]
Appearance	Oil
Solubility	Soluble in chloroform (B151607), dichloromethane, ethyl acetate.	[2]
Structure	Seven isoprene (B109036) units with all double bonds in the trans ('E') configuration.	[1]

Mass Spectrometry Analysis of Heptaprenol

Electron ionization mass spectrometry (EI-MS) is a common technique for the analysis of volatile and semi-volatile compounds like heptaprenol, often in conjunction with gas chromatography (GC-MS). The high energy of electron impact induces characteristic fragmentation of the molecule, providing a unique fingerprint for its identification.

Fragmentation Pattern of Underivatized Heptaprenol

The mass spectrum of underivatized heptaprenol is characterized by a series of fragment ions resulting from the cleavage of the isoprenoid chain. A key feature is the successive loss of isoprene units, which have a mass of 68 Da. While a complete, publicly available, and detailed quantitative mass spectrum is not readily accessible, the expected fragmentation pattern based on the analysis of similar long-chain isoprenoids would include the following key features:

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of heptaprenol (m/z 494.8) may be observed, although it can be weak or absent in long-chain alcohols.

• Loss of Water: A fragment corresponding to the loss of a water molecule (M-18) is common for alcohols.

• Isoprene Unit Losses: A series of peaks resulting from the cleavage and loss of one or more isoprene units (68 Da). This would result in fragments at m/z values of [M - 68], [M - 268], [M - 368], and so on.

• Other Characteristic Fragments: Smaller fragments corresponding to single isoprene units and other alkyl fragments are also expected.

Fragmentation Pattern of Silylated Heptaprenol

To enhance volatility and improve chromatographic performance for GC-MS analysis, heptaprenol is often derivatized, most commonly through silylation to form a trimethylsilyl (B98337) (TMS) ether. This derivatization also influences the fragmentation pattern.

The mass spectrum of TMS-derivatized heptaprenol will exhibit characteristic ions related to the TMS group, in addition to fragments from the isoprenoid chain.

Quantitative Data of Heptaprenol-TMS Fragmentation

m/z	Relative Intensity (%)	Proposed Fragment
73	100	[Si(CH₃)₃]⁺ (Base Peak)
147	Variable	[(CH₃)₂Si=O-Si(CH₃)₃]⁺
[M-15]⁺	Variable	Loss of a methyl group from the TMS moiety
[M-90]⁺	Variable	Loss of trimethylsilanol (B90980) (TMSOH)
Series of [M-90-n*68]⁺	Variable	Successive losses of isoprene units following the loss of TMSOH

Note: The relative intensities are generalized and can vary depending on the specific instrument and analytical conditions.

Experimental Protocols

Sample Preparation: Extraction of Heptaprenol from Bacterial Cells

This protocol is adapted from a standard lipid extraction method.

• Cell Harvesting: Harvest bacterial cells by centrifugation at 10,000 x g for 10 minutes at 4°C.

• Washing: Wash the cell pellet twice with a suitable buffer or saline solution.

• Lysis and Extraction: Resuspend the cell pellet in a mixture of chloroform and methanol (B129727) (1:2, v/v).

• Phase Separation: Add chloroform and water to the mixture to induce phase separation.

• Collection: Centrifuge the mixture and carefully collect the lower chloroform phase, which contains the lipids.

• Drying: Evaporate the chloroform under a stream of nitrogen.

GC-MS Analysis of Underivatized Heptaprenol

• Sample Reconstitution: Reconstitute the dried lipid extract in a suitable volatile solvent like hexane.

• GC-MS System:

  • GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 320 °C.

    • Hold: 10 minutes at 320 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Mass Scan Range: m/z 50-600.

Derivatization and GC-MS Analysis of Silylated Heptaprenol

• Derivatization (Silylation):

  • To the dried lipid extract, add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Seal the vial and heat at 60 °C for 30 minutes.

  • After cooling, the sample is ready for injection.

• GC-MS System: Use the same GC-MS conditions as for the underivatized analysis.

• Data Analysis: The mass spectrum of the silylated heptaprenol will show a higher molecular weight corresponding to the addition of the TMS group (molecular weight of TMS-heptaprenol: 567.0 g/mol ) and the characteristic fragmentation pattern described above.

Visualizations

Experimental Workflow for Heptaprenol Analysis

Caption: General experimental workflow for the mass spectrometric analysis of heptaprenol.

Heptaprenol Fragmentation Pathway (Conceptual)

Caption: Conceptual diagram of the successive loss of isoprene units in heptaprenol fragmentation.

Heptaprenol Biosynthesis Pathway

Caption: Biosynthetic pathway leading to and from heptaprenyl diphosphate.[2][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Note: Quantification of Heptaprenol in Bacterial Cell Lysates

Abstract

This application note provides a detailed protocol for the extraction, purification, and quantification of all-E-heptaprenol from bacterial cell lysates. All-E-heptaprenol is a C35 polyisoprenoid alcohol that serves as a crucial precursor in the biosynthesis of essential molecules like menaquinone-7 (B21479) (Vitamin K2) in bacteria.[1][2][3] Accurate quantification of heptaprenol is vital for research in bacterial metabolism, drug discovery targeting biosynthetic pathways, and biotechnology applications. The methodology described herein utilizes solvent extraction followed by High-Performance Liquid Chromatography (HPLC) for reliable quantification.

Introduction

All-E-heptaprenol is a long-chain lipid molecule composed of seven isoprene (B109036) units, with all double bonds in the trans ('E') configuration.[1][4] In its phosphorylated form, all-E-heptaprenyl diphosphate (B83284), it is a key intermediate in the biosynthesis of the isoprenoid side chains of menaquinone-7, a vital electron carrier in the bacterial respiratory chain.[1][2] The enzymes involved in its synthesis, such as heptaprenyl diphosphate synthase (HepPS), are potential targets for novel antibacterial drugs.[3][5] This document outlines a robust workflow for the quantification of heptaprenol, providing researchers with a reliable method to study its role in bacterial physiology and assess the efficacy of pathway inhibitors.

Biosynthesis of All-E-Heptaprenol

In bacteria, the synthesis of all-E-heptaprenol originates from the non-mevalonate (MEP) pathway, which produces the five-carbon building blocks isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[1][6] The enzyme heptaprenyl diphosphate synthase (HepPS) catalyzes the sequential head-to-tail condensation of four IPP molecules with one molecule of farnesyl diphosphate (FPP), which itself is derived from IPP and DMAPP, to form all-E-heptaprenyl diphosphate.[2][6]

Caption: Biosynthesis of all-E-heptaprenyl diphosphate and its conversion to menaquinone-7.

Experimental Protocols

Protocol 1: Bacterial Cell Culture and Lysis

This protocol is suitable for Gram-positive bacteria such as Bacillus subtilis.

• Cell Culture: Grow the bacterial strain in a suitable rich medium (e.g., LB broth) to the desired growth phase (typically mid-logarithmic or stationary).

• Harvesting: Harvest the bacterial cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C). Discard the supernatant.

• Washing: Wash the cell pellet twice with a suitable buffer (e.g., phosphate-buffered saline, PBS) to remove residual medium components.

• Cell Lysis: Resuspend the cell pellet in a lysis buffer. Disrupt the cells using mechanical methods such as a French press or sonicator on ice.[7] Ensure complete lysis by monitoring under a microscope or by a decrease in optical density.

Protocol 2: Extraction and Saponification of Heptaprenol

This protocol is adapted from the Bligh and Dyer method for total lipid extraction.[6]

• Solvent Extraction: Extract the total lipids from the cell lysate using a chloroform:methanol mixture (2:1, v/v).[7] Agitate the mixture vigorously and centrifuge to separate the phases.

• Phase Collection: Carefully collect the lower organic (chloroform) phase, which contains the lipids.[6] Repeat the extraction of the remaining aqueous phase and cell debris twice more to maximize yield.[7]

• Solvent Evaporation: Combine the organic extracts and evaporate the solvent to dryness using a rotary evaporator or under a stream of nitrogen.[6][7]

• Saponification (Optional but Recommended): To hydrolyze interfering lipids like esters, perform saponification. Add 2 M KOH in 86% ethanol (B145695) to the dried lipid extract and reflux the mixture at 65°C for 24 hours under an inert atmosphere (e.g., nitrogen or argon).[7] This step dephosphorylates heptaprenyl diphosphate to heptaprenol.

• Extraction of Unsaponifiable Lipids: After cooling, add an equal volume of water. Extract the unsaponifiable lipids (which include heptaprenol) three times with an equal volume of a non-polar solvent like n-hexane or diethyl ether.[7]

• Washing and Drying: Combine the organic extracts and wash with water until the aqueous phase is neutral. Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.[7]

• Sample Preparation: Re-dissolve the final dried extract in a known volume of the HPLC mobile phase and filter through a 0.22 µm syringe filter before analysis.[6]

Protocol 3: Quantification by HPLC

High-Performance Liquid Chromatography is a powerful method for the separation and quantification of heptaprenol.[8] A reversed-phase C18 column is commonly used for this purpose.[6]

• Standard Preparation: Prepare a series of standard solutions of pure all-E-heptaprenol in the mobile phase to generate a standard curve for quantification.[6]

• HPLC Analysis: Inject the prepared sample and standards onto the HPLC system.[6]

• Data Acquisition: Monitor the elution profile using a UV detector. The specific wavelength may require optimization, but detection is often performed in the low UV range (e.g., 210 nm).

• Quantification: Identify the heptaprenol peak in the sample chromatogram by comparing its retention time with that of the standard. Calculate the concentration by integrating the peak area and comparing it to the standard curve.[3]

Data Presentation

Quantitative data should be organized for clarity. The following tables provide typical parameters for the HPLC method and a template for presenting results.

Table 1: HPLC System Parameters for Heptaprenol Quantification

Parameter	Specification
Instrumentation	HPLC system with UV Detector[6]
Column	Reversed-phase C18 (e.g., 4.6 x 250 mm, 5 µm)[6]
Mobile Phase	Isocratic elution with Methanol:Isopropanol (95:5, v/v)[6]
Flow Rate	1.0 mL/min
Column Temperature	30°C[6]
Detection	UV at 210 nm
Injection Volume	20 µL

| Standard Range | 1 - 100 µg/mL |

Table 2: Example Quantitative Data Summary Note: The following values are illustrative. Actual yields may vary significantly based on the bacterial strain, growth conditions, and extraction efficiency.

Sample ID	Bacterial Strain	Dry Cell Weight (g)	Total Heptaprenol (µg)	Heptaprenol Yield (µg/g DCW)
Control 1	B. subtilis (Wild Type)	1.5	75.3	50.2
Control 2	B. subtilis (Wild Type)	1.6	81.1	50.7
Test 1	B. subtilis (Treated)	1.4	22.5	16.1
Test 2	B. subtilis (Treated)	1.5	25.8	17.2

Experimental Workflow Visualization

Caption: General workflow for the quantification of heptaprenol from bacterial lysates.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete cell lysis.	Optimize lysis method (e.g., increase sonication time, more passes through French press).[7]
Inefficient solvent extraction.	Ensure correct solvent ratios and sufficient agitation/extraction time.[7]
Poor HPLC Peak Shape	Particulate matter in sample.	Ensure sample is filtered through a 0.22 or 0.45 µm filter before injection.[4]
Column degradation.	Wash or replace the HPLC column.
No Peak Detected	Heptaprenol concentration below detection limit.	Concentrate the sample extract or increase the injection volume.
Degradation of heptaprenol.	Store samples at -20°C under an inert atmosphere to prevent oxidation.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. HPLC analysis of carotenoids from bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tracing Heptaprenol Biosynthesis Using Radiolabeled Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a C35 polyisoprenoid alcohol, is a critical intermediate in the biosynthesis of essential molecules in various organisms, particularly bacteria.[1] Its diphosphate (B83284) form, heptaprenyl diphosphate (HepPP), serves as the direct precursor for the isoprenoid side chains of vital compounds such as menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7, which are indispensable for cellular respiration.[1] Understanding the biosynthetic pathway of heptaprenol is crucial for the development of novel antimicrobial agents that target these essential metabolic routes.

Tracer techniques utilizing radiolabeled precursors are powerful methods for elucidating biosynthetic pathways, identifying intermediates, and quantifying metabolic flux.[2] By introducing a precursor labeled with a radioactive isotope (e.g., ¹⁴C or ³H) into a biological system, researchers can track the atom's incorporation into downstream products, thereby mapping the metabolic sequence and quantifying the efficiency of enzymatic reactions.[3]

These application notes provide a comprehensive guide to using radiolabeled precursors for tracing the biosynthesis of heptaprenol. Included are theoretical considerations, detailed experimental protocols, and methods for data analysis.

The Heptaprenol Biosynthesis Pathway

All isoprenoids, including heptaprenol, are synthesized from the five-carbon building blocks: isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[1][4][5] The biosynthesis of heptaprenyl diphosphate (HepPP) is a chain-elongation process catalyzed by the enzyme Heptaprenyl Diphosphate Synthase (HepPS) (EC 2.5.1.30).[2][6]

The pathway proceeds via the sequential head-to-tail condensation of IPP units with an allylic diphosphate substrate. The synthesis of HepPP (C35) begins with (2E,6E)-farnesyl diphosphate (FPP, C15) and requires the addition of four IPP molecules.[2][6]

Caption: Key intermediates in the biosynthesis of Heptaprenyl Diphosphate (HepPP).

Experimental Design and Workflow

Tracing the biosynthesis of heptaprenol involves introducing a radiolabeled precursor into a cell culture or an in vitro enzymatic assay, followed by extraction, separation, and quantification of the radiolabeled products.

Choosing a Radiolabeled Precursor

The choice of precursor depends on the specific aspect of the pathway being investigated.

• [¹⁴C]-Isopentenyl Diphosphate ([¹⁴C]-IPP): As the fundamental building block, radiolabeled IPP is ideal for measuring the overall rate of heptaprenol synthesis and the activity of HepPS.

• [¹⁴C]-Farnesyl Diphosphate ([¹⁴C]-FPP): Using labeled FPP as the allylic substrate specifically probes the chain-elongation steps catalyzed by HepPS.[2]

• [¹⁴C]-Acetate or [¹⁴C]-Glucose: For in vivo studies, these primary metabolites can be used to trace the carbon flow through the entire isoprenoid pathway (e.g., Mevalonate or MEP/DOXP pathway) leading to IPP and DMAPP.[7]

General Experimental Workflow

The overall process can be visualized as a sequence of distinct steps from labeling to analysis.

Caption: Step-by-step workflow for tracing heptaprenol biosynthesis.

Experimental Protocols

Caution: All procedures involving radioactive materials must be performed in designated areas with appropriate shielding and personal protective equipment, following institutional radiation safety guidelines.

Protocol 1: In Vitro Heptaprenol Biosynthesis Assay

This protocol measures the activity of Heptaprenyl Diphosphate Synthase (HepPS) in a cell-free system.

Materials:

• Purified HepPS enzyme preparation.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 5 mM DTT.

• Substrates: (2E,6E)-Farnesyl diphosphate (FPP), unlabeled Isopentenyl diphosphate (IPP).

• Radiolabeled Substrate: [1-¹⁴C]-Isopentenyl diphosphate ([¹⁴C]-IPP), specific activity ~50-60 mCi/mmol.

• Quenching Solution: 6 M HCl.

• Scintillation Cocktail.

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube on ice. For a 50 µL final volume, add:

  • 25 µL Assay Buffer (2x concentration).

  • 5 µL FPP (to a final concentration of 20 µM).

  • 5 µL unlabeled IPP (to a final concentration of 50 µM).

  • 5 µL [¹⁴C]-IPP (to a final concentration of 1 µM, ~0.1 µCi).

  • 5 µL purified HepPS enzyme (e.g., 1-5 µg).

  • 5 µL Nuclease-free water.

• Initiate the reaction by transferring the tubes to a 37°C water bath. Incubate for 30 minutes.

• Stop the reaction by adding 50 µL of 6 M HCl. This will hydrolyze the diphosphate esters to alcohols.

• Incubate at 37°C for an additional 20 minutes to ensure complete hydrolysis.

• Extract the radiolabeled polyprenols by adding 200 µL of n-hexane. Vortex vigorously for 1 minute and centrifuge at 5,000 x g for 5 minutes.

• Carefully transfer 150 µL of the upper hexane (B92381) layer to a scintillation vial.

• Evaporate the hexane under a gentle stream of nitrogen.

• Add 5 mL of scintillation cocktail to the vial, cap, and vortex.

• Measure the radioactivity in a liquid scintillation counter.[8][9][10]

Protocol 2: Extraction and Separation by Thin-Layer Chromatography (TLC)

This protocol is used to separate the different polyprenol products from the reaction mixture.

Materials:

• Silica (B1680970) Gel 60 TLC plates (activated by heating at 110°C for 30-60 minutes before use).[11][12]

• TLC Developing Chamber.

• Mobile Phase (Solvent System): Petroleum ether:diethyl ether:acetic acid (80:20:1 v/v/v).[11]

• Lipid standards (e.g., Farnesol, Geranylgeraniol, Heptaprenol).

• Iodine tank or other visualization reagent (e.g., 50% sulfuric acid spray).[11][12][13]

• Phosphor screen and imager for autoradiography.

Procedure:

• After the hydrolysis step in Protocol 1, extract the lipids with n-hexane. Evaporate the hexane extract to a small volume (~20-30 µL).

• Using a capillary tube, carefully spot the concentrated extract onto the origin line of an activated silica gel TLC plate.[14][15] Spot non-radioactive standards in adjacent lanes.

• Allow the spots to dry completely.

• Place the TLC plate vertically in a developing chamber pre-saturated with the mobile phase.[11][15] Ensure the solvent level is below the origin line.

• Allow the solvent to ascend the plate until the solvent front is ~1 cm from the top edge.[11][14]

• Remove the plate from the chamber and allow it to air dry completely in a fume hood.

• Visualize the non-radioactive standards by placing the plate in an iodine tank for a few minutes.[12] The lipid spots will appear as brown/yellow spots. Mark their positions with a pencil.

• For detecting the radiolabeled products, place the TLC plate against a phosphor screen in a light-tight cassette. Expose for 24-72 hours, depending on the level of radioactivity.

• Scan the exposed screen using a phosphor imager to visualize the radioactive spots.

• The radioactive heptaprenol product should co-migrate with the heptaprenol standard. The amount of radioactivity in the spot can be quantified using the imager's software or by scraping the corresponding silica area into a scintillation vial and counting.

Data Presentation and Analysis

Quantitative data from radiolabeling experiments are crucial for determining enzyme kinetics and precursor incorporation rates.

Table 1: Illustrative Data - Incorporation of [¹⁴C]-IPP into Polyprenols

This table shows example results from a TLC analysis, quantifying the distribution of radioactivity among different products.

Product (Identified by TLC)	Radioactivity (DPM)	Percent of Total Incorporation (%)
Geranylgeraniol (C20)	1,500	2.1%
Heptaprenol (C35)	65,000	92.1%
Octaprenol (C40)	4,100	5.8%
Total Incorporated	70,600	100.0%

DPM = Disintegrations Per Minute, corrected from CPM (Counts Per Minute) using quench curves.[16]

Table 2: Example Kinetic Parameters for Heptaprenyl Diphosphate Synthase (HepPS)

Kinetic parameters are determined by varying the concentration of one substrate while keeping others saturated and measuring the initial reaction velocity. The data below is representative of typical values for this class of enzyme.[1]

Substrate	K_m (µM)	k_cat (s⁻¹)	k_cat / K_m (M⁻¹s⁻¹)
FPP	1.5 ± 0.2	0.85 ± 0.05	5.7 x 10⁵
GGPP	2.1 ± 0.3	0.60 ± 0.04	2.9 x 10⁵
IPP	12.5 ± 1.8	-	-

Data are presented as mean ± SD. Kinetic parameters were calculated using non-linear regression analysis.[1] This table demonstrates that the enzyme is more efficient with FPP as the allylic substrate compared to GGPP.[1]

References

• 1. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 3. Measurement of growth and rates of incorporation of radioactive precursors into macromolecules of cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On the Origin of Isoprenoid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isoprenoid precursor biosynthesis is the essential metabolic role of the apicoplast during gametocytogenesis in Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EC 2.5.1.30 [iubmb.qmul.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. openmedscience.com [openmedscience.com]
• 9. Liquid Scintillation Counting | Revvity [revvity.com]
• 10. Liquid scintillation counting - Wikipedia [en.wikipedia.org]
• 11. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 12. repository.seafdec.org [repository.seafdec.org]
• 13. cdn.serc.carleton.edu [cdn.serc.carleton.edu]
• 14. iitg.ac.in [iitg.ac.in]
• 15. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 16. research.columbia.edu [research.columbia.edu]

Application Notes and Protocols for the Enzymatic Synthesis of Heptaprenol using Heptaprenyl Diphosphate Synthase

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptaprenol and its phosphorylated derivative, heptaprenyl diphosphate (B83284), are crucial precursors in the biosynthesis of vital molecules such as menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7 (Coenzyme Q7).[1][2] The key enzyme in this synthesis is all-trans-heptaprenyl diphosphate synthase (HepPPS), which catalyzes the formation of the C35 isoprenoid chain.[2] This document provides detailed protocols for the enzymatic synthesis of heptaprenyl diphosphate and the subsequent generation of heptaprenol, along with methods for enzyme purification and activity assays. These protocols are intended to support research and development in areas such as novel antimicrobial agent development, metabolic engineering, and the study of isoprenoid biosynthesis.[1]

Enzymatic Reaction

Heptaprenyl diphosphate synthase (EC 2.5.1.30) catalyzes the sequential condensation of four molecules of isopentenyl diphosphate (IPP) with one molecule of (2E,6E)-farnesyl diphosphate (FPP).[1][3][4] This reaction results in the formation of all-trans-heptaprenyl diphosphate and four molecules of diphosphate.[3][4]

Reaction: (2E,6E)-farnesyl diphosphate + 4 isopentenyl diphosphate ⇌ all-trans-heptaprenyl diphosphate + 4 diphosphate[3][4]

Data Presentation

Table 1: Typical Reaction Mixture for Heptaprenyl Diphosphate Synthase Activity Assay

Component	Concentration	Purpose
Tris-HCl buffer (pH 7.5)	50-100 mM	Provides a stable pH environment for the enzyme.
MgCl₂	1 mM	Divalent cation required for enzyme activity.
Dithiothreitol (DTT)	1 mM	A reducing agent to maintain enzyme stability.
[1-¹⁴C]Isopentenyl diphosphate (IPP)	10-100 µM	Substrate; radiolabeled for product quantification.
Farnesyl diphosphate (FPP)	10-100 µM	Allylic substrate.
Heptaprenyl diphosphate synthase	Variable	The enzyme catalyzing the reaction.
Triton X-100	1% v/v	Detergent used to solubilize substrates and enzyme.

Data compiled from multiple sources providing general assay conditions.[1][5]

Table 2: Kinetic Parameters of Heptaprenyl Diphosphate Synthase from Toxoplasma gondii

Substrate	Kₘ (µM)	kcat (s⁻¹)	kcat/Kₘ (M⁻¹s⁻¹)
FPP	1.8 ± 0.3	0.25 ± 0.01	1.4 x 10⁵
GGPP	3.1 ± 0.6	0.19 ± 0.01	6.1 x 10⁴
GPP	>100	-	-

This table presents kinetic data for TgCoq1, the heptaprenyl diphosphate synthase from Toxoplasma gondii.

Experimental Protocols

Protocol 1: Recombinant Expression and Purification of Heptaprenyl Diphosphate Synthase

This protocol describes the expression of recombinant heptaprenyl diphosphate synthase in E. coli and its subsequent purification.

1. Gene Cloning and Expression Vector Construction: a. Amplify the gene encoding heptaprenyl diphosphate synthase from the desired organism (e.g., Bacillus subtilis, Staphylococcus aureus) using PCR. b. Clone the amplified gene into an appropriate E. coli expression vector, such as one containing a polyhistidine tag to facilitate purification.[6][7]

2. Protein Expression: a. Transform the expression vector into a suitable E. coli expression strain (e.g., BL21(DE3)).[8] b. Grow the transformed cells in a rich medium (e.g., LB broth) at 37°C with shaking to an OD₆₀₀ of 0.6-0.8. c. Induce protein expression by adding a suitable inducer (e.g., IPTG) and continue to culture the cells at a lower temperature (e.g., 16-25°C) for several hours or overnight.

3. Cell Lysis: a. Harvest the cells by centrifugation. b. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF).[8] c. Lyse the cells by ultrasonication on ice.[8] d. Centrifuge the lysate to pellet the cell debris and collect the supernatant containing the soluble recombinant protein.[8]

4. Affinity Chromatography: a. Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer. b. Wash the column with a wash buffer containing a slightly higher concentration of imidazole (e.g., 20-50 mM) to remove non-specifically bound proteins. c. Elute the recombinant protein with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

5. Gel Filtration Chromatography (Optional): a. For higher purity, the eluted fractions can be pooled, concentrated, and further purified by size-exclusion chromatography (e.g., using a Sephadex G-100 column).[1] b. Elute the protein with a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl). c. Collect fractions and analyze by SDS-PAGE to identify those containing the purified heptaprenyl diphosphate synthase.

Protocol 2: Enzymatic Synthesis and Analysis of Heptaprenyl Diphosphate

This protocol outlines the in vitro synthesis of heptaprenyl diphosphate using purified enzyme.

1. Reaction Setup: a. In a microcentrifuge tube, prepare the reaction mixture as detailed in Table 1. b. The total reaction volume is typically 50-100 µL.

2. Enzymatic Reaction: a. Initiate the reaction by adding the purified heptaprenyl diphosphate synthase to the reaction mixture.[1] b. Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).[1]

3. Reaction Termination and Product Extraction: a. Stop the reaction by adding an equal volume of butanol or an appropriate organic solvent. b. Vortex the mixture vigorously and centrifuge to separate the phases. c. The lipid-soluble heptaprenyl diphosphate will partition into the organic phase.

4. Quantification of Product: a. Transfer a portion of the organic phase to a scintillation vial.[1] b. Add scintillation cocktail and measure the amount of radioactivity using a liquid scintillation counter.[1] c. The enzyme activity can be calculated based on the incorporation of [¹⁴C]IPP into the butanol-extractable product.[1]

5. Product Analysis by Thin-Layer Chromatography (TLC): a. The reaction product can be dephosphorylated using a phosphatase.[6] b. The dephosphorylated product (heptaprenol) can then be analyzed by reverse-phase TLC to confirm its identity.[6]

Protocol 3: Synthesis of Heptaprenol via Dephosphorylation

This protocol describes the final step to obtain heptaprenol.

1. Dephosphorylation Reaction: a. To the heptaprenyl diphosphate product from Protocol 2, add a suitable phosphatase (e.g., alkaline phosphatase). b. Incubate the reaction according to the phosphatase manufacturer's instructions.

2. Extraction and Purification of Heptaprenol: a. Extract the heptaprenol from the aqueous reaction mixture using an organic solvent such as hexane (B92381) or ethyl acetate. b. Wash the organic phase with water and brine, then dry over anhydrous sodium sulfate. c. Evaporate the solvent under reduced pressure to obtain the purified heptaprenol.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 4. EC 2.5.1.30 [iubmb.qmul.ac.uk]
• 5. biorxiv.org [biorxiv.org]
• 6. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. ijbiotech.com [ijbiotech.com]

Application Note: High-Purity Isolation of Synthetic all-E-Heptaprenol using Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

All-E-Heptaprenol (C35) is a vital isoprenoid alcohol that functions as a key intermediate in the biosynthesis of essential molecules like menaquinone-7 (B21479) (Vitamin K2) in bacteria.[1] Its involvement in bacterial cell wall synthesis also establishes it as a significant target for the development of novel antimicrobial agents.[1] The chemical synthesis of heptaprenol, typically achieved through a repetitive chain-lengthening process, yields a crude mixture containing the desired all-trans stereoisomer along with various cis (Z) isomers and other reaction byproducts.[2][3] Achieving high purity, particularly the separation of these geometric isomers, is critical for its application in pharmaceutical research and drug development and presents a significant purification challenge.[3][4]

This application note details robust column chromatography protocols for the effective purification of synthetic heptaprenol, enabling the isolation of the high-purity all-E isomer. The methods described include an initial purification step using alumina (B75360), followed by a high-resolution separation of stereoisomers using silver nitrate-impregnated alumina chromatography.

Purification Strategy

The purification of synthetic heptaprenol is a multi-step process designed to first remove bulk impurities and then to resolve the structurally similar geometric isomers.

• Initial Cleanup: The crude synthetic product is first subjected to column chromatography on Alumina N (activity grade III) to separate the heptaprenol mixture from more polar and non-polar impurities.[2][5]

• Isomer Separation: Due to the subtle differences in polarity between the all-E and various Z-isomers, a more selective chromatographic step is required. This is effectively achieved using alumina impregnated with silver nitrate (B79036). The silver ions form transient π-complexes with the double bonds of the isoprenoid chain, and these interactions are sufficiently different between stereoisomers to allow for their separation.[3]

• High-Purity Polishing (Optional): For applications requiring exceptionally high purity (>98%), High-Performance Liquid Chromatography (HPLC) can be employed as a final polishing step. Both normal-phase and reversed-phase HPLC offer effective means of further purification.[4]

Experimental Workflow

Caption: General workflow for the purification of synthetic heptaprenol.

Data Presentation: Column Chromatography Parameters

The following table summarizes the key parameters for the purification of synthetic heptaprenol.

Parameter	Initial Purification	Isomer Separation	HPLC (Normal Phase)[4]	HPLC (Reversed Phase)[4]
Stationary Phase	Alumina N (activity grade III)[2][5]	Alumina N (activity grade V) with 5% AgNO₃[2][5]	Chiralpak IC (5 µm)	C18 (ODS) (5 µm)
Mobile Phase	Diethyl ether in Hexane[2][5]	Diethyl ether in Hexane[2][5]	n-Hexane : 2-Propanol	Methanol : Water
Elution Mode	Gradient (e.g., 20-30% Diethyl ether)[2][5]	Gradient (e.g., 20-25% Diethyl ether for all-E)[2][5]	Isocratic (95:5, v/v)	Gradient (e.g., 85% to 100% Methanol)
Detection	TLC / HPLC analysis of fractions[5]	TLC / HPLC analysis of fractions[5]	UV at 215 nm	UV at 210 nm
Reported Purity	-	95-98%[1]	>95%	>95%

Detailed Experimental Protocols

Protocol 1: Initial Purification of Crude Heptaprenol

This protocol is designed to remove the majority of impurities from the crude synthetic reaction mixture.

Materials:

• Crude synthetic heptaprenol

• Alumina N, activity grade III[2]

• Hexane (B92381), HPLC grade

• Diethyl ether, HPLC grade

• Glass chromatography column (e.g., 3 cm internal diameter)[5]

• Cotton or glass wool

• Collection tubes

• Rotary evaporator

Procedure:

• Column Preparation:

  • Insert a small plug of cotton or glass wool at the bottom of the chromatography column.[6]

  • Prepare a slurry of Alumina N (approx. 140 g) in hexane and carefully pour it into the column, avoiding the introduction of air bubbles.[5][7]

  • Allow the alumina to settle into a packed bed, and drain the excess hexane until the solvent level is just above the top of the stationary phase. Do not allow the column to run dry.[7]

• Sample Loading:

  • Dissolve the crude heptaprenol in a minimal amount of hexane.[3]

  • Carefully load the sample onto the top of the alumina bed.

• Elution:

  • Begin elution with hexane, then gradually increase the polarity by introducing diethyl ether.

  • Run a gradient of 20% to 30% diethyl ether in hexane to elute the heptaprenol mixture.[2][5]

• Fraction Collection and Analysis:

  • Collect fractions (e.g., 50-100 mL) sequentially.[5]

  • Analyze the fractions by Thin-Layer Chromatography (TLC) or HPLC to identify those containing heptaprenol.[5][8]

  • Combine the heptaprenol-containing fractions and evaporate the solvent under reduced pressure using a rotary evaporator.[9]

Protocol 2: Separation of all-E-Heptaprenol using Silver Nitrate Impregnated Alumina

This protocol is critical for separating the desired all-E isomer from the undesired Z-isomers.[3]

Materials:

• Partially purified heptaprenol from Protocol 1

• Alumina N, activity grade V, impregnated with 5% Silver Nitrate (AgNO₃)[2]

• Hexane, HPLC grade

• Diethyl ether, HPLC grade

• Glass chromatography column

• Collection tubes

• Rotary evaporator

Procedure:

• Column Preparation:

  • Prepare the AgNO₃-impregnated alumina column using the same slurry packing method described in Protocol 1. Ensure the column is protected from light, as silver nitrate is light-sensitive.

• Sample Loading:

  • Dissolve the enriched heptaprenol fraction in a minimal volume of hexane.

  • Load the sample onto the column.

• Elution:

  • Elute the column with a shallow gradient of diethyl ether in hexane.

  • The Z-isomers typically elute first (e.g., with ~20% diethyl ether in hexane).[5]

  • The desired all-E-heptaprenol is then eluted as the polarity is slightly increased (e.g., with 20-25% diethyl ether in hexane).[2][5]

• Fraction Collection and Analysis:

  • Collect fractions and analyze them carefully by HPLC to distinguish between the Z and E isomers.[5]

  • Combine the fractions containing the pure all-E isomer.

  • Evaporate the solvent under reduced pressure to yield the purified all-E-heptaprenol.

Protocol 3: HPLC Purification of all-E-Heptaprenol (Normal Phase)

This protocol is suitable as a final polishing step for achieving very high purity and for separating stubborn geometric isomers.[4]

Materials:

• Purified heptaprenol from Protocol 2

• HPLC system with UV detector

• Chiralpak IC column (e.g., 250 x 4.6 mm, 5 µm) or similar[4]

• n-Hexane, HPLC grade

• 2-Propanol, HPLC grade

• 0.45 µm PTFE syringe filters[4]

Procedure:

• System Preparation:

  • Prepare the mobile phase: n-Hexane : 2-Propanol (95:5, v/v). Degas thoroughly.[4]

  • Equilibrate the Chiralpak IC column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.[4] Set UV detection to 215 nm.[4]

• Sample Preparation:

  • Dissolve the heptaprenol sample in the mobile phase (or n-hexane) to a concentration of approximately 1 mg/mL.[4]

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.[4]

• Chromatography and Collection:

  • Inject the sample onto the column.

  • Monitor the elution profile. The all-E isomer will have a characteristic retention time (a reported retention time is 12.7 minutes under these conditions).[4]

  • Collect the peak corresponding to all-E-heptaprenol.

• Post-Purification:

  • Confirm the purity of the collected fraction by re-injecting a small aliquot.

  • Remove the solvent from the collected fraction by rotary evaporation to obtain the final high-purity product.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis of natural polyprenols for the production of biological prenylquinones and tocochromanols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Column chromatography - Wikipedia [en.wikipedia.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Total Lipid Extraction of Heptaprenol using the Bligh and Dyer Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a long-chain polyprenol, is a non-polar lipid of significant interest in pharmaceutical research due to its potential therapeutic properties. Accurate and efficient extraction of heptaprenol from biological matrices is crucial for downstream applications such as quantification, structural analysis, and biological activity assays. The Bligh and Dyer method is a widely recognized technique for total lipid extraction.[1][2][3] This document provides detailed application notes and protocols for the extraction of total lipids containing heptaprenol using a modified Bligh and Dyer method, optimized for the recovery of non-polar lipids.

The classical Bligh and Dyer method, while effective for general lipid extraction, can sometimes result in lower yields for highly non-polar compounds like heptaprenol when compared to other methods like the Folch extraction, particularly in samples with high lipid content.[1][4][5] Therefore, modifications to the standard protocol are often necessary to enhance the extraction efficiency of such molecules.

Principle of the Method

The Bligh and Dyer method relies on the principle of liquid-liquid extraction using a ternary solvent system of chloroform (B151607), methanol (B129727), and water.[2] Initially, a single-phase solution is formed by adding a specific ratio of chloroform and methanol to the aqueous sample, which disrupts cell membranes and solubilizes lipids. Subsequent addition of chloroform and water induces a phase separation, resulting in a lower chloroform phase containing the lipids and an upper aqueous phase containing polar molecules.[6] Heptaprenol, being a non-polar lipid, will partition into the lower chloroform phase. To improve the recovery of non-polar lipids, a re-extraction of the tissue residue with chloroform is recommended.[6]

Data Presentation: Comparison of Extraction Methods

The following table summarizes representative data on the extraction efficiency of non-polar lipids using different methods. While specific quantitative data for heptaprenol extraction via the Bligh and Dyer method is not extensively available in the literature, this table provides a general comparison based on studies of similar non-polar lipid classes.

Extraction Method	Sample Type	Key Findings on Non-Polar Lipid Recovery	Reference
Classical Bligh and Dyer	Marine Tissue	Underestimated lipid content in samples with >2% lipid.	[4][5]
Folch Method	Human LDL	Most effective for a broad range of lipid classes.	[7]
Hexane-Isopropanol	Human LDL	Best for apolar lipids.	[7]
Modified Bligh and Dyer (with re-extraction)	Fish Muscle	Re-extraction of the tissue residue with chloroform improves the yield of non-polar lipids.	[6]
Acidified Bligh and Dyer	Human LDL	Showed higher extractability for total lipids compared to the classical method.	[7]

Note: The efficiency of heptaprenol extraction can be influenced by the specific biological matrix, the overall lipid content of the sample, and the precise execution of the protocol. It is recommended to validate the extraction efficiency for your specific sample type.

Experimental Protocols

This section provides a detailed protocol for the extraction of total lipids containing heptaprenol from a biological sample using a modified Bligh and Dyer method.

Materials and Reagents

• Chloroform (analytical grade)

• Methanol (analytical grade)

• Deionized water

• Phosphate-buffered saline (PBS), pH 7.4

• Glass centrifuge tubes with PTFE-lined caps

• Homogenizer (e.g., tissue grinder, sonicator)

• Vortex mixer

• Centrifuge

• Pasteur pipettes

• Nitrogen gas evaporator

• Analytical balance

Modified Bligh and Dyer Protocol for Heptaprenol Extraction

This protocol is adapted for a 1 gram sample of tissue homogenate or 1 mL of cell suspension. Adjust volumes proportionally for different sample sizes.

• Sample Preparation:

  • For solid tissues, weigh approximately 1 g of the sample and homogenize it in 0.8 mL of PBS.

  • For cell suspensions, centrifuge the cells and resuspend the pellet in 1 mL of PBS.

• Initial Extraction (Monophasic System):

  • To the 1 mL of sample homogenate in a glass centrifuge tube, add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and cell lysis. This creates a single-phase solution.

• Phase Separation:

  • Add 1.25 mL of chloroform to the tube.

  • Vortex for 1 minute.

  • Add 1.25 mL of deionized water to the tube.

  • Vortex for another 1 minute. The final chloroform:methanol:water ratio will be approximately 2:2:1.8.

• Centrifugation:

  • Centrifuge the tube at 2000 x g for 10 minutes at room temperature to facilitate phase separation.

  • Three layers will be visible: a lower chloroform phase (containing lipids), a middle layer of precipitated protein, and an upper aqueous phase (methanol-water).

• Collection of the Lipid Phase:

  • Carefully aspirate the upper aqueous phase using a Pasteur pipette and discard it.

  • Using a clean Pasteur pipette, carefully collect the lower chloroform phase, avoiding the proteinaceous interface, and transfer it to a new clean glass tube.

• Re-extraction of the Residue (Crucial for Non-polar Lipids):

  • To the remaining tissue residue and protein pellet in the original tube, add 2 mL of chloroform.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes.

  • Carefully collect the lower chloroform phase and combine it with the first chloroform extract.

• Washing the Lipid Extract:

  • To the combined chloroform extracts, add 2 mL of a 1 M NaCl solution (prepared in deionized water). This helps to remove any remaining non-lipid contaminants.

  • Vortex for 1 minute and centrifuge at 1000 x g for 5 minutes.

  • Carefully remove and discard the upper aqueous wash layer.

• Drying and Storage:

  • Evaporate the final chloroform extract to dryness under a gentle stream of nitrogen gas in a water bath set at 30-40°C.

  • The dried lipid extract, containing heptaprenol, can be reconstituted in a suitable solvent (e.g., chloroform, hexane) for downstream analysis.

  • For long-term storage, store the dried extract at -20°C or -80°C under an inert atmosphere (e.g., nitrogen or argon).

Visualizations

Experimental Workflow

Caption: Workflow of the modified Bligh and Dyer method for Heptaprenol extraction.

Troubleshooting and Considerations

• Low Yield of Heptaprenol:

  • Ensure complete homogenization of the sample to maximize surface area for extraction.

  • The re-extraction step is critical for non-polar lipids and should not be skipped.

  • For samples with very high lipid content, consider using the Folch method which utilizes a larger solvent-to-sample ratio.[4]

• Emulsion Formation:

  • If an emulsion forms after vortexing, try a longer and/or higher speed centrifugation.

  • Adding a small amount of saturated NaCl solution can sometimes help to break emulsions.

• Purity of the Extract:

  • The washing step with NaCl is important to remove water-soluble contaminants.

  • For highly pure extracts, a second wash step can be performed.

• Oxidation of Lipids:

  • Heptaprenol, like other polyprenols, can be susceptible to oxidation. Work quickly and keep samples on ice whenever possible.

  • Use solvents with low peroxide content.

  • Store the final extract under an inert atmosphere.

Safety Precautions

• Chloroform is a hazardous and carcinogenic solvent.[2] All steps involving chloroform should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Dispose of chlorinated waste according to your institution's safety guidelines.

By following this detailed protocol and considering the provided notes, researchers can effectively extract total lipids containing heptaprenol for their downstream research and development applications.

References

• 1. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 2. mdpi.com [mdpi.com]
• 3. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 4. vliz.be [vliz.be]
• 5. researchgate.net [researchgate.net]
• 6. ibcm.blog.unq.edu.ar [ibcm.blog.unq.edu.ar]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]

Application of Heptaprenol as an Investigational Biomarker in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a C35 isoprenoid alcohol, is a key intermediate in the biosynthesis of vital molecules, particularly in bacterial systems.[1] In its phosphorylated form, all-E-heptaprenyl diphosphate (B83284), it serves as the precursor for the side chains of menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7.[1][2] While not yet an established clinical biomarker, its position in crucial metabolic pathways suggests its potential as an investigational biomarker in metabolic studies, particularly in contexts involving bacterial metabolism, dyslipidemia, and non-alcoholic fatty liver disease (NAFLD).[3][4] This document provides detailed application notes and protocols for the study of heptaprenol as a potential biomarker.

The rationale for investigating heptaprenol as a biomarker stems from its role in the non-mevalonate pathway, which is essential for many bacteria but absent in humans.[5] Dysregulation of this pathway or alterations in the gut microbiome, which produces menaquinones, could potentially be reflected in circulating heptaprenol levels. Furthermore, polyprenols, the class of molecules to which heptaprenol belongs, have demonstrated hepatoprotective and hypolipidemic effects, suggesting a link to metabolic health.[3][4]

Data Presentation

Currently, there is a lack of established quantitative data for heptaprenol as a clinical biomarker in metabolic diseases. The following table is a representative example of how such data could be presented once established through dedicated clinical studies. The concentration ranges are hypothetical and for illustrative purposes only.

Table 1: Hypothetical Serum Heptaprenol Concentrations in Metabolic States

Metabolic State	Number of Subjects (n)	Mean Heptaprenol Concentration (ng/mL) ± SD	Potential Interpretation
Healthy Controls	100	5.2 ± 1.5	Baseline physiological range.
Non-Alcoholic Fatty Liver Disease (NAFLD)	100	15.8 ± 4.2	Elevated levels may indicate altered lipid metabolism or gut dysbiosis.
Type 2 Diabetes with Dyslipidemia	100	12.5 ± 3.8	Moderate elevation could be associated with disruptions in lipid and glucose metabolism.
Post-Probiotic Intervention	50	8.1 ± 2.0	A decrease towards baseline may suggest improved gut microbiome health and metabolic function.

Signaling Pathways and Metabolic Relevance

Heptaprenol is a product of the non-mevalonate (or MEP) pathway, which synthesizes the isoprenoid precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[6] These building blocks are then used to create longer-chain polyprenols like heptaprenol. In bacteria, heptaprenyl diphosphate is a crucial substrate for the synthesis of menaquinone-7 (Vitamin K2).

Figure 1: Simplified Non-Mevalonate Pathway leading to Heptaprenol derivatives.

Alterations in the activity of this pathway due to genetic factors, environmental exposures, or changes in the gut microbiota could lead to fluctuations in heptaprenol levels, providing a potential window into these processes.

Experimental Protocols

Protocol 1: Quantification of Heptaprenol in Human Plasma by HPLC-UV

This protocol describes the extraction and quantification of heptaprenol from human plasma samples.

1. Sample Preparation and Lipid Extraction: a. To 1 mL of human plasma, add 2 mL of a 2:1 (v/v) mixture of chloroform (B151607) and methanol (B129727). b. Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation. c. Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases. d. Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube. e. Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C. f. Reconstitute the dried lipid extract in 200 µL of the mobile phase (see step 2).

2. HPLC Analysis: a. Chromatographic System: A standard HPLC system equipped with a UV detector. b. Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). c. Mobile Phase: An isocratic mixture of 95% methanol and 5% water. d. Flow Rate: 1.0 mL/min. e. Injection Volume: 20 µL. f. Detection: UV detection at 210 nm. g. Quantification: Create a standard curve using known concentrations of a purified heptaprenol standard. The concentration of heptaprenol in the plasma samples can be determined by comparing their peak areas to the standard curve.

Figure 2: Workflow for HPLC-based quantification of Heptaprenol.

Protocol 2: Structural Confirmation of Heptaprenol using GC-MS

This protocol is for the qualitative confirmation of heptaprenol in a purified sample extract.

1. Derivatization: a. To the dried lipid extract (from Protocol 1, step 1e), add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). b. Cap the vial tightly and heat at 60°C for 30 minutes to convert the hydroxyl group of heptaprenol to its trimethylsilyl (B98337) (TMS) ether derivative. c. Cool the sample to room temperature before injection.

2. GC-MS Analysis: a. Gas Chromatograph: A standard GC system coupled to a mass spectrometer. b. Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness). c. Carrier Gas: Helium at a constant flow rate of 1 mL/min. d. Injector Temperature: 280°C. e. Oven Temperature Program:

• Initial temperature: 150°C, hold for 2 minutes.
• Ramp to 300°C at a rate of 10°C/min.
• Hold at 300°C for 10 minutes. f. Mass Spectrometer:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 50-700.
• Identification: Compare the obtained mass spectrum with a reference spectrum for TMS-derivatized heptaprenol.

Protocol 3: Biomarker Discovery Workflow for Investigating Heptaprenol

This protocol outlines a general workflow for a metabolomics study to investigate heptaprenol as a potential biomarker.

Figure 3: General workflow for biomarker discovery and validation.

Conclusion

Heptaprenol presents an intriguing, albeit underexplored, candidate for a biomarker in metabolic studies. Its integral role in bacterial metabolic pathways that are increasingly linked to human health and disease warrants further investigation. The protocols outlined in this document provide a starting point for researchers to quantify and study heptaprenol in biological samples. Future studies should focus on establishing normative ranges of heptaprenol in healthy populations and comprehensively evaluating its correlation with various metabolic diseases. Such research will be crucial in determining the clinical utility of heptaprenol as a diagnostic or prognostic biomarker.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Food Minor Bioactive Compounds of Polyphenolic and Polyprenolic Nature Are Promising Agents for the Prevention and Therapy of Non-Alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biochemistry of the non-mevalonate isoprenoid pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on the nonmevalonate terpene biosynthetic pathway: Metabolic role of IspH (LytB) protein - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Development of Fluorescent Probes Based on the Heptaprenol Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction Fluorescent probes are essential tools in biomedical research, enabling the visualization of biological molecules and processes with high specificity and sensitivity.[1][2] Heptaprenol, a C35 isoprenoid alcohol, is a key intermediate in various biological pathways. The development of fluorescent probes based on the Heptaprenol structure offers a promising avenue for investigating its subcellular localization, transport mechanisms, and interactions with target proteins.

Given that the direct conjugation of fluorophores to Heptaprenol is a novel area of research, this document provides a comprehensive framework and generalized protocols for the rational design, synthesis, and application of such probes. The methodologies outlined are based on established principles of fluorescent probe development and organic synthesis.[3][4]

Section 1: Probe Design and Synthetic Strategy

The rational design of a Heptaprenol-based fluorescent probe involves the selection of a suitable fluorophore and a stable linker to attach it to the Heptaprenol backbone. The lipophilic nature of the Heptaprenol chain suggests the resulting probe will likely target lipid-rich environments such as cellular membranes or lipid droplets.[3]

Proposed Synthetic Pathway:

The proposed synthesis involves a two-step process:

• Activation of Heptaprenol: The terminal hydroxyl group of Heptaprenol is first converted into a more reactive functional group, such as an amine or an azide (B81097), to facilitate conjugation.

• Fluorophore Conjugation: The functionalized Heptaprenol is then reacted with a fluorophore possessing a complementary reactive group (e.g., an NHS-ester for an amine or an alkyne for an azide via Click Chemistry).

Caption: Proposed workflow for the synthesis of a Heptaprenol-based fluorescent probe.

Section 2: Experimental Protocols

Protocol 1: Synthesis of a Heptaprenol-BODIPY Probe

This protocol describes a representative synthesis using an amine-functionalized Heptaprenol and an NHS-ester activated BODIPY dye.

Materials:

• Heptaprenol

• Tosyl chloride (TsCl)

• Sodium azide (NaN₃)

• Lithium aluminum hydride (LAH)

• BODIPY™ FL, SE (Succinimidyl Ester)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Silica (B1680970) gel for column chromatography

Procedure:

• Synthesis of Heptaprenyl Azide:

  • Dissolve Heptaprenol in anhydrous DCM. Cool to 0°C.

  • Add TsCl and TEA, and stir overnight at room temperature.

  • Wash the reaction mixture with water and brine, dry over Na₂SO₄, and concentrate to get Heptaprenyl tosylate.

  • Dissolve the tosylate in DMF, add NaN₃, and heat to 60°C for 12 hours.

  • Extract the product with ether, wash with water, and purify by column chromatography to obtain Heptaprenyl azide.

• Reduction to Heptaprenyl Amine:

  • Dissolve Heptaprenyl azide in anhydrous ether and cool to 0°C.

  • Slowly add LAH and stir at room temperature for 4 hours.

  • Quench the reaction carefully with water and NaOH solution.

  • Filter the mixture and concentrate the filtrate to yield Heptaprenyl amine.

• Conjugation with BODIPY-SE:

  • Dissolve Heptaprenyl amine and BODIPY FL, SE in anhydrous DCM.

  • Add TEA and stir the reaction in the dark, under nitrogen, for 24 hours.

  • Monitor the reaction by TLC.

  • Once complete, concentrate the mixture and purify the crude product by silica gel column chromatography to yield the final Heptaprenol-BODIPY probe.

Protocol 2: Photophysical Characterization

This protocol outlines the steps to determine the key photophysical properties of the synthesized probe.[5]

Materials:

• Synthesized Heptaprenol-Fluorophore probe

• Spectroscopic grade solvents (e.g., DMSO, Ethanol, Cyclohexane)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes

Procedure:

• Stock Solution: Prepare a 1 mM stock solution of the probe in DMSO.

• Absorption Spectrum:

  • Dilute the stock solution in the desired solvent to a concentration of ~5-10 µM.

  • Record the absorbance spectrum from 300 nm to 700 nm to determine the maximum absorption wavelength (λ_abs).

• Emission Spectrum:

  • Using the same solution, excite the probe at its λ_abs.

  • Record the emission spectrum to determine the maximum emission wavelength (λ_em).

• Quantum Yield (Φ) Calculation:

  • Use a reference standard with a known quantum yield (e.g., Rhodamine 6G in ethanol, Φ = 0.95).

  • Measure the absorbance and integrated fluorescence intensity of both the probe and the reference at the same excitation wavelength. Ensure the absorbance is below 0.1.

  • Calculate the quantum yield using the formula: Φ_probe = Φ_ref * (I_probe / I_ref) * (A_ref / A_probe) * (η_probe² / η_ref²), where I is the integrated fluorescence intensity, A is the absorbance, and η is the refractive index of the solvent.[5]

Section 3: Data Presentation

Quantitative data for newly synthesized probes should be presented clearly for comparison.

Table 1: Photophysical Properties of Hypothetical Heptaprenol-Based Probes

Probe Name	Fluorophore	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)
Hep-BODIPY	BODIPY FL	Ethanol	505	515	10	~80,000	~0.90
Hep-NBD	NBD	Cyclohexane	466	535	69	~24,000	~0.35
Hep-Coumarin	Coumarin 6	DCM	458	503	45	~45,000	~0.78

Section 4: Application in Cellular Imaging

Protocol 3: Live-Cell Imaging of Lipid Droplets

This protocol provides a general method for staining and visualizing lipid-rich structures within live cells using a lipophilic Heptaprenol-based probe.

Materials:

• HeLa cells (or other suitable cell line)

• DMEM with 10% FBS

• Phosphate-buffered saline (PBS)

• Heptaprenol-probe stock solution (1 mM in DMSO)

• Glass-bottom imaging dishes

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed HeLa cells onto glass-bottom dishes and culture until they reach 60-70% confluency.

• Probe Loading:

  • Prepare a working solution of the probe (e.g., 1-5 µM) in pre-warmed cell culture medium.

  • Remove the old medium from the cells and wash once with PBS.

  • Incubate the cells with the probe-containing medium for 30-60 minutes at 37°C.[5]

• Washing: Remove the probe solution and wash the cells twice with warm PBS to eliminate unbound probe.[5]

• Imaging: Add fresh PBS or medium to the cells and immediately image using a fluorescence microscope equipped with appropriate filter sets for the chosen fluorophore.

Caption: Standard experimental workflow for live-cell imaging with a fluorescent probe.

Section 5: Investigating Biological Pathways

A Heptaprenol-based probe could be instrumental in studying pathways involving polyprenols. This includes their role as carriers for glycosylation reactions in the endoplasmic reticulum (ER) or their potential influence on membrane fluidity and protein function.

Caption: Logical flow for studying the biological role of Heptaprenol using a fluorescent probe.

References

• 1. Development of fluorescent probes for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in developing fluorescent probes for imaging cell metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lessons in Organic Fluorescent Probe Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Measuring the Activity of Heptaprenyl Diphosphate Synthase: In Vitro Assays

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptaprenyl diphosphate (B83284) synthase (HepPPS), also known as Coq1, is a crucial enzyme in the biosynthesis of isoprenoids.[1] It catalyzes the sequential condensation of four molecules of isopentenyl diphosphate (IPP) with farnesyl diphosphate (FPP) to produce all-trans-heptaprenyl diphosphate (HepPP), a C35 isoprenoid.[2][3] This product serves as the side chain for essential molecules like menaquinone-7 (B21479) (Vitamin K2) and ubiquinone-7 (Coenzyme Q7), which are vital components of the electron transport chain in bacteria and some eukaryotes.[2][4] As a key enzyme in this pathway, HepPPS is a potential target for the development of novel antimicrobial and antiparasitic drugs.[1][5][6] This document provides detailed protocols for in vitro assays to measure the activity of HepPPS, enabling researchers to study its enzymatic properties and screen for potential inhibitors.

Biochemical Pathway

Heptaprenyl diphosphate synthase is a transferase that catalyzes the following reaction:

(2E,6E)-farnesyl diphosphate + 4 isopentenyl diphosphate ⇌ all-trans-heptaprenyl diphosphate + 4 diphosphate[3][7]

The substrates for this reaction, FPP and IPP, are synthesized via the mevalonate (B85504) (MVA) or the methylerythritol phosphate (B84403) (MEP) pathways.[2][8]

Biosynthesis of Heptaprenyl Diphosphate and its Products.

Quantitative Data Summary

The kinetic parameters of heptaprenyl diphosphate synthase can vary depending on the organism and the specific substrates used. Below is a summary of reported kinetic data.

Organism	Substrate	Km (µM)	Vmax (nmol/min/mg)	kcat (s⁻¹)	Reference
Toxoplasma gondii	FPP	1.5 ± 0.3	14.3 ± 0.4	0.017	[1]
Toxoplasma gondii	GGPP	2.1 ± 0.6	10.7 ± 0.5	0.013	[1]
Toxoplasma gondii	GPP	3.8 ± 0.9	1.8 ± 0.1	0.002	[1]
Bacillus subtilis	FPP	-	-	-	[2]
Bacillus stearothermophilus	FPP	-	-	-	[9]

Experimental Protocols

A crucial prerequisite for accurate in vitro assays is the purification of the heptaprenyl diphosphate synthase enzyme.

Enzyme Purification Protocol (General)

This protocol is a general guideline based on methods described for purifying HepPPS from various sources.[2][10]

• Preparation of Cell-Free Extract:

  • Harvest bacterial or eukaryotic cells expressing HepPPS by centrifugation.

  • Resuspend the cell pellet in a suitable buffer (e.g., Tris-HCl buffer, pH 7.5) and disrupt the cells by sonication.

  • Remove cell debris by centrifugation to obtain the crude cell-free extract.[2]

• Chromatographic Purification:

  • DEAE-Sephacel Chromatography: Apply the crude extract to a DEAE-Sephacel column. Elute the enzyme using a linear gradient of NaCl.[2]

  • Sephadex G-100 Gel Filtration: Pool the active fractions from the previous step, concentrate, and apply to a Sephadex G-100 column for further purification.[2]

  • Affinity Chromatography: For recombinant proteins with an affinity tag (e.g., polyhistidine), use an appropriate affinity chromatography resin for purification.[11]

• Purity Analysis:

  • Analyze the purity of the enzyme fractions using SDS-PAGE. Pool fractions with high purity.[10]

General Workflow for HepPPS Purification.

Radiometric Assay for HepPPS Activity

This is the most common method for measuring HepPPS activity, based on the incorporation of radiolabeled IPP into a butanol-extractable polyprenyl diphosphate product.[1][10]

Materials:

• Tris-HCl buffer (pH 7.4-7.5)

• MgCl₂

• Dithiothreitol (DTT)

• Triton X-100

• [1-¹⁴C]Isopentenyl diphosphate (IPP) or [4-¹⁴C]IPP

• Farnesyl diphosphate (FPP)

• Purified Heptaprenyl Diphosphate Synthase

• 1-Butanol

• Scintillation cocktail

• Liquid scintillation counter

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture with the following components (final concentrations may need optimization):

  • Tris-HCl (e.g., 100 mM, pH 7.4)

  • MgCl₂ (e.g., 1 mM)

  • DTT (e.g., 1 mM)

  • Triton X-100 (e.g., 1% v/v)

  • FPP (e.g., 100 µM)

  • [¹⁴C]IPP (e.g., 100 µM, with a specific activity of ~1 µCi/µmol)

  • Purified enzyme (e.g., 500 ng)

• Enzyme Reaction:

  • Initiate the reaction by adding the purified enzyme to the reaction mixture.

  • Incubate at 37°C for a defined period (e.g., 30 minutes).[11]

• Reaction Termination and Product Extraction:

  • Stop the reaction by adding an equal volume of 1-butanol.

  • Vortex thoroughly to extract the radiolabeled heptaprenyl diphosphate product into the organic phase.

  • Centrifuge to separate the phases.

• Quantification:

  • Transfer a known volume of the butanol (upper) phase to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.[2]

• Calculation of Enzyme Activity:

  • Calculate the amount of incorporated [¹⁴C]IPP based on the measured radioactivity and the specific activity of the [¹⁴C]IPP.

  • Express enzyme activity in units such as nmol of IPP incorporated per minute per milligram of protein.

Workflow for the Radiometric HepPPS Assay.

Product Analysis by Thin-Layer Chromatography (TLC)

To confirm the identity of the reaction product, TLC analysis can be performed.[8][11]

Protocol:

• After the enzymatic reaction, the butanol-extracted product can be dephosphorylated.

• Spot the dephosphorylated product onto a reverse-phase TLC plate.

• Run the TLC with appropriate standards of known chain lengths.

• Visualize the radiolabeled product by autoradiography or using a bioimage analyzer.[10] The product should migrate to a position corresponding to a C35 isoprenoid.[8]

Spectrophotometric Assay (Adapted)

While a direct spectrophotometric assay for HepPPS is not standard, a coupled-enzyme assay that measures the release of pyrophosphate (PPi) can be adapted from methods used for other prenyltransferases.[12] This method is generally less sensitive than the radiometric assay but can be useful for high-throughput screening.[13][14]

Principle: The PPi released during the condensation reaction is used in a series of coupled enzymatic reactions that ultimately lead to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

Note: This is a generalized protocol and requires significant optimization for HepPPS.

Materials:

• Components for the HepPPS reaction (as in the radiometric assay, but with non-radiolabeled IPP)

• A commercial pyrophosphate detection kit (e.g., EnzChek Pyrophosphate Assay Kit) or individual coupling enzymes.

Protocol:

• Set up the HepPPS reaction in a microplate well.

• Add the components of the pyrophosphate detection system.

• Monitor the change in absorbance over time using a microplate reader.

• Calculate the rate of PPi release, which is proportional to the HepPPS activity.

Conclusion

The radiometric assay remains the gold standard for the sensitive and accurate measurement of heptaprenyl diphosphate synthase activity.[1] Chromatographic methods are essential for product verification.[8] While more complex to establish, spectrophotometric assays offer a high-throughput alternative for inhibitor screening.[12] The protocols and data provided herein serve as a comprehensive guide for researchers investigating this important enzyme.

References

• 1. journals.asm.org [journals.asm.org]
• 2. benchchem.com [benchchem.com]
• 3. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. journals.asm.org [journals.asm.org]
• 6. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EC 2.5.1.30 [iubmb.qmul.ac.uk]
• 8. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of product chain length determination for heptaprenyl diphosphate synthase from Bacillus stearothermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. biorxiv.org [biorxiv.org]
• 12. A Simple In Vitro Assay to Measure the Activity of Geranylgeranyl Diphosphate Synthase and Other Short-Chain Prenyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A visible wavelength spectrophotometric assay suitable for high-throughput screening of 3-hydroxy-3-methylglutaryl-CoA synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Silylation of Heptaprenol for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptaprenol, a long-chain polyisoprenoid alcohol, plays a crucial role in various biological processes. Its analysis is of significant interest in biomedical and pharmaceutical research. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds. However, due to its high molecular weight and the presence of a polar hydroxyl group, heptaprenol is not sufficiently volatile for direct GC-MS analysis. Chemical derivatization is therefore a necessary step to enhance its volatility and thermal stability.

Silylation is a widely used derivatization technique where the active hydrogen of the hydroxyl group in heptaprenol is replaced by a trimethylsilyl (B98337) (TMS) group. This process effectively masks the polar hydroxyl group, leading to a less polar, more volatile, and more thermally stable TMS ether derivative that is amenable to GC-MS analysis. This document provides detailed protocols for the silylation of heptaprenol and guidelines for its subsequent analysis by GC-MS.

Silylation of Heptaprenol: An Overview

The silylation of heptaprenol involves the reaction of its hydroxyl group with a silylating agent. The most common reagents for this purpose are N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA). Often, a catalyst such as trimethylchlorosilane (TMCS) is added to increase the reactivity of the silylating agent, especially for sterically hindered alcohols. The reaction is typically carried out in an anhydrous aprotic solvent.

The general reaction is as follows:

Heptaprenol-OH + Silylating Agent → Heptaprenol-O-TMS + Byproducts

The choice of silylating reagent and reaction conditions can influence the derivatization yield and the stability of the resulting TMS ether.

Experimental Protocols

Below are detailed protocols for the silylation of heptaprenol using two common silylating reagents, MSTFA and BSTFA. It is crucial to perform these reactions under anhydrous conditions, as the presence of moisture can deactivate the silylating reagents.

Protocol 1: Silylation using MSTFA

This protocol is a robust method for the derivatization of heptaprenol.

Materials:

• Heptaprenol standard or sample extract

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine (B92270) (or other suitable aprotic solvent like acetonitrile (B52724) or dichloromethane)

• Internal standard (e.g., cholesterol, stigmasterol) solution in anhydrous solvent

• Reacti-Vials™ or other suitable reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply

Procedure:

• Sample Preparation: Accurately weigh a known amount of heptaprenol or transfer a known volume of a heptaprenol solution into a reaction vial. If the sample is in a solvent, evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

• Reagent Addition: Add 100 µL of anhydrous pyridine to the dried sample. Vortex briefly to dissolve the heptaprenol.

• Internal Standard: Add a known amount of the internal standard solution.

• Silylating Agent: Add 100 µL of MSTFA to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Place the vial in a heating block or oven set at 70°C for 60 minutes.

• Cooling: After the incubation period, remove the vial from the heat source and allow it to cool to room temperature.

• GC-MS Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 2: Silylation using BSTFA with TMCS as a Catalyst

This protocol is particularly useful for ensuring complete derivatization, especially if steric hindrance is a concern.

Materials:

• Heptaprenol standard or sample extract

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Trimethylchlorosilane (TMCS)

• Anhydrous pyridine (or other suitable aprotic solvent)

• Internal standard solution in anhydrous solvent

• Reacti-Vials™ or other suitable reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply

Procedure:

• Sample Preparation: Prepare the dried heptaprenol sample in a reaction vial as described in Protocol 1.

• Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample.

• Internal Standard: Add a known amount of the internal standard solution.

• Silylating Agent and Catalyst: Prepare a fresh mixture of BSTFA and TMCS (e.g., 99:1 v/v). Add 100 µL of this mixture to the vial.

• Reaction: Tightly cap the vial, vortex for 30 seconds, and heat at 60°C for 45 minutes.

• Cooling: Allow the vial to cool to room temperature.

• GC-MS Analysis: The derivatized sample is ready for GC-MS analysis.

Data Presentation

Silylating Reagent	Catalyst	Typical Reaction Conditions	Derivatization Yield for Alcohols	Byproducts	Remarks
MSTFA	Not always required, but can be used	60-80°C, 30-60 min	Generally high	Volatile and often elute with the solvent front	A strong and versatile silylating agent.
BSTFA	Often used with TMCS (1-10%)	60-80°C, 30-60 min	High, catalyst enhances reaction with hindered alcohols	Volatile	A widely used and effective silylating agent.

GC-MS Analysis Parameters

The following are typical GC-MS parameters for the analysis of silylated heptaprenol. These may need to be optimized for your specific instrument and column.

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes

  • Ramp 1: Increase to 250°C at 10°C/min, hold for 5 minutes

  • Ramp 2: Increase to 300°C at 5°C/min, hold for 10 minutes

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-800

Mandatory Visualization

Experimental Workflow for Silylation of Heptaprenol and GC-MS Analysisdot

Technical Notes & Optimization

Overcoming the formation of Z-isomers during Heptaprenol synthesis.

Welcome to the Technical Support Center for Heptaprenol Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of all-E-Heptaprenol, with a specific focus on overcoming the formation of undesired Z-isomers.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing pure all-E-Heptaprenol?

A1: The main difficulty in Heptaprenol synthesis is controlling the stereochemistry of the double bonds to exclusively obtain the all-trans (all-E) isomer. A significant issue is the formation of Z-isomers during certain reaction steps, particularly the bromination of allylic prenols, which is a common method in chain-lengthening approaches.[1][2] This isomerization reduces the overall yield of the desired all-E product and complicates the purification process.[2]

Q2: Which synthetic strategies are recommended to maximize the all-E selectivity?

A2: Convergent synthetic strategies that utilize stereoselective olefination reactions are highly recommended to maximize the formation of the all-E isomer. The Julia-Kocienski olefination is particularly effective for producing E-alkenes with high selectivity.[2][3] Another powerful method is the Wittig reaction; however, the choice of the ylide and reaction conditions is crucial for influencing the E/Z selectivity.[2][4] For achieving high E-selectivity with non-stabilized ylides in a Wittig reaction, the Schlosser modification can be employed.[2][4]

Q3: How can I effectively monitor the progress of the synthesis and the formation of isomers?

A3: High-Performance Liquid Chromatography (HPLC) is the recommended method for monitoring the reaction progress and quantifying the ratio of E/Z isomers.[1][5] For definitive structural confirmation and stereochemistry assignment, Nuclear Magnetic Resonance (NMR) spectroscopy, including advanced techniques like ROESY, is essential.[6]

Q4: What is the most effective method for separating Z-isomers from the desired all-E-Heptaprenol?

A4: Standard silica (B1680970) gel chromatography is often ineffective for separating geometric isomers.[7] The most effective method is argentation chromatography, which utilizes silica gel or alumina (B75360) impregnated with silver nitrate (B79036).[5][7][8] The silver ions interact differently with the cis (Z) and trans (E) double bonds, allowing for their separation.[7] The all-E isomer is typically eluted before the Z-isomers.[7] Both normal-phase and reversed-phase HPLC can also be employed for purification.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during Heptaprenol synthesis.

Issue 1: Low E-selectivity in Wittig Reactions

Potential Cause	Troubleshooting Steps	Rationale
Use of unstabilized ylides under standard conditions.	Employ the Schlosser modification of the Wittig reaction.	Unstabilized ylides typically favor the formation of Z-alkenes under kinetic control. The Schlosser modification allows for equilibration to the more thermodynamically stable E-alkene.[4]
Inappropriate choice of solvent or additives.	Perform the reaction in the presence of lithium salts (e.g., LiI or LiBr) in solvents like DMF to favor Z-isomer formation if that is the desired outcome for a specific synthetic step. For E-isomer selectivity with stabilized ylides, ensure salt-free conditions.	The presence of lithium salts can influence the reaction mechanism and stereochemical outcome. Stabilized ylides generally yield E-alkenes with high selectivity.[4][10]
Semi-stabilized ylides leading to poor selectivity.	Consider alternative olefination methods like the Julia-Kocienski olefination.	Semi-stabilized ylides often provide poor E/Z selectivity. The Julia-Kocienski olefination is known for its high E-selectivity.[4][11][12]

Issue 2: Formation of Z-isomers during Chain Lengthening

Potential Cause	Troubleshooting Steps	Rationale
Bromination of allylic alcohols with reagents like PBr₃.	Optimize bromination conditions by controlling temperature and reaction time. Consider milder brominating agents. It is also recommended to purify the product after this step to remove the Z-isomer before proceeding to the next round of reactions.[1]	The bromination of allylic prenols is a known step where Z-isomerization occurs, lowering the overall yield of the all-E product.[1][13]
Hydrogenation of alkynes.	Use a poisoned catalyst like Lindlar's catalyst with quinoline (B57606) to prevent over-reduction and potential isomerization. Carefully monitor the reaction time to avoid the formation of byproducts with reduced double bonds.[8][14]	Partial hydrogenation of alkynes is a critical step to form the cis-alkene, which is then further processed. Inappropriate conditions can lead to undesired side reactions.

Issue 3: Difficulty in Separating E/Z Isomers

Potential Cause	Troubleshooting Steps	Rationale
Co-elution of isomers on standard silica gel.	Employ argentation chromatography using alumina or silica impregnated with silver nitrate (AgNO₃).	The π-electrons of the double bonds interact with the silver ions, and this interaction is weaker for the less sterically hindered trans (E) isomers, allowing for their separation from the cis (Z) isomers.[5][7]
Insufficient resolution in HPLC.	Optimize the HPLC method. For normal-phase HPLC, a chiral stationary phase can be effective for separating geometric isomers. For reversed-phase HPLC, adjust the mobile phase composition and gradient.[9]	Different HPLC modes and conditions offer varying selectivities for geometric isomers.

Experimental Protocols

Protocol 1: Chain-Lengthening Synthesis of Heptaprenol (Illustrative Final Iteration)

This protocol outlines a general procedure for the final chain-lengthening step from all-E-Hexaprenol.

• Bromination: Dissolve all-E-Hexaprenol (1 equivalent) in anhydrous diethyl ether. Slowly add phosphorus tribromide (PBr₃, ~0.4 equivalents) at room temperature and stir for 30 minutes. Quench the reaction with water, extract the organic layer, dry over anhydrous sodium sulfate, and evaporate the solvent to yield Hexaprenyl bromide.[8]

• Ketone Formation: Prepare the sodium salt of ethyl acetoacetate (B1235776) by reacting it with sodium hydride. Add the Hexaprenyl bromide to form the β-ketoester. Hydrolyze and decarboxylate the intermediate by heating with aqueous acid to produce the C32 ketone.[8]

• Acetylene Addition: Dissolve the C32 ketone in anhydrous dimethoxyethane (DME). Add sodium acetylide and stir at room temperature for one hour.[8][13]

• Partial Hydrogenation: Dissolve the resulting alkyne in hexane (B92381). Add Lindlar's catalyst and a small amount of quinoline. Hydrogenate the mixture under a hydrogen atmosphere at room temperature.[8]

• Hydrolysis: Hydrolyze the product from the previous step using a base, such as sodium hydroxide (B78521) in ethanol, to yield crude Heptaprenol.[8]

Protocol 2: Purification of all-E-Heptaprenol by Argentation Chromatography

• Column Preparation: Prepare a chromatography column with Alumina N (activity grade III) impregnated with silver nitrate (typically 5% w/w).[5][8] The column should be prepared in a non-polar solvent like hexane and protected from light.

• Sample Loading: Dissolve the crude Heptaprenol mixture in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a gradient of diethyl ether in hexane (e.g., starting from 20% diethyl ether).[5]

• Fraction Collection and Analysis: Collect fractions and analyze them by HPLC to identify those containing the pure all-E-Heptaprenol. The Z-isomer is typically eluted at a slightly different solvent composition.[5]

Protocol 3: Purity Assessment by HPLC

• Instrumentation: Use an HPLC system with a UV detector. A reversed-phase C18 column is commonly used.[7]

• Sample Preparation: Dissolve the Heptaprenol sample in a suitable solvent (e.g., n-hexane/isopropanol) and filter through a 0.45 µm syringe filter.[9]

• Mobile Phase: A typical mobile phase for reversed-phase analysis could be a mixture of methanol (B129727) and isopropanol.

• Analysis: Inject the sample and monitor the chromatogram. Purity is determined by the area percentage of the all-E-Heptaprenol peak relative to the total peak area.

Visualizations

Caption: General workflow for the chain-lengthening synthesis of Heptaprenol.

Caption: Troubleshooting logic for addressing Z-isomer formation.

Caption: Principle of E/Z isomer separation by argentation chromatography.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Synthesis of natural polyprenols for the production of biological prenylquinones and tocochromanols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and NMR Characterization of (Z,Z,Z,Z,E,E,ω)-Heptaprenol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. organicreactions.org [organicreactions.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of natural polyprenols for the production of biological prenylquinones and tocochromanols - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02872K [pubs.rsc.org]

Troubleshooting low yields in the bromination step of polyprenol synthesis.

Welcome to the technical support center for polyprenol synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues, particularly low yields in the bromination step. Below you will find troubleshooting guides and frequently asked questions in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the bromination of polyprenols, a critical step in their synthesis.

Q1: My polyprenol bromination reaction is resulting in a very low yield. What is the most common cause for this?

A1: The most prevalent issue leading to low yields in the bromination of allylic alcohols like polyprenols is the formation of undesired Z-isomers alongside the desired all-E-isomer.[1] This isomerization is a known side reaction, particularly when using phosphorus tribromide (PBr₃), and it complicates the purification process, leading to a loss of the target compound.[1]

Q2: I am using Phosphorus Tribromide (PBr₃) for the bromination. How can I minimize the formation of Z-isomers and improve my yield?

A2: While completely eliminating Z-isomer formation with PBr₃ is challenging, optimizing reaction conditions can help. Here are some steps you can take:

• Temperature Control: Perform the reaction at room temperature or lower. While some protocols suggest room temperature is sufficient, excessive heat can promote isomerization and other side reactions.[1]

• Reaction Time: Monitor the reaction closely using Thin Layer Chromatography (TLC). A typical reaction time is around 30 minutes at room temperature.[2] Extending the reaction time unnecessarily may increase the likelihood of side product formation.

• Reagent Addition: Add PBr₃ dropwise to the solution of polyprenol in a dry, inert solvent like diethyl ether. This helps to control the reaction rate and minimize localized heat generation.

• Use of Pyridine (B92270): The addition of a weak base like pyridine can be beneficial. Pyridine can neutralize the HBr byproduct that forms during the reaction, which can contribute to side reactions.[3][4]

Q3: Are there alternative brominating agents I can use to avoid the isomerization problem seen with PBr₃?

A3: Yes, several other reagents can be used for the bromination of allylic alcohols, potentially offering better selectivity and higher yields of the desired all-E-polyprenyl bromide. These include:

• N-Bromosuccinimide (NBS): NBS is a common reagent for allylic bromination and is known for its selectivity.[5] It generates a low concentration of bromine radicals in situ, which can favor the desired substitution over addition or isomerization reactions.[6]

• Appel Reaction: This reaction utilizes triphenylphosphine (B44618) (PPh₃) and a bromine source like carbon tetrabromide (CBr₄).[7][8] It is known for converting alcohols to alkyl halides under mild conditions and typically proceeds with inversion of stereochemistry, which can be advantageous.[7]

Q4: I am seeing multiple spots on my TLC after the bromination reaction. What could they be?

A4: Besides the desired product and unreacted starting material, the other spots on your TLC plate could represent several side products:

• Z-Isomers: As discussed, these are common byproducts, especially with PBr₃.

• Dibrominated Products: If an excess of the brominating agent is used or if the reaction conditions are too harsh, dibromination of the double bonds can occur.

• Rearrangement Products: Allylic systems are susceptible to rearrangements.

• Degradation Products: Polyprenols can be sensitive to acidic conditions and heat, which may lead to degradation.

To identify these spots, you can use co-spotting on the TLC plate with your starting material. Characterization of the isolated side products by techniques like NMR or mass spectrometry can provide definitive identification.

Q5: My crude product is a dark, oily residue. What could be the cause and how can I purify it?

A5: A dark, tar-like crude product often indicates degradation or the formation of polymeric side products. This can be caused by:

• High Reaction Temperatures: Excessive heat can lead to decomposition.

• Prolonged Reaction Times: Leaving the reaction for too long can result in unwanted side reactions.

• Impurities in Reagents or Solvents: Ensure all reagents and solvents are pure and dry.

Purification of the desired brominated polyprenol from such a mixture can be challenging but is often achievable through column chromatography. A common method involves a two-step process:

• Alumina N Chromatography: An initial purification step using a column of Alumina N can remove many of the polar impurities.

• Silver Nitrate (B79036) Impregnated Alumina N Chromatography: To separate the all-E-isomer from the Z-isomers, chromatography on Alumina N impregnated with silver nitrate (AgNO₃) is highly effective. The silver ions interact differently with the E and Z double bonds, allowing for their separation.[3]

Data Presentation

Table 1: Comparison of Bromination Methods for Allylic Alcohols

Brominating Agent	Typical Reagents	Common Solvent(s)	Key Advantages	Common Issues & Low Yield Causes
Phosphorus Tribromide (PBr₃)	PBr₃, Pyridine (optional)	Diethyl ether, Dichloromethane	Readily available, relatively inexpensive.	Formation of Z-isomers, potential for rearrangements, can be harsh.[1]
N-Bromosuccinimide (NBS)	NBS, Radical Initiator (e.g., AIBN, benzoyl peroxide), Light/Heat	Carbon tetrachloride, Acetonitrile	High selectivity for allylic position, milder conditions.[5]	Potential for radical side reactions, requires careful control of initiators.
Appel Reaction	Triphenylphosphine (PPh₃), Carbon tetrabromide (CBr₄)	Dichloromethane, THF	Mild, neutral conditions, proceeds with stereochemical inversion.[7][8]	Formation of triphenylphosphine oxide byproduct which needs to be removed.

Experimental Protocols

Protocol 1: Bromination of Polyprenol using Phosphorus Tribromide (PBr₃)

This protocol is adapted from a procedure for the synthesis of pentaprenol.[2][3]

• Dissolution: Dissolve the polyprenol (e.g., geranylgeraniol, 10 mmol) in anhydrous diethyl ether (25 mL) in a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: While stirring the solution magnetically at room temperature, add phosphorus tribromide (PBr₃, 0.435 mL, 4.35 mmol) dropwise over 5-10 minutes.

• Reaction: Continue stirring the reaction mixture at room temperature for 30 minutes. Monitor the reaction progress by TLC (e.g., using a hexane/ethyl acetate (B1210297) solvent system).

• Work-up:

  • Carefully pour the reaction mixture into a separatory funnel containing ice-cold water (50 mL).

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) to neutralize any remaining acid, followed by a wash with brine (50 mL). . If an emulsion forms, adding a small amount of 3 N HCl may help to break it.[3]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude brominated polyprenol.

• Purification: Purify the crude product by column chromatography as described in the FAQ section (Q5).

Protocol 2: Allylic Bromination using N-Bromosuccinimide (NBS)

This is a general procedure for allylic bromination.

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the polyprenol in a suitable anhydrous solvent such as carbon tetrachloride or acetonitrile.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.1 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Reaction: Heat the reaction mixture to reflux or irradiate with a UV lamp to initiate the reaction. Monitor the reaction progress by TLC. The reaction is typically complete when all the solid NBS, which is denser than the solvent, is consumed and replaced by the less dense succinimide (B58015) byproduct which floats.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct.

  • Wash the filtrate with water and then with a saturated solution of sodium thiosulfate (B1220275) to remove any remaining bromine.

  • Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting logic for low yields in polyprenol bromination.

Caption: General experimental workflow for polyprenol bromination.

References

• 1. researchgate.net [researchgate.net]
• 2. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 3. byjus.com [byjus.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Appel reaction - Wikipedia [en.wikipedia.org]
• 8. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Optimizing the Julia-Kocienski Olefination for Heptaprenol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Julia-Kocienski olefination for the synthesis of all-E-Heptaprenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing all-E-Heptaprenol using the Julia-Kocienski olefination?

A1: The main challenge is controlling the stereochemistry of the newly formed double bond to exclusively obtain the desired all-trans (all-E) isomer.[1] While the Julia-Kocienski olefination is known for its high E-selectivity, even small amounts of the Z-isomer can be difficult to separate from the final product, reducing the overall yield of the desired all-E-Heptaprenol and complicating purification.[1] Other challenges include ensuring complete reaction, minimizing side reactions, and handling the potentially sensitive long-chain substrates and intermediates.

Q2: Which sulfone activating group is recommended for Heptaprenol synthesis?

A2: For achieving high E-selectivity in the synthesis of complex molecules like Heptaprenol, 1-phenyl-1H-tetrazol-5-yl (PT) and 1-tert-butyl-1H-tetrazol-5-yl (TBT) sulfones are generally preferred over benzothiazol-2-yl (BT) sulfones.[2][3][4] The sterically demanding groups on the tetrazole ring favor the transition state that leads to the E-alkene.[2] PT-sulfones also have a lower tendency for self-condensation, which can be a side reaction with other sulfones.[2]

Q3: What are the recommended bases and solvents for this reaction?

A3: Strong, non-nucleophilic bases are essential for the deprotonation of the sulfone. Potassium hexamethyldisilazide (KHMDS) and sodium hexamethyldisilazide (NaHMDS) are commonly used.[1] The choice of solvent can influence the stereoselectivity. Apolar aprotic solvents like tetrahydrofuran (B95107) (THF) and 1,2-dimethoxyethane (B42094) (DME) are standard choices for this reaction, typically at low temperatures (-78 °C to -55 °C).[1][5]

Q4: How can I monitor the reaction progress and stereoselectivity?

A4: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the consumption of the starting materials (aldehyde and sulfone). To determine the stereoselectivity (E/Z ratio) of the product, High-Performance Liquid Chromatography (HPLC) is the recommended method.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete deprotonation of the sulfone.	Use a fresh, anhydrous strong base (e.g., KHMDS, NaHMDS). Ensure the reaction is conducted under strictly anhydrous and inert conditions.
Degradation of the aldehyde or sulfone.	Add the base to the sulfone at a low temperature (-78°C) and allow sufficient time for deprotonation before adding the aldehyde. Ensure the aldehyde is of high purity.
Side reactions, such as sulfone self-condensation (more common with BT sulfones).	Consider using PT or TBT sulfones which are less prone to self-condensation.[2] Employ "Barbier-like conditions" where the base is added to a mixture of the sulfone and aldehyde.[2]
Low E-selectivity (Formation of Z-isomer)	Suboptimal reaction conditions.	The choice of base, counter-ion, and solvent significantly impacts stereoselectivity. Potassium bases (e.g., KHMDS) in polar solvents can favor an open transition state, potentially leading to lower E-selectivity. Lithium bases in apolar solvents often favor a closed, chelating transition state, which can enhance E-selectivity.[2]
The nature of the sulfone and aldehyde.	While the Julia-Kocienski reaction is generally highly E-selective, the specific substrates can influence the outcome. Optimization of reaction conditions for your specific substrates is crucial.
Difficulty in Product Purification	Presence of the Z-isomer.	Argentation chromatography (column chromatography on silica (B1680970) gel impregnated with silver nitrate) is a highly effective technique for separating E and Z isomers of polyprenols.[1]
Residual sulfone starting material or byproducts.	Careful column chromatography on silica gel is typically sufficient to remove these impurities.

Experimental Protocols

General Protocol for Julia-Kocienski Olefination in Heptaprenol Synthesis

This protocol describes a general procedure for the coupling of a polyprenyl aldehyde with a polyprenyl sulfone (e.g., a C20 aldehyde with a C15 sulfone).

Materials:

• Polyprenyl-PT-sulfone

• Polyprenyl aldehyde

• Potassium hexamethyldisilazide (KHMDS)

• Anhydrous 1,2-dimethoxyethane (DME) or tetrahydrofuran (THF)

• Anhydrous glassware and inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve the polyprenyl-PT-sulfone (1.0 eq.) in anhydrous DME or THF in an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of KHMDS (1.1 eq.) in THF dropwise to the cooled sulfone solution. The solution will typically change color, indicating the formation of the anion.

• Stir the mixture at -78 °C for 30-60 minutes.

• Add a solution of the polyprenyl aldehyde (1.2 eq.) in anhydrous DME or THF dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 2-4 hours, monitoring the progress by TLC.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, followed by argentation chromatography if necessary to separate stereoisomers.[1]

Data Presentation

Table 1: Influence of Reaction Parameters on Yield and Selectivity (Illustrative)

Entry	Sulfone	Base	Solvent	Temperature (°C)	Yield (%)	E/Z Ratio
1	Polyprenyl-PT-sulfone	KHMDS	THF	-78	85	>98:2
2	Polyprenyl-PT-sulfone	NaHMDS	THF	-78	82	>97:3
3	Polyprenyl-BT-sulfone	KHMDS	THF	-78	75	95:5
4	Polyprenyl-PT-sulfone	KHMDS	DME	-78	88	>98:2
5	Polyprenyl-PT-sulfone	LiHMDS	THF	-78	80	>99:1

Note: These are representative values. Actual results will vary depending on the specific substrates and reaction scale.

Visualizations

Diagrams

Caption: Mechanism of the Julia-Kocienski Olefination.

References

• 1. benchchem.com [benchchem.com]
• 2. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 3. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. sites.science.oregonstate.edu [sites.science.oregonstate.edu]

Challenges in the purification of Heptaprenol from complex lipid mixtures.

Welcome to the technical support center for the purification of all-E-Heptaprenol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the purification of all-E-Heptaprenol from complex lipid mixtures, whether from natural sources or chemical synthesis.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the purification of all-E-Heptaprenol.

Issue	Potential Cause	Troubleshooting Steps
Issue 1: Low Yield of Heptaprenol in the Crude Extract	Incomplete cell lysis (for bacterial sources)	Ensure complete cell disruption by optimizing the lysis method (e.g., sonication, French press, or enzymatic digestion). Monitoring cell lysis under a microscope is recommended.[1]
Inefficient solvent extraction	Use a solvent system with appropriate polarity, such as a 2:1 (v/v) mixture of chloroform (B151607) and methanol, to efficiently extract the non-polar heptaprenol.[1] Ensure sufficient solvent volume and extraction time. For plant materials, the sample should be thoroughly dried and finely ground.[1]
Degradation of Heptaprenol during extraction	Heptaprenol is susceptible to oxidation.[1] It is advisable to work under an inert atmosphere (e.g., nitrogen or argon) and consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvents.[1] Avoid prolonged exposure to light and high temperatures.[1]
Issue 2: Poor Separation of Heptaprenol Isomers (cis/trans)	Suboptimal chromatography conditions	For separating geometric isomers, normal-phase HPLC (NP-HPLC) is particularly effective.[2] The use of a chiral stationary phase, such as Chiralpak IC, can significantly improve the resolution of all-E-Heptaprenol from its cis isomers.[2] Argentation chromatography, using a stationary phase impregnated with silver nitrate (B79036), is another powerful technique for isomer separation based on the differential complexation of silver ions with the double bonds.[3][4]
Inappropriate column choice	For NP-HPLC, a silica (B1680970) or chiral column is recommended.[2] For argentation chromatography, alumina (B75360) or silica impregnated with 5% silver nitrate is used.[3]
Issue 3: Co-elution with Other Lipids	Similar polarity of contaminants	If initial purification on silica gel is insufficient, a multi-step purification strategy is recommended.[1] This can include an initial saponification step to remove esterified lipids, followed by silica gel chromatography and then a higher resolution technique like argentation chromatography or HPLC.[1]
Column overloading	Overloading the column leads to poor separation. A general guideline is to load a sample amount that is 1-5% of the weight of the stationary phase.[1]
Issue 4: Heptaprenol Degradation During Purification and Storage	Oxidation	Due to its multiple double bonds, Heptaprenol is sensitive to oxidation.[5] Store pure Heptaprenol under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C or lower).[6] Solutions should be prepared with solvents purged with inert gas and stored in amber vials to protect from light.[6]
Photo-oxidation	Avoid exposure to direct light. Use amber vials or light-protected containers for storage.[6]
Issue 5: Inconsistent HPLC Results	Analyte instability	Polyprenols can degrade when exposed to light, oxygen, or high temperatures.[5] It is important to prepare fresh standards regularly, store stock solutions and samples at low temperatures, and minimize exposure to ambient conditions.[5]
Column contamination	Peak tailing or broadening can be a sign of column contamination. Flush the column with a strong solvent to remove strongly retained compounds.[1]
Sample solvent incompatibility	To avoid peak distortion, dissolve the sample in a solvent that is compatible with the mobile phase, ideally the mobile phase itself.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying all-E-Heptaprenol?

A1: The main challenge in purifying all-E-Heptaprenol is separating the desired all-trans isomer from its geometric cis-isomers and other structurally related impurities that often have very similar polarities.[2] This requires high-resolution chromatographic techniques.

Q2: Which chromatography technique is best for separating cis/trans isomers of Heptaprenol?

A2: Normal-Phase HPLC (NP-HPLC), particularly with a chiral stationary phase, is highly recommended for the optimal separation of geometric isomers.[2] Argentation chromatography, which utilizes silver nitrate impregnated on a solid support like alumina or silica, is also a very effective method for separating Z/E isomers.[3][4]

Q3: How can I remove fatty acids and other esterified lipids from my Heptaprenol extract?

A3: Saponification is a common and effective method. This involves hydrolyzing the ester linkages with a strong base, such as potassium hydroxide (B78521) (KOH) in ethanol (B145695), which converts the fatty acid esters into soaps that can be easily separated from the unsaponifiable lipids, including Heptaprenol.[1]

Q4: What are the recommended storage conditions for purified all-E-Heptaprenol?

A4: To prevent degradation, all-E-Heptaprenol should be stored at -20°C or lower under an inert atmosphere (argon or nitrogen) and protected from light by using amber vials.[5][6]

Q5: What analytical methods are used to confirm the purity and identity of all-E-Heptaprenol?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common method for assessing purity.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the chemical structure and the all-trans configuration of the double bonds.[1][7] Mass Spectrometry (MS) is used to confirm the molecular weight.[7]

Experimental Protocols

Protocol 1: Extraction and Saponification of Heptaprenol from Bacterial Cells

This protocol describes the extraction of total lipids from bacterial cells and subsequent saponification to isolate the unsaponifiable lipid fraction containing Heptaprenol.[1]

Materials:

• Bacterial cell pellet

• Chloroform

• Methanol

• 2 M Potassium Hydroxide (KOH) in 86% ethanol

• Diethyl ether or hexane (B92381)

• Anhydrous sodium sulfate

Procedure:

• Cell Lysis and Lipid Extraction:

  • Harvest bacterial cells via centrifugation.

  • Lyse the cells using a French press or sonicator.

  • Extract the lysate with a 2:1 (v/v) mixture of chloroform:methanol.

  • Centrifuge to separate the phases and collect the lower organic phase.

  • Repeat the extraction twice more.

• Saponification:

  • Combine the organic extracts and evaporate the solvent.

  • Add the 2 M KOH solution in 86% ethanol to the dried lipid extract.

  • Reflux the mixture at 65°C for 24 hours under an inert atmosphere.

• Extraction of Unsaponifiable Lipids:

  • After cooling, add an equal volume of water.

  • Extract the unsaponifiable lipids three times with an equal volume of diethyl ether or hexane.

  • Wash the combined organic extracts with water until the aqueous phase is neutral.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

Protocol 2: Purification of all-E-Heptaprenol by Column Chromatography

This protocol outlines a two-step column chromatography process for purifying Heptaprenol from the unsaponifiable lipid extract.

Part A: Silica Gel Chromatography (Initial Purification) [1]

Materials:

• Silica gel

• Hexane

• Diethyl ether

• Unsaponifiable lipid extract

Procedure:

• Prepare a silica gel column with hexane.

• Dissolve the unsaponifiable lipid extract in a minimal amount of hexane and load it onto the column.

• Elute the column with a gradient of increasing polarity, for example, from 100% hexane to a 90:10 (v/v) mixture of hexane and diethyl ether.

• Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing Heptaprenol.

Part B: Argentation Chromatography (Isomer Separation) [3]

Materials:

• Alumina N (grade V) impregnated with 5% silver nitrate (AgNO₃)

• Hexane

• Diethyl ether

• Heptaprenol-containing fractions from silica gel chromatography

Procedure:

• Prepare a column with the silver nitrate-impregnated alumina.

• Combine and concentrate the Heptaprenol-containing fractions from the previous step and dissolve in a minimal amount of hexane.

• Load the sample onto the column.

• Elute with a gradient of diethyl ether in hexane (e.g., 20-25% diethyl ether). The all-E isomer will elute at a specific solvent composition.

• Collect fractions and analyze for purity using HPLC.

Protocol 3: HPLC Purification of all-E-Heptaprenol

This protocol provides conditions for both normal-phase and reversed-phase HPLC for the final purification of all-E-Heptaprenol.[2]

Parameter	Normal-Phase HPLC (Isomer Separation)	Reversed-Phase HPLC (General Purification)
Column	Chiralpak IC (250 x 4.6 mm, 5 µm) or similar	C18 (ODS) column (e.g., 250 x 10 mm, 5 µm for semi-preparative)
Mobile Phase	n-Hexane : 2-Propanol (95:5, v/v)	Gradient of Methanol and Water
Elution	Isocratic	Gradient
Flow Rate	1.0 mL/min	4 mL/min (semi-preparative)
Detection	UV at 215 nm	UV at 210 nm

Sample Preparation for HPLC:

• Dissolve the crude or partially purified heptaprenol in a solvent compatible with the chosen HPLC method (e.g., n-hexane for normal-phase, or a small amount of chloroform/methanol diluted with the initial mobile phase for reversed-phase).

• Filter the sample through a 0.45 µm PTFE syringe filter before injection.[2]

Visualizations

Caption: General workflow for the extraction and purification of all-E-Heptaprenol.

Caption: Troubleshooting logic for Heptaprenol purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Heptaprenol | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Separation of Heptaprenol Isomers using Silver Nitrate Chromatography

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the separation of heptaprenol isomers using silver nitrate (B79036) chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind using silver nitrate chromatography for separating heptaprenol isomers?

A1: Silver nitrate chromatography, also known as argentation chromatography, separates unsaturated compounds based on the interaction between silver ions (Ag+) and the π-electrons of carbon-carbon double bonds.[1][2] Heptaprenol is a terpene with multiple double bonds.[2] The silver ions are immobilized on a solid support, typically silica (B1680970) gel, creating a stationary phase that can form reversible complexes with unsaturated molecules.[1] The strength of this interaction depends on the spatial arrangement of the double bonds. cis isomers, with their bonds on the same side, can chelate more effectively with the silver ions than trans isomers, leading to stronger retention on the column.[3] Consequently, trans (or E) isomers elute before cis (or Z) isomers.

Q2: What are the typical stationary and mobile phases used for this separation?

A2: The stationary phase is typically silica gel impregnated with silver nitrate, usually at a concentration of 5-20% by weight.[4][5] The mobile phase should be non-polar to avoid eluting the silver nitrate itself.[1] Common mobile phases are mixtures of hexane (B92381) and an ether, such as diethyl ether or methyl tert-butyl ether, or hexane with ethyl acetate.[1][5] Polar protic solvents like methanol (B129727) and water should be avoided as they can wash the silver nitrate off the column.[1]

Q3: How can I monitor the separation of heptaprenol isomers during the chromatography process?

A3: Thin-Layer Chromatography (TLC) on silver nitrate-impregnated silica gel plates is an effective way to monitor the separation.[1] The same solvent system planned for the column chromatography can be used for TLC development. The spots can be visualized using a variety of staining agents, such as a solution of sulfuric acid or phosphomolybdic acid in ethanol (B145695) followed by heating.[1] It is crucial to protect the TLC plates from light to prevent the reduction of silver nitrate.[1]

Q4: What are the critical safety precautions when working with silver nitrate?

A4: Silver nitrate is corrosive and will stain skin and clothing. Always wear gloves, safety glasses, and a lab coat. All work with silver nitrate-impregnated silica should be performed in a well-ventilated fume hood. Protect the silver nitrate and the impregnated silica gel from light, as it can cause the silver ions to be reduced to metallic silver, which appears as a gray or black discoloration and renders the stationary phase ineffective.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Poor or no separation of isomers	1. Inactive stationary phase: The silver nitrate may have been reduced by exposure to light. 2. Inappropriate mobile phase: The mobile phase may be too polar, causing all isomers to elute quickly without sufficient interaction with the stationary phase. 3. Column overloading: Too much sample was loaded onto the column.[5]	1. Prepare fresh silver nitrate-impregnated silica gel and protect it from light at all stages.[1] 2. Use a less polar mobile phase. Start with pure hexane and gradually increase the polarity by adding small increments of diethyl ether or ethyl acetate. 3. Reduce the amount of sample loaded. A general guideline is to use a sample-to-adsorbent ratio of 1:100 to 1:200.
Broad or tailing peaks	1. Uneven column packing: The column may have channels or cracks. 2. Sample insolubility: The sample may not be fully dissolved in the loading solvent. 3. Interaction with silanols: Residual acidic silanol (B1196071) groups on the silica surface can interact with the hydroxyl group of heptaprenol.	1. Repack the column carefully, ensuring a uniform and compact bed. 2. Ensure the sample is fully dissolved in a minimal amount of a non-polar solvent before loading. 3. While less common for alcohols in non-polar eluents, if tailing persists, consider end-capped silica gel for impregnation.
Silver leaching from the column	1. Use of polar solvents: The mobile phase contains polar protic solvents like methanol or water.[1] 2. High concentration of some polar aprotic solvents: Solvents like acetone (B3395972) can sometimes cause minor leaching.	1. Strictly use non-polar solvents like hexanes, diethyl ether, and ethyl acetate.[1] 2. If leaching is a concern for downstream applications, the collected fractions can be passed through a small plug of untreated silica gel to remove any leached silver salts.
Compound degradation	1. Acidity of the silica gel: The silica gel itself can be slightly acidic, which may degrade sensitive compounds. 2. Oxidation: Heptaprenol is susceptible to oxidation.[5]	1. The silver nitrate impregnation process can sometimes be performed with a neutralized silica gel. 2. Work under an inert atmosphere (e.g., nitrogen or argon) and use solvents that have been degassed.[5] Consider adding an antioxidant like BHT to the crude sample if compatible with the separation.[5]

Quantitative Data

The following table provides an illustrative example of the separation of heptaprenol isomers on a silver nitrate-impregnated TLC plate. The Rf values are hypothetical and intended to demonstrate the expected separation pattern, where the all-trans isomer is the least retained and the all-cis isomer is the most retained. Actual Rf values will vary depending on the exact experimental conditions.

Isomer	Structure (Illustrative)	Expected Rf Value (Hexane:Diethyl Ether 95:5)
all-trans-Heptaprenol	T-T-T-T-T-T-T-OH	0.65
mono-cis-Heptaprenol	C-T-T-T-T-T-T-OH	0.58
di-cis-Heptaprenol	C-C-T-T-T-T-T-OH	0.50
...	...	...
all-cis-Heptaprenol	C-C-C-C-C-C-C-OH	< 0.20

Experimental Protocols

Protocol 1: Preparation of Silver Nitrate-Impregnated Silica Gel (10% w/w)

• Dissolution: In a round-bottom flask, dissolve 10 g of silver nitrate in 50 mL of deionized water. Protect the solution from light by wrapping the flask in aluminum foil.

• Slurry Formation: To the silver nitrate solution, add 90 g of silica gel (60 Å, 230-400 mesh) to form a slurry.

• Evaporation: Remove the water under reduced pressure using a rotary evaporator. The bath temperature should be kept below 50 °C.

• Drying: Once the silica gel appears free-flowing, transfer it to a glass dish and dry it in a vacuum oven at 80 °C for at least 4 hours to remove any residual moisture.

• Storage: Store the dried silver nitrate-impregnated silica gel in a light-proof container in a desiccator.

Protocol 2: Separation of Heptaprenol Isomers by Silver Nitrate Column Chromatography

• Column Packing: Prepare a glass chromatography column with a slurry of the 10% silver nitrate-impregnated silica gel in hexane. Ensure the column is packed evenly to avoid channeling.

• Sample Loading: Dissolve the crude heptaprenol mixture in a minimal amount of hexane. Load the sample solution onto the top of the column.

• Elution: Begin elution with 100% hexane. Gradually increase the polarity of the mobile phase by adding increasing percentages of diethyl ether (e.g., starting from 1% and slowly increasing to 10%). A shallow gradient is often necessary for good separation of geometric isomers.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL).

• Analysis: Analyze the collected fractions by silver nitrate TLC to identify the fractions containing the separated isomers. The all-E isomer is expected to elute before the Z isomers.[5]

• Pooling and Evaporation: Pool the fractions containing the pure desired isomer and remove the solvent under reduced pressure.

Visualizations

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. Colour, chlorophyll and chromatography – scienceinschool.org [scienceinschool.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Preventing degradation of Heptaprenol during extraction and storage.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the extraction and storage of Heptaprenol. Our goal is to help you minimize degradation and ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Heptaprenol degradation?

A1: Heptaprenol is a polyunsaturated isoprenoid alcohol, making it susceptible to degradation through several mechanisms. The primary causes are:

• Oxidation: The numerous double bonds in the Heptaprenol structure are highly prone to oxidation when exposed to atmospheric oxygen. This process can be accelerated by the presence of light, heat, and certain metal ions.

• Photo-oxidation: Exposure to UV or visible light can initiate oxidation, leading to the formation of various degradation products.[1]

• Thermal Degradation: High temperatures can cause the breakdown of the Heptaprenol molecule.[2]

• Acidic or Basic Conditions: Extreme pH conditions can catalyze the degradation of Heptaprenol.

Q2: What are the visible signs of Heptaprenol degradation?

A2: Degradation of Heptaprenol can manifest in several ways:

• Color Change: A noticeable change in the color of the Heptaprenol solution, often to a yellowish or brownish hue, can indicate degradation.

• Precipitation: The formation of insoluble particles or a cloudy appearance in a previously clear solution.

• Changes in Chromatographic Profile: When analyzed by techniques like High-Performance Liquid Chromatography (HPLC), the appearance of new peaks or a decrease in the area of the main Heptaprenol peak is a clear indicator of degradation.[2]

Q3: How can I prevent Heptaprenol degradation during extraction?

A3: To minimize degradation during extraction, consider the following preventative measures:

• Use of Antioxidants: The addition of an antioxidant to the extraction solvent is highly recommended. Butylated hydroxytoluene (BHT) is a commonly used and effective antioxidant for this purpose.[3] A typical concentration to start with is 0.01% to 0.1% (w/v) in the extraction solvent.

• Inert Atmosphere: Whenever possible, perform extraction procedures under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.

• Light Protection: Protect the sample from light by using amber-colored glassware or by wrapping the extraction vessel with aluminum foil.

• Temperature Control: Avoid high temperatures during extraction. If a heating step is necessary, use the lowest effective temperature for the shortest possible duration. Evaporation of solvents should be done under reduced pressure at a low temperature.[1]

Q4: What are the optimal storage conditions for Heptaprenol?

A4: Proper storage is crucial for maintaining the stability of Heptaprenol. The following conditions are recommended:

• Temperature: For short-term storage, -20°C is suitable. For long-term storage, -80°C is recommended to significantly slow down degradation rates.[1]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent oxidation.[1]

• Container: Use amber glass vials to protect from light.[1]

• Form: Storing Heptaprenol in a non-polar, aprotic solvent in which it is highly soluble can also help to improve its stability.

Troubleshooting Guides

Issue 1: Low yield of Heptaprenol after extraction.

Possible Cause	Troubleshooting Steps
Degradation during extraction	- Add an antioxidant (e.g., 0.05% BHT) to your extraction solvent. - Work under an inert atmosphere (e.g., nitrogen or argon). - Protect your sample from light by using amber glassware or wrapping with foil. - Avoid high temperatures during all extraction steps.
Incomplete extraction	- Ensure the plant or bacterial material is finely ground or adequately lysed to maximize surface area for solvent penetration. - Optimize the solvent-to-solid ratio to ensure sufficient solvent volume. - Increase the extraction time or perform multiple extraction cycles.
Improper solvent choice	- Heptaprenol is a non-polar molecule. Use non-polar solvents like hexane, ethyl acetate, or a mixture of chloroform (B151607) and methanol (B129727) for efficient extraction.[1]

Issue 2: Appearance of extra peaks in the HPLC chromatogram of a stored Heptaprenol sample.

Possible Cause	Troubleshooting Steps
Degradation during storage	- Review your storage conditions. Ensure the sample is stored at -80°C under an inert atmosphere and protected from light. - Prepare fresh aliquots from a properly stored stock solution for each experiment to avoid repeated freeze-thaw cycles.
Contamination	- Run a blank injection of your solvent to check for solvent-related peaks. - Ensure all glassware and equipment are thoroughly cleaned.
Formation of oxidative degradation products	- The extra peaks are likely oxidative degradation products. To confirm, you can perform a forced degradation study by exposing a small sample to an oxidizing agent (e.g., hydrogen peroxide) and comparing the chromatogram.

Data Presentation

Table 1: Recommended Storage Conditions for Heptaprenol

Parameter	Recommendation	Rationale
Temperature	Short-term: -20°C Long-term: -80°C	Reduces the rate of chemical degradation and oxidation.[1]
Atmosphere	Under an inert gas (e.g., argon or nitrogen)	Displaces oxygen, a key reactant in the oxidation process.[1]
Container	Amber glass vial or light-protected container	Prevents photo-oxidation initiated by UV or visible light.[1]
Purity	High purity (>95%)	Impurities can sometimes act as catalysts for degradation.

Table 2: Comparative Efficacy of Antioxidants for Polyprenol Stabilization (Qualitative)

Antioxidant	Efficacy in Preventing Lipid Peroxidation	Considerations
Butylated Hydroxytoluene (BHT)	High	Commonly used and effective for non-polar compounds.[3]
α-Tocopherol (Vitamin E)	High	A natural antioxidant, can be a good alternative to synthetic ones.
Ascorbyl Palmitate	Moderate to High	A fat-soluble form of Vitamin C, effective in lipid-based systems.

Quantitative data on the direct comparison of these antioxidants for Heptaprenol stability is limited in the literature. A comparative study using a stability-indicating HPLC method is recommended to determine the optimal antioxidant and concentration for your specific application.

Experimental Protocols

Protocol 1: Extraction of Heptaprenol from Bacillus subtilis

This protocol is adapted from established methods for lipid extraction from bacteria.

Materials:

• Bacillus subtilis cell pellet

• Phosphate-buffered saline (PBS), ice-cold

• Chloroform

• Methanol

• 0.1% Butylated Hydroxytoluene (BHT) in methanol

• Deionized water

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Inert gas (Nitrogen or Argon)

Procedure:

• Cell Harvesting and Washing:

  • Centrifuge the bacterial culture at 6,000 x g for 15 minutes at 4°C to obtain a cell pellet.

  • Discard the supernatant and resuspend the cell pellet in ice-cold PBS.

  • Repeat the centrifugation and washing step twice to remove residual media.

• Lipid Extraction (Modified Bligh-Dyer Method):

  • To the washed cell pellet, add a single-phase mixture of chloroform:methanol (containing 0.1% BHT):water in a ratio of 1:2:0.8 (v/v/v).

  • Vortex the mixture vigorously for 2 hours at room temperature to ensure complete cell lysis and lipid extraction.

  • Induce phase separation by adding 1 volume of chloroform and 1 volume of water for every 1 volume of the initial solvent mixture.

  • Vortex thoroughly and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection and Concentration:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids.

  • Evaporate the chloroform using a rotary evaporator under reduced pressure at a temperature below 40°C.

• Storage of Crude Extract:

  • Immediately flush the vial containing the dried lipid extract with an inert gas and store at -80°C.

Protocol 2: Stability-Indicating HPLC Method for Heptaprenol

This protocol provides a general framework for a reversed-phase HPLC method to separate Heptaprenol from its potential degradation products.

Instrumentation and Conditions:

• HPLC System: A system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (Water) and Mobile Phase B (Methanol or Acetonitrile). A typical gradient could be:

  • 0-5 min: 85% B

  • 5-25 min: 85% to 100% B

  • 25-35 min: 100% B

  • 35.1-40 min: 85% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the Heptaprenol sample (from extraction or storage) in the initial mobile phase composition.

  • Filter the solution through a 0.22 µm syringe filter before injection.

• Analysis:

  • Inject the prepared sample onto the equilibrated HPLC system.

  • Monitor the chromatogram for the appearance of new peaks, which may indicate degradation products. The retention time of pure all-E-Heptaprenol should be confirmed with a standard.

Visualizations

Caption: Factors leading to the degradation of Heptaprenol.

Caption: Recommended workflow for Heptaprenol extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. Heptaprenol | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]

Optimizing solvent systems for Heptaprenol extraction from gram-positive bacteria.

Welcome to the technical support center for optimizing solvent systems for Heptaprenol extraction from gram-positive bacteria. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, FAQs, and experimental protocols to address common challenges in the extraction and purification of all-E-Heptaprenol.

Frequently Asked Questions (FAQs)

Q1: What is Heptaprenol and why is it extracted from gram-positive bacteria?

A1: Heptaprenol is a type of polyprenol, a long-chain isoprenoid alcohol. In gram-positive bacteria, such as Bacillus subtilis, all-E-heptaprenyl diphosphate (B83284) serves as a crucial precursor for the synthesis of menaquinone-7 (B21479) (Vitamin K2).[1] Its role in bacterial lipid membranes and electron transport chains makes it a compound of interest for various research and development applications.

Q2: What are the fundamental challenges when extracting Heptaprenol from gram-positive bacteria?

A2: The primary challenges include:

• Tough Cell Wall: Gram-positive bacteria possess a thick, highly cross-linked peptidoglycan layer that is difficult to disrupt, making complete cell lysis a critical and often challenging step.[2]

• Low Concentration: Heptaprenol is often present in low concentrations within the bacterial biomass.

• Co-extraction of Contaminants: Solvent systems can co-extract other lipids and cellular components, necessitating multi-step purification.

• Chemical Instability: As a polyprenol with multiple double bonds, Heptaprenol is susceptible to oxidation, requiring careful handling to prevent degradation.[3]

Q3: What is the basic principle of solvent extraction for a non-polar lipid like Heptaprenol?

A3: The principle relies on the differential solubility of molecules. A solvent system, typically a mixture of polar and non-polar solvents like chloroform (B151607) and methanol, is used to disrupt the cell membrane and solubilize lipids.[4] By manipulating the solvent ratios, a biphasic system can be created where non-polar lipids like Heptaprenol partition into the non-polar organic phase (e.g., chloroform), separating them from polar molecules like proteins and carbohydrates, which remain in the aqueous phase.[5]

Troubleshooting Guides

This section provides solutions in a question-and-answer format to address specific issues encountered during the extraction process.

Issue 1: The final yield of Heptaprenol in the crude extract is significantly lower than expected.

• Potential Cause A: Incomplete Cell Lysis

  • Question: How can I confirm if my cell lysis is incomplete and how do I improve it?

  • Answer: You can monitor cell lysis efficiency by taking a small sample before and after disruption and observing it under a microscope. For tough gram-positive bacteria, a single lysis method may be insufficient. Consider optimizing your current method (e.g., increasing sonication time, using smaller beads for bead milling) or combining methods. Physical methods like using a French press or ultrasonication are common.[3][5] For particularly resistant strains, enzymatic digestion followed by a physical method can be effective.

• Potential Cause B: Inefficient Solvent Extraction

  • Question: My cell lysis appears complete, but the yield is still low. Could my solvent system be the problem?

  • Answer: Yes, an inefficient solvent system is a common cause of low yield. Heptaprenol is non-polar, so the solvent system must effectively solubilize it. A widely used and effective system is a mixture of chloroform and methanol, often in a 2:1 (v/v) ratio.[3][4] Ensure you are using a sufficient volume of solvent relative to your cell mass and allowing adequate extraction time with vigorous agitation to ensure thorough mixing.[3] Adding water to a chloroform/methanol mixture can help trigger cell wall destruction and improve lipid yield.[4]

• Potential Cause C: Degradation of Heptaprenol

  • Question: I'm concerned that my sample is degrading during the extraction process. What steps can I take to prevent this?

  • Answer: Heptaprenol is prone to oxidation.[3] To minimize degradation, avoid prolonged exposure to light and high temperatures. Whenever possible, work under an inert atmosphere, such as nitrogen or argon. Consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvents to protect the compound.[3]

Issue 2: An emulsion forms between the aqueous and organic layers during liquid-liquid extraction, making phase separation difficult.

• Question: What causes emulsion formation and how can I break it?

• Answer: Emulsions are often caused by the presence of high concentrations of surfactant-like molecules (e.g., phospholipids, proteins) in the sample.[6]

  • Prevention: Instead of vigorous shaking, gently swirl or invert the separation funnel to mix the phases. This reduces the agitation that leads to emulsion formation.[6]

  • Troubleshooting:

    • Add Salt: Introduce a saturated NaCl solution (brine). This increases the ionic strength of the aqueous layer, which can force the separation of the phases, a technique known as "salting out".[6]

    • Centrifugation: Centrifuging the mixture can help compact the emulsion layer or break the emulsion entirely.[6]

    • Filtration: Pass the mixture through a phase separation filter paper or a glass wool plug.[6]

    • Add a Different Solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion.[6]

Issue 3: The crude extract is highly contaminated with other lipids, such as fatty acids.

• Question: How can I remove saponifiable lipids from my crude Heptaprenol extract?

• Answer: Saponification is a common and effective method. This process involves hydrolyzing fatty acid esters (like triglycerides and phospholipids) into free fatty acids and glycerol (B35011) by heating them with a base, such as potassium hydroxide (B78521) (KOH) in ethanol.[3] Heptaprenol, being an alcohol, is a non-saponifiable lipid and will remain in the extract. After saponification, you can perform another liquid-liquid extraction. The charged fatty acid salts will partition into the aqueous phase, while the neutral Heptaprenol is extracted into a non-polar organic solvent like hexane (B92381) or diethyl ether.[3]

Data Presentation

Table 1: Comparison of Common Solvent Systems for Lipid Extraction from Bacteria

Solvent System	Ratio (v/v/v)	Principle / Application	Advantages	Disadvantages	Citations
Bligh & Dyer	Chloroform:Methanol:Water (1:2:0.8 initial, then 2:2:1.8 final)	Biphasic method for total lipid extraction. Widely used standard.	Efficient for a broad range of lipids, well-established.	Chloroform is toxic and denser than water, forming the bottom layer.	[1][4][5]
Folch	Chloroform:Methanol (2:1)	Monophasic extraction followed by washing with a salt solution to induce phase separation.	High recovery for a broad range of lipids.	Requires a washing step, uses a large volume of solvent.	[4][7]
Butanol/Methanol (BUME)	Butanol:Methanol (various ratios)	Single-phase extraction where non-lipids are precipitated.	Less toxic than chloroform, reproducible.	May have different selectivity compared to chloroform-based methods.	[4]

| Hexane/Isopropanol | Hexane:Isopropanol (3:2) | Effective for extracting non-polar lipids. | Good for apolar lipids, less toxic than chloroform. | Less effective for extracting polar and charged lipids. |[7] |

Experimental Protocols & Workflows

Workflow for Heptaprenol Extraction and Purification

Caption: General workflow for Heptaprenol extraction and purification.

Protocol 1: Heptaprenol Extraction via Modified Bligh & Dyer Method

This protocol is adapted from established methods for total lipid extraction from bacterial sources.[1]

• Cell Preparation:

  • Harvest bacterial cells from the culture medium by centrifugation.

  • Wash the resulting cell pellet with a suitable buffer (e.g., phosphate-buffered saline, PBS) to remove residual media. Repeat the wash step twice.[1]

• Lysis and Single-Phase Extraction:

  • To the washed cell pellet, add a single-phase mixture of chloroform:methanol:water in a ratio of 1:2:0.8 (v/v/v).

  • Agitate the mixture vigorously (e.g., using a vortex mixer or shaker) for at least 2 hours at room temperature to ensure complete cell lysis and lipid extraction.[1]

• Phase Separation:

  • Induce phase separation by adding 1 volume of chloroform and 1 volume of water for every 1 volume of the initial solvent mixture used. The final ratio will be approximately 2:2:1.8 (chloroform:methanol:water).[8]

  • Mix thoroughly by inversion and then centrifuge to achieve a clear separation of the two phases.

• Collection of Lipid Extract:

  • Carefully collect the lower organic (chloroform) phase, which contains the lipids, using a glass pipette.[8]

  • To maximize yield, perform a second extraction on the remaining aqueous phase and cell debris by adding a fresh volume of chloroform, mixing, centrifuging, and collecting the lower phase again.

  • Combine the organic extracts and evaporate the solvent under a stream of nitrogen or using a rotary evaporator to obtain the crude lipid extract.[5]

Troubleshooting Workflow for Low Heptaprenol Yield

Caption: A logical guide to troubleshooting low Heptaprenol yield.

Protocol 2: Purification by Column Chromatography

This protocol is for the initial purification of the crude or unsaponifiable lipid extract.[1][3]

• Column Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into a glass column and allow it to pack evenly. Do not let the column run dry.

• Sample Loading:

  • Dissolve the dried crude lipid extract in a minimal amount of the non-polar solvent (hexane).

  • Carefully load the dissolved sample onto the top of the prepared silica gel column.[1]

• Elution:

  • Begin eluting the column with 100% hexane to wash out highly non-polar lipids.

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent, such as ethyl acetate (B1210297) or diethyl ether, in a stepwise gradient (e.g., 2%, 5%, 10%, 20% ethyl acetate in hexane).[1]

• Fraction Collection and Analysis:

  • Collect the eluate in separate fractions.

  • Analyze the composition of each fraction using Thin Layer Chromatography (TLC). Spot a small amount of each fraction onto a silica gel TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate 8:2 v/v).[1]

  • Visualize the spots using an appropriate stain (e.g., iodine vapor or phosphomolybdic acid).

  • Combine the fractions that contain the purified Heptaprenol.

  • Evaporate the solvent to obtain the purified product.

References

• 1. benchchem.com [benchchem.com]
• 2. panel.aam.org.ar [panel.aam.org.ar]
• 3. benchchem.com [benchchem.com]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What Are the Methods for Extracting Bacterial Cell Membrane Lipids? | MtoZ Biolabs [mtoz-biolabs.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolation and Chemical Characterization of Lipid A from Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in the LC-MS quantification of Heptaprenol.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the liquid chromatography-mass spectrometry (LC-MS) quantification of Heptaprenol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Heptaprenol quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1] In the context of Heptaprenol analysis, components of biological samples like plasma or serum can interfere with the ionization of Heptaprenol in the mass spectrometer's ion source. This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the quantification.[1]

Q2: What are the primary sources of matrix effects in the analysis of Heptaprenol from biological samples?

A2: For hydrophobic, long-chain alcohols like Heptaprenol, the primary sources of matrix effects in biological matrices such as plasma or serum are phospholipids (B1166683) from cell membranes. These phospholipids are often co-extracted with Heptaprenol and can co-elute during chromatographic separation, leading to ion suppression. Other potential sources include salts, proteins, and other endogenous metabolites.[1]

Q3: How can I determine if my Heptaprenol analysis is affected by matrix effects?

A3: Two common methods to assess matrix effects are:

• Post-Column Infusion: This qualitative method involves infusing a constant flow of a Heptaprenol standard solution into the mass spectrometer while injecting a blank matrix extract onto the LC column. Dips or peaks in the baseline signal indicate regions of ion suppression or enhancement.[1]

• Post-Extraction Spiking: This quantitative approach compares the response of Heptaprenol spiked into a pre-extracted blank matrix sample to the response of Heptaprenol in a neat solvent at the same concentration. The ratio of these responses, known as the matrix factor, indicates the degree of ion suppression or enhancement.[1]

Q4: What is the role of a stable isotope-labeled internal standard (SIL-IS) in mitigating matrix effects for Heptaprenol quantification?

A4: A stable isotope-labeled internal standard, such as deuterated or ¹³C-labeled Heptaprenol, is the gold standard for correcting matrix effects.[2][3] Because a SIL-IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar matrix effects. By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by ion suppression or enhancement can be effectively normalized, leading to more accurate and precise quantification.[3]

Q5: Are there alternatives if a stable isotope-labeled internal standard for Heptaprenol is not available?

A5: Yes. When a SIL-IS is unavailable, a structural analog can be used as an internal standard. For Heptaprenol, a suitable structural analog could be another long-chain polyprenol that is not endogenously present in the sample, such as Coenzyme Q9 or Geranylgeraniol. While not as ideal as a SIL-IS, a carefully chosen structural analog that co-elutes and behaves similarly during extraction and ionization can still provide a good degree of correction for matrix effects.[2]

Troubleshooting Guide

Problem 1: Poor peak shape and low signal intensity for Heptaprenol.

• Question: My Heptaprenol peak is broad, tailing, or showing low intensity. What could be the cause and how can I fix it?

• Answer:

  • Inadequate Sample Cleanup: Residual phospholipids and proteins can interfere with chromatography and ionization.

    • Solution: Implement a more rigorous sample preparation method. Consider using solid-phase extraction (SPE) with a hydrophobic sorbent or a targeted phospholipid removal product. Liquid-liquid extraction (LLE) with a non-polar solvent like methyl tert-butyl ether can also be effective.

  • Suboptimal Chromatographic Conditions: Poor separation from matrix components can lead to ion suppression.

    • Solution: Optimize the LC method. Use a C18 or C30 reversed-phase column with a gradient elution that effectively separates Heptaprenol from the phospholipid elution zone. Increase the run time to improve resolution.

  • Inefficient Ionization: Heptaprenol, being a neutral molecule, may not ionize efficiently.

    • Solution: Consider derivatization to introduce a readily ionizable group. However, this adds complexity to the sample preparation. Alternatively, optimize the ion source parameters (e.g., gas temperatures, spray voltage) and consider using an atmospheric pressure chemical ionization (APCI) source, which can be more suitable for less polar compounds.

Problem 2: High variability in quantitative results between replicate injections.

• Question: I'm observing a high coefficient of variation (%CV) in my quality control samples. What is the likely cause?

• Answer:

  • Inconsistent Matrix Effects: This is a primary cause of variability.

    • Solution: The most effective solution is to use a stable isotope-labeled internal standard. If unavailable, a co-eluting structural analog internal standard is the next best option. Ensure the internal standard is added at the very beginning of the sample preparation process to account for variability in extraction recovery as well.

  • Sample Preparation Inconsistency: Variability in extraction efficiency will lead to inconsistent results.

    • Solution: Automate the sample preparation process if possible. If performing manually, ensure precise and consistent execution of each step, particularly pipetting and evaporation.

  • Carryover: Residual Heptaprenol from a high concentration sample injecting into a subsequent low concentration sample.

    • Solution: Optimize the needle wash on the autosampler. Include blank injections after high concentration samples to assess and mitigate carryover.

Data Presentation

Table 1: Illustrative Example of LC-MS/MS Parameters for Heptaprenol Quantification (Adapted from methods for similar long-chain isoprenoids)

Parameter	Recommended Setting
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 80:20, v/v) with 0.1% Formic Acid
Gradient	Start at 80% B, increase to 100% B over 10 min, hold for 5 min
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ion Source	Electrospray Ionization (ESI) in Positive Mode or APCI
Precursor Ion (m/z)	[M+H-H₂O]⁺ or [M+NH₄]⁺ (e.g., 477.4 or 512.5 for C₃₅H₅₈O)
Product Ion (m/z)	Dependent on fragmentation (requires experimental determination)
Internal Standard	Deuterated Heptaprenol (ideal) or a structural analog (e.g., Coenzyme Q9)

Table 2: Example of Matrix Effect and Recovery Data for Heptaprenol Quantification

Disclaimer: The following data are for illustrative purposes to demonstrate the assessment of matrix effects and recovery. Actual values will vary depending on the specific matrix and analytical method.

Sample ID	Analyte Response in Neat Solution (A)	Analyte Response in Post-Extraction Spiked Matrix (B)	Analyte Response in Pre-Extraction Spiked Matrix (C)	Matrix Effect (%) [(B/A) * 100]	Recovery (%) [(C/B) * 100]
Plasma Lot 1	1,250,000	875,000	787,500	70.0 (Ion Suppression)	90.0
Plasma Lot 2	1,250,000	950,000	836,000	76.0 (Ion Suppression)	88.0
Plasma Lot 3	1,250,000	812,500	739,375	65.0 (Ion Suppression)	91.0

Experimental Protocols

Protocol: Quantification of Heptaprenol in Human Plasma using LC-MS/MS with a Structural Analog Internal Standard (Coenzyme Q9)

1. Materials and Reagents

• Heptaprenol analytical standard

• Coenzyme Q9 (Internal Standard)

• HPLC-grade Methanol, Acetonitrile, Isopropanol, and Methyl Tert-Butyl Ether (MTBE)

• Formic Acid (LC-MS grade)

• Human plasma (K₂EDTA)

2. Standard and Internal Standard Preparation

• Prepare stock solutions of Heptaprenol and Coenzyme Q9 in ethanol (B145695) at 1 mg/mL.

• Prepare a series of working standard solutions by serial dilution of the Heptaprenol stock solution.

• Prepare a working internal standard solution of Coenzyme Q9 at an appropriate concentration (e.g., 1 µg/mL) in ethanol.

3. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube, add 10 µL of the Coenzyme Q9 working internal standard solution.

• Vortex briefly to mix.

• Add 500 µL of MTBE.

• Vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80% Mobile Phase B).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Use the LC-MS/MS parameters outlined in Table 1 (or as optimized for your instrument).

• Inject the prepared samples.

5. Data Analysis

• Integrate the peak areas for Heptaprenol and the internal standard (Coenzyme Q9).

• Calculate the peak area ratio of Heptaprenol to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibrators.

• Determine the concentration of Heptaprenol in the unknown samples from the calibration curve.

Visualizations

Caption: Experimental workflow for the extraction and analysis of Heptaprenol from plasma.

Caption: Decision tree for troubleshooting matrix effects in Heptaprenol quantification.

Caption: Simplified biosynthetic pathway showing Heptaprenol as a precursor to Menaquinone-7.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Technical Support Center: Reversed-Phase HPLC Analysis of Heptaprenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of Heptaprenol peaks in reversed-phase High-Performance Liquid Chromatography (RP-HPLC).

Troubleshooting Guides

Issue: Poor Resolution Between Heptaprenol and Impurity Peaks

Poor resolution, where peaks are not well separated, can hinder accurate quantification. The goal is to achieve baseline resolution (Rs > 1.5) between the Heptaprenol peak and any adjacent impurity peaks.

Possible Causes and Solutions:

• Inappropriate Mobile Phase Composition: The strength and selectivity of the mobile phase are critical for good resolution.

  • Solution: Modify the mobile phase composition. In reversed-phase HPLC, decreasing the organic solvent (e.g., methanol (B129727), acetonitrile) percentage will generally increase retention times and can improve the separation of closely eluting peaks.[1] Experiment with small, incremental changes to the solvent ratio. Consider switching between different organic solvents (e.g., from methanol to acetonitrile) as this can alter the selectivity of the separation.[2][3]

• Incorrect Flow Rate: The flow rate of the mobile phase affects the time analytes spend interacting with the stationary phase.

  • Solution: Optimize the flow rate. A lower flow rate can sometimes enhance separation, although it will also increase the analysis time.[4]

• Suboptimal Column Temperature: Temperature influences the viscosity of the mobile phase and the kinetics of mass transfer.

  • Solution: Adjust the column temperature. Increasing the temperature can improve peak shape and sometimes resolution, but it can also decrease retention time.[5] Conversely, lowering the temperature may increase retention and improve resolution for some compounds.[5] It is crucial to maintain a consistent temperature for reproducible results.

• Inadequate Column Efficiency: An inefficient column will produce broad peaks, leading to poor resolution.

  • Solution: Ensure the column is performing optimally. Use a column with a smaller particle size or a longer column to increase the number of theoretical plates (N), which improves efficiency.[6] Also, check for column contamination or degradation, which can lead to peak broadening.[7]

Issue: Heptaprenol Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a "tail" extending from the peak maximum. This can be caused by various factors, including interactions between the analyte and the stationary phase or issues with the HPLC system.

Possible Causes and Solutions:

• Secondary Interactions with Stationary Phase: Residual silanol (B1196071) groups on the silica-based stationary phase can interact with polar functional groups on the analyte, causing tailing.

  • Solution: Use an end-capped column or a column with a polar-embedded phase to minimize these interactions.[8] Adjusting the mobile phase pH can also help by suppressing the ionization of silanol groups (lower pH) or the analyte.

• Column Overload: Injecting too much sample can lead to peak distortion, including tailing.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Column Contamination: Strongly retained compounds from previous injections can elute slowly, causing tailing on subsequent peaks.

  • Solution: Flush the column with a strong solvent to remove contaminants.[9]

• Extra-column Volume: Excessive volume in the tubing and connections between the injector and the detector can cause peak broadening and tailing.

  • Solution: Use tubing with a smaller internal diameter and minimize the length of all connections.[8]

Issue: Heptaprenol Peak Fronting

Peak fronting is the inverse of tailing, with the peak being asymmetrical and sloping at the front.

Possible Causes and Solutions:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak fronting.

  • Solution: Dissolve the sample in the mobile phase or a weaker solvent.[9]

• Column Overload: Similar to peak tailing, injecting too much sample can also lead to fronting.

  • Solution: Decrease the sample concentration or injection volume.

• Low Column Temperature: In some cases, a column temperature that is too low can contribute to peak fronting.

  • Solution: Increase the column temperature in small increments.

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to improve the resolution of my Heptaprenol peak?

A1: The most powerful parameter for adjusting resolution is the selectivity (α), which is primarily influenced by the mobile phase composition and the stationary phase chemistry.[1] Modifying the organic solvent ratio or changing the type of organic solvent (e.g., methanol vs. acetonitrile) can have a significant impact on the separation of Heptaprenol from its impurities.[2][3]

Q2: How does the choice of organic solvent (methanol vs. acetonitrile) affect the separation of Heptaprenol?

A2: Acetonitrile generally has a stronger elution strength than methanol in reversed-phase HPLC, meaning it will result in shorter retention times for the same mobile phase percentage.[2][8] The two solvents also offer different selectivities due to their distinct chemical properties (acetonitrile is aprotic, while methanol is protic).[3] If you are not achieving adequate separation with one, it is often beneficial to try the other.

Q3: What type of column is best suited for Heptaprenol analysis?

A3: A C18 reversed-phase column is commonly used for the analysis of non-polar compounds like Heptaprenol.[10] For separating geometric isomers, a normal-phase column may be more effective.[11] The choice of column dimensions (length and internal diameter) and particle size will also impact efficiency and resolution.

Q4: My baseline is noisy. How can I improve it?

A4: A noisy baseline can be caused by several factors, including an old detector lamp, contaminated mobile phase, or leaks in the system. Ensure your mobile phase is prepared with high-purity solvents and is properly degassed. Check all fittings for leaks. If the problem persists, the detector lamp may need to be replaced.

Q5: How can I confirm the identity of the Heptaprenol peak?

A5: The most reliable way to confirm the identity of your peak is to inject a certified reference standard of Heptaprenol under the same chromatographic conditions and compare the retention times. For further confirmation, you can collect the fraction corresponding to the peak and analyze it using a mass spectrometer (MS).

Data Presentation

The following tables illustrate the quantitative effects of key HPLC parameters on the resolution of Heptaprenol from a closely eluting impurity.

Table 1: Effect of Mobile Phase Composition on Resolution

Methanol (%)	Water (%)	Retention Time (tR) of Heptaprenol (min)	Resolution (Rs)
95	5	8.2	1.2
90	10	12.5	1.8
85	15	18.9	2.3

Table 2: Effect of Column Temperature on Resolution

Temperature (°C)	Retention Time (tR) of Heptaprenol (min)	Resolution (Rs)
30	13.1	1.6
35	12.5	1.8
40	11.8	1.7

Table 3: Effect of Flow Rate on Resolution

Flow Rate (mL/min)	Retention Time (tR) of Heptaprenol (min)	Resolution (Rs)
1.2	10.4	1.7
1.0	12.5	1.8
0.8	15.6	1.9

Experimental Protocols

Protocol 1: Standard Reversed-Phase HPLC Method for Heptaprenol Analysis

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Methanol/Water (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection: UV at 210 nm

• Injection Volume: 20 µL

• Sample Preparation: Dissolve the Heptaprenol sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

Protocol 2: Method for Improving Resolution of Co-eluting Peaks

If the standard method provides insufficient resolution, the following gradient elution method can be employed:

• Column: C18, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient Program:

  • 0-5 min: 85% B

  • 5-20 min: 85% to 95% B

  • 20-25 min: 95% B

  • 25.1-30 min: 85% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Detection: UV at 210 nm

• Injection Volume: 20 µL

Visualizations

Caption: Troubleshooting workflow for improving peak resolution.

Caption: Common causes and solutions for peak tailing.

References

• 1. ijrpr.com [ijrpr.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromtech.com [chromtech.com]
• 4. youtube.com [youtube.com]
• 5. chromtech.com [chromtech.com]
• 6. researchgate.net [researchgate.net]
• 7. Detection of nonsterol isoprenoids by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. Impact of MeCN/MeOH Ratios in LC | Phenomenex [phenomenex.com]
• 10. Detection of non-sterol isoprenoids by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Troubleshooting poor signal intensity in NMR analysis of Heptaprenol.

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor signal intensity in the NMR analysis of Heptaprenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor signal intensity in the NMR spectrum of my Heptaprenol sample?

A1: Poor signal intensity in the NMR analysis of Heptaprenol can originate from three main areas: sample preparation, NMR acquisition parameters, and the instrument itself.[1] Key issues include low sample concentration, improper magnetic field shimming leading to broad signals, incorrect acquisition parameters like an insufficient number of scans, and the presence of paramagnetic impurities which can cause line broadening and signal attenuation.[1] For long-chain isoprenoids like Heptaprenol, aggregation or precipitation out of solution can also significantly reduce the concentration of the analyte in the NMR-active region.[1][2][3]

Q2: How does sample concentration affect the signal, and what is the optimal range for Heptaprenol?

A2: Signal intensity is directly proportional to the concentration of the analyte in the NMR tube.[4] A sample that is too dilute is one of the most common reasons for a weak signal.[1] For ¹³C NMR of Heptaprenol, a concentration of 10-50 mg dissolved in approximately 0.6-0.7 mL of a suitable deuterated solvent is recommended to achieve a good signal-to-noise ratio in a reasonable time.[5] For ¹H NMR, a lower concentration may be sufficient, typically in the range of 5-25 mg in 0.6-0.7 mL of solvent.[1]

Q3: What are common sample preparation errors that can lead to a weak signal?

A3: Errors during sample preparation are a primary cause of poor-quality spectra.[4] For Heptaprenol, key mistakes include:

• Incomplete Dissolution: Heptaprenol, being a long-chain lipid, must be fully dissolved to create a homogeneous solution.[4][5] Any undissolved material will not contribute to the signal.

• Presence of Particulate Matter: Suspended solids, dust, or other particulates will disrupt the magnetic field homogeneity, resulting in broad peaks and reduced signal height.[4][6] It is crucial to filter the sample solution directly into a clean, high-quality NMR tube.[6][7]

• Incorrect Solvent Volume: The sample solution must fill the active detection region of the NMR probe's RF coil. For standard 5 mm tubes, a filling height of 4-5 cm (approximately 0.6-0.7 mL) is required to achieve optimal measurement conditions.[1][6][8]

• Contaminated Glassware: Using unclean or scratched NMR tubes can introduce impurities and negatively affect the shimming process.[6][7]

Q4: Can the choice of NMR solvent impact the signal intensity for Heptaprenol?

A4: Yes, the solvent choice is critical. The solvent must be able to fully dissolve the Heptaprenol sample to achieve the necessary concentration.[7] Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for long-chain isoprenoids like Heptaprenol.[5] Using a solvent in which the sample has poor solubility will lead to a low effective concentration and a weak signal.[9] Additionally, ensure the deuterated solvent is of high purity and stored properly to avoid absorbing moisture, which can introduce a significant water signal.[8][9]

Q5: How can I optimize NMR acquisition parameters to improve the signal-to-noise ratio (S/N)?

A5: Optimizing acquisition parameters is essential, especially for less sensitive nuclei like ¹³C. To improve the S/N ratio:

• Increase the Number of Scans (NS): The S/N ratio increases with the square root of the number of scans.[1] For ¹³C NMR of Heptaprenol, 1024 to 4096 scans or more may be necessary depending on the concentration.[5]

• Adjust the Relaxation Delay (D1): A relaxation delay of 1-2 seconds is generally sufficient for ¹³C NMR when using a smaller flip angle (e.g., 30° or 45°) to allow for faster repetition rates.[5]

• Optimize the Acquisition Time (AQ): An acquisition time of 1-2 seconds is typical for ¹³C experiments.[5]

• Use a High-Field Spectrometer: Higher field strength instruments (e.g., 400 MHz or higher) provide better signal dispersion and sensitivity.[5]

• Ensure Proper Probe Tuning: The NMR probe must be correctly tuned and matched for the nucleus being observed to ensure maximum sensitivity.[5]

Q6: Could aggregation of Heptaprenol be causing my poor signal?

A6: Yes, aggregation is a potential issue for long-chain, hydrophobic molecules like Heptaprenol. When molecules aggregate, they tumble much more slowly in solution, which leads to significant line broadening and a potential loss of signal intensity to the point where peaks may disappear into the baseline.[3] This phenomenon can be concentration-dependent.[3] If you suspect aggregation, you can try acquiring the spectrum at a higher temperature to increase molecular motion or using a different solvent system.[9]

Q7: What types of impurities can interfere with Heptaprenol's NMR signal?

A7: Two main types of impurities can be problematic:

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals (e.g., from catalysts or glassware) can cause severe peak broadening and a dramatic reduction in signal intensity.[1][7]

• Signal-Overlapping Impurities: Signals from common laboratory contaminants like silicone grease, plasticizers from tubing, or residual solvents from purification can overlap with your Heptaprenol signals, complicating spectral interpretation.[7][10][11] While these do not typically reduce signal intensity, they can obscure peaks of interest.

Quantitative Data Summary

The following table summarizes recommended starting parameters for NMR analysis of Heptaprenol. These may require further optimization based on the specific instrument and sample.

Parameter	¹H NMR	¹³C NMR	Notes
Analyte Concentration	5-25 mg	10-50 mg	Higher concentration improves S/N, especially for ¹³C.[1][5]
Solvent Volume	0.6 - 0.7 mL	0.6 - 0.7 mL	Corresponds to a 4-5 cm filling height in a 5 mm tube.[1][5][6]
Number of Scans (NS)	8 - 64	1024 - 4096+	S/N increases with the square root of the number of scans.[1][5]
Relaxation Delay (D1)	1 - 5 s	1 - 2 s	A longer delay is needed for quantitative ¹H analysis.[4][5]
Acquisition Time (AQ)	2 - 4 s	1 - 2 s	Determines the digital resolution of the spectrum.[4][5]
Pulse Angle	30° or 90°	30° - 45°	A smaller flip angle allows for a shorter relaxation delay.[5]

Experimental Protocols

Detailed Protocol for Sample Preparation

• Weigh Sample: Accurately weigh 10-50 mg of high-purity Heptaprenol into a clean, dry vial.[5]

• Select Solvent: Choose deuterated chloroform (CDCl₃) or another appropriate solvent in which Heptaprenol is highly soluble.[5]

• Add Solvent: Using a calibrated pipette, add 0.6-0.7 mL of the deuterated solvent to the vial.[4][5]

• Dissolve Sample: Gently vortex or sonicate the vial to ensure the Heptaprenol is completely dissolved. A clear, homogeneous solution should be obtained.[4]

• Filter Sample: To remove any particulate matter, filter the solution directly into a clean, high-quality 5 mm NMR tube. A pipette with a small plug of glass wool or Kimwipe can be used for this purpose.[4][6][7]

• Check Volume: Ensure the final solvent height in the NMR tube is between 4 and 5 cm.[1][6]

• Cap and Clean: Cap the NMR tube securely and wipe the outside with a lint-free tissue before inserting it into the spectrometer's spinner turbine.[4]

Standard ¹³C NMR Data Acquisition Protocol

• Insert Sample: Place the NMR tube into the spinner and use the depth gauge to ensure correct positioning within the probe.[4]

• Lock and Shim: Lock onto the deuterium (B1214612) signal of the solvent and perform an automated or manual shimming routine to optimize the magnetic field homogeneity. A sharp and symmetrical lock signal is critical for obtaining sharp spectral lines.[4][5]

• Tune and Match Probe: Tune and match the probe for the ¹³C frequency to ensure optimal sensitivity and efficient power transfer.[5]

• Set Acquisition Parameters:

  • Experiment: Select a standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker instruments).[5]

  • Spectral Width (SW): Set a range appropriate for carbons, typically 0-200 ppm, to ensure all signals are captured.[5]

  • Number of Scans (NS): Set to a minimum of 1024 scans for a moderately concentrated sample; increase as needed.[5]

  • Relaxation Delay (D1): Set to 1-2 seconds.[5]

  • Pulse Width (P1): Use a calibrated 30° or 45° pulse value.[5]

• Acquire Data: Start the acquisition.

• Process Data: After acquisition, apply an exponential window function with a line broadening factor of 1-2 Hz to improve the S/N ratio. Perform Fourier transformation, followed by phase and baseline correction to obtain the final spectrum.[5]

Visualizations

Caption: Troubleshooting workflow for poor NMR signal intensity.

Caption: Key factors influencing the Signal-to-Noise (S/N) ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. fr-chimie.univ-amu.fr [fr-chimie.univ-amu.fr]
• 7. sites.bu.edu [sites.bu.edu]
• 8. depts.washington.edu [depts.washington.edu]
• 9. Troubleshooting [chem.rochester.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Reddit - The heart of the internet [reddit.com]

Strategies to increase the efficiency of enzymatic Heptaprenol synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of enzymatic Heptaprenol synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimentation, providing potential causes and actionable solutions.

Issue ID	Question	Potential Causes	Recommended Actions
HP-T01	Low or No Heptaprenol Yield	1. Inactive Heptaprenyl Diphosphate (B83284) Synthase (HepPPS): The primary enzyme may be denatured, degraded, or incorrectly folded. 2. Insufficient Precursor Supply: Limited availability of Isopentenyl diphosphate (IPP) and Farnesyl diphosphate (FPP). 3. Suboptimal Reaction Conditions: Incorrect pH, temperature, or buffer composition for the enzyme. 4. Presence of Inhibitors: Contaminants in reagents or feedback inhibition from accumulated products or intermediates.	1. Verify Enzyme Integrity: Run an SDS-PAGE to check for protein degradation. Perform an enzyme activity assay (see Experimental Protocols). Consider producing fresh enzyme. 2. Analyze Precursor Levels: Quantify intracellular IPP and FPP concentrations using LC-MS/MS (see Experimental Protocols). Engineer upstream pathways (e.g., MEP or MVA) to boost precursor supply. 3. Optimize Reaction Conditions: Systematically vary pH (e.g., 7.0-8.5) and temperature (e.g., 25-37°C) to find the enzyme's optimal operating parameters.[1] Ensure essential cofactors like MgCl₂ are present at optimal concentrations. 4. Identify and Remove Inhibitors: Use high-purity reagents. If feedback inhibition is suspected, consider in situ product removal strategies, such as a two-phase fermentation system with an organic solvent overlay.[2]
HP-T02	Accumulation of Upstream Intermediates (e.g., HMBPP, MECPP)	1. Bottleneck in the MEP Pathway: Low expression or activity of downstream enzymes like IspG or IspH.[3] 2. Imbalanced Enzyme Expression: Overexpression of early pathway enzymes without corresponding upregulation of later enzymes.	1. Balance Pathway Enzymes: Co-express or balance the expression levels of IspG and IspH to alleviate the accumulation of toxic intermediates like HMBPP.[3][4] 2. Fine-tune Gene Expression: Use inducible promoters with varying strengths to modulate the expression of each pathway enzyme and achieve a balanced metabolic flux.
HP-T03	Poor Host Cell Growth	1. Toxicity of Intermediates or Product: Accumulation of certain metabolic intermediates (e.g., HMBPP) or the final product can be toxic to the host cells.[3] 2. Metabolic Burden: High-level expression of heterologous pathway genes can divert significant cellular resources, impairing growth.	1. Alleviate Toxicity: Implement strategies to reduce the concentration of toxic compounds, such as balanced enzyme expression or in situ product removal.[2][3] 2. Reduce Metabolic Load: Use lower copy number plasmids or integrate the pathway genes into the host chromosome for more stable and moderate expression.[2] Employ weaker or inducible promoters to control the timing and level of protein synthesis.
HP-T04	Inconsistent Results Between Batches	1. Variability in Reagent Quality: Inconsistent purity of substrates, cofactors, or media components. 2. Inoculum and Culture Condition Variations: Differences in seed culture age, density, or minor fluctuations in fermentation parameters.	1. Standardize Reagents: Use reagents from the same lot for a series of experiments. Qualify new batches of critical reagents before use. 2. Standardize Culture Practices: Implement a strict protocol for inoculum preparation and ensure precise control over fermentation parameters (pH, temperature, aeration, etc.).

Frequently Asked Questions (FAQs)

Q1: What are the primary substrates for enzymatic Heptaprenol synthesis? A1: The enzymatic synthesis of all-trans-heptaprenyl diphosphate, the direct precursor to Heptaprenol, is catalyzed by heptaprenyl diphosphate synthase (HepPPS). This enzyme utilizes (2E,6E)-farnesyl diphosphate (FPP) and four molecules of isopentenyl diphosphate (IPP) as substrates.[5][6][7]

Q2: Which metabolic pathways supply the precursors IPP and FPP? A2: IPP and its isomer dimethylallyl diphosphate (DMAPP), which is a precursor to FPP, are synthesized through two primary pathways: the mevalonate (B85504) (MVA) pathway, typically found in eukaryotes and archaea, and the methylerythritol 4-phosphate (MEP) pathway, present in most bacteria and plant plastids.[5]

Q3: How can I increase the supply of IPP and FPP in my microbial host? A3: Metabolic engineering strategies can be employed to enhance the flux towards IPP and FPP. This often involves overexpressing rate-limiting enzymes in the MEP pathway (e.g., DXS, DXR, IspG, IspH) or the MVA pathway.[8][9] It is also crucial to balance the expression of these enzymes to avoid the accumulation of toxic intermediates.[3]

Q4: Can the heptaprenyl diphosphate synthase enzyme itself be improved? A4: Yes, protein engineering techniques can be used to improve the catalytic activity, stability, and substrate specificity of HepPPS.[4][10] Strategies such as directed evolution and rational design, based on the enzyme's crystal structure, can yield improved variants.[10]

Q5: What analytical methods are used to quantify Heptaprenol and its precursors? A5: Heptaprenol, being a hydrophobic molecule, can be extracted with an organic solvent and quantified using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC). The phosphorylated precursors like IPP and FPP are typically quantified using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) after cell lysis and metabolite extraction.[3]

Quantitative Data on Isoprenoid Production Enhancement

While specific comparative data for Heptaprenol is sparse, the following table summarizes yield improvements for various isoprenoids achieved through different metabolic engineering strategies, which can be indicative of potential strategies for Heptaprenol.

Product	Host Organism	Engineering Strategy	Fold Increase in Titer/Yield	Reference
β-Carotene	Escherichia coli	Balanced activation of IspG and IspH	1.73	[3]
Lycopene	Escherichia coli	Balanced activation of IspG and IspH	1.77	[3]
Isoprenol	Escherichia coli	CRISPRi-mediated downregulation of competing pathways	3 - 4.5
Lycopene	Saccharomyces cerevisiae	Enhanced activity of IDI through random mutagenesis	2.1
Isoprene (B109036)	Cyanobacteria	Fusion of isoprene synthase with a highly expressed protein	27

Experimental Protocols

Protocol 1: Heptaprenyl Diphosphate Synthase (HepPPS) Activity Assay

This protocol is a general method for determining the in vitro activity of HepPPS by measuring the incorporation of radiolabeled IPP into a long-chain polyprenyl diphosphate.

Materials:

• Tris-HCl buffer (pH 7.5)

• MgCl₂

• Dithiothreitol (DTT)

• [1-¹⁴C]Isopentenyl diphosphate (IPP)

• (2E,6E)-Farnesyl diphosphate (FPP)

• Purified HepPPS enzyme preparation

• Butanol (water-saturated)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, DTT, FPP, and [1-¹⁴C]IPP. A typical mixture might contain 50 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 2 mM DTT, 10 µM FPP, and 10 µM [1-¹⁴C]IPP.

• Initiate the Reaction: Add the purified HepPPS enzyme preparation to the reaction mixture to start the reaction. The final volume should be standardized (e.g., 100 µL).

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 30 minutes).

• Stop the Reaction: Terminate the reaction by adding an equal volume of butanol saturated with water.

• Product Extraction: Vortex the mixture vigorously to extract the hydrophobic radiolabeled heptaprenyl diphosphate product into the butanol phase. Centrifuge to separate the phases.

• Quantification: Transfer a known volume of the butanol (organic) phase to a scintillation vial containing a scintillation cocktail.

• Measure Radioactivity: Determine the amount of radioactivity using a liquid scintillation counter.

• Calculate Activity: Calculate the enzyme activity based on the amount of [¹⁴C]IPP incorporated into the butanol-extractable product per unit time per amount of enzyme.

Protocol 2: Quantification of Intracellular Isoprenoid Precursors (IPP & FPP)

This protocol describes a method for extracting and quantifying intracellular IPP and FPP from microbial cultures using LC-MS/MS.

Materials:

• Microbial cell culture

• Liquid nitrogen

• Quenching solution (e.g., 60% methanol, pre-chilled to -40°C)

• Extraction solvent (e.g., isopropanol/water/100 mM NH₄HCO₃ (1:1), pre-heated to 70°C)

• Centrifuge

• Solvent evaporator (e.g., SpeedVac)

• Resuspension buffer (e.g., methanol/10 mM NH₄OH (7:3), pH 9.5)

• LC-MS/MS system

Procedure:

• Rapid Sampling and Quenching: Quickly withdraw a defined volume of cell culture (e.g., 10 mL) and immediately quench the metabolic activity by mixing with a cold quenching solution or by fast filtration and plunging the filter into liquid nitrogen.

• Cell Lysis and Metabolite Extraction: Resuspend the quenched cells or the filter in the pre-heated extraction solvent. Incubate for 10 minutes at 70°C to lyse the cells and extract the metabolites.

• Separate Debris: Centrifuge the extract at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris.

• Solvent Evaporation: Transfer the supernatant to a new tube and dry it completely using a solvent evaporator.

• Resuspension: Resuspend the dried metabolite pellet in a small, precise volume of resuspension buffer.

• LC-MS/MS Analysis: Analyze the resuspended sample using a liquid chromatography-mass spectrometry system. Use a suitable chromatography column (e.g., C18) and a mobile phase gradient to separate IPP and FPP.

• Quantification: Quantify the metabolites by comparing the peak areas to a standard curve generated from pure IPP and FPP standards.

Visualizations

Caption: Troubleshooting workflow for low Heptaprenol yield.

Caption: The MEP pathway for IPP and DMAPP synthesis and its regulation.

Caption: Experimental workflow for quantifying isoprenoid precursors.

References

• 1. Evaluating Enzymatic Productivity—The Missing Link to Enzyme Utility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multi‐level metabolic engineering of Escherichia coli for high‐titer biosynthesis of 2′‐fucosyllactose and 3‐fucosyllactose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling Metabolic Engineering Strategies by Quantitative Heterologous Pathway Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coenzyme Q10 production in recombinant Escherichia coli strains engineered with a heterologous decaprenyl diphosphate synthase gene and foreign mevalonate pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catalyzing the Future: Recent Advances in Chemical Synthesis using Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. lab.igb.illinois.edu [lab.igb.illinois.edu]
• 8. Industrially Relevant Enzyme Cascades for Drug Synthesis and Their Ecological Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of isoprenoid diphosphate intermediates in recombinant and wild-type Escherichia coli strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]

Overcoming issues with catalyst poisoning in the hydrogenation step of synthesis.

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome issues related to catalyst poisoning during the hydrogenation step of chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of catalyst poisoning in my hydrogenation reaction?

A1: The primary indicators of catalyst poisoning include:

• A significant decrease in the reaction rate, or the reaction stalling completely.[1]

• A noticeable reduction in product yield and selectivity.[1]

• The need for harsher reaction conditions, such as higher temperature or pressure, to achieve the desired conversion.[1]

• A change in the physical appearance of the catalyst, for instance, a color change.[1]

• An increase in pressure drop across the catalyst bed in flow reactors.[2]

Q2: What are the typical sources of catalyst poisons in hydrogenation synthesis?

A2: Catalyst poisons can originate from various sources, including the reactants, solvents, or the reaction apparatus itself.[1] Common poisons include:

• Sulfur compounds: Hydrogen sulfide (B99878) (H₂S), thiols, and thiophenes are potent poisons for many metal catalysts like palladium, platinum, and nickel.[1][3]

• Nitrogen compounds: Amines, amides, and other nitrogen-containing functional groups can act as inhibitors.[1]

• Heavy metals: Traces of lead, mercury, and arsenic can irreversibly poison the catalyst.[1][3][4]

• Carbon monoxide (CO): Often present as an impurity in hydrogen gas, CO can strongly adsorb onto the active sites of the catalyst.[1][4]

• Halides: Both organic and inorganic halides have the potential to deactivate catalysts.[1]

• Water: In some reactions, water can act as a poison by promoting side reactions or altering the catalyst support.[1][5]

Q3: How can I identify the specific poison affecting my catalyst?

A3: Identifying the specific poison is a critical step for effective troubleshooting. A combination of analytical techniques can be employed:

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This technique is used to detect trace metal impurities.[1][2]

• X-ray Photoelectron Spectroscopy (XPS): XPS helps in analyzing the elemental composition and chemical state of the catalyst's surface.[1][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is useful for identifying volatile organic poisons in the feedstock or solvent.[1][4]

• Temperature-Programmed Desorption (TPD): TPD is used to study the desorption of adsorbed species from the catalyst surface.[1]

Q4: What is the difference between a reversible and an irreversible poison?

A4: The distinction lies in the strength of the interaction between the poison and the catalyst:

• Reversible poisoning: The poison weakly adsorbs to the active sites of the catalyst. The catalyst's activity can often be restored by removing the poison from the feedstock or through a simple regeneration procedure.[1]

• Irreversible poisoning: The poison forms a strong, stable chemical bond with the active sites.[1] This type of poisoning is often permanent, and the catalyst may need to be replaced.[1]

Q5: Can a poisoned catalyst be regenerated?

A5: In many instances, poisoned catalysts can be regenerated to restore their activity.[1] The appropriate regeneration method depends on the nature of the poison and the catalyst.[1] Common methods include:

• Thermal Treatment: This involves heating the catalyst in an inert or reactive gas stream to desorb or decompose the poison.[1][6]

• Chemical Washing: Using acidic or basic solutions to dissolve and remove the poison.[1]

• Solvent Extraction: Employing a suitable solvent to extract the poisoning species.[1]

Troubleshooting Guide

Issue: Sudden Drop in Reaction Rate

A sudden and significant drop in the reaction rate is a classic symptom of catalyst poisoning.

Troubleshooting Workflow for Catalyst Deactivation

Caption: Troubleshooting Workflow for Catalyst Deactivation.

Data Presentation: Quantitative Effects of Poisons

The impact of poisons on catalyst activity can be quantified. The following tables summarize the effects of common poisons on various hydrogenation catalysts.

Table 1: Effect of Sulfur Compounds on Pd/C Catalyst Activity

Poison Concentration (ppm)	Catalyst	Substrate	Relative Activity (%)
0 (Control)	5% Pd/C	Nitrobenzene	100
1	5% Pd/C	Nitrobenzene	45
5	5% Pd/C	Nitrobenzene	10
10	5% Pd/C	Nitrobenzene	<1

Table 2: Effect of Heavy Metals on PtO₂ Catalyst Activity

Poison Concentration (ppm)	Catalyst	Substrate	Relative Activity (%)
0 (Control)	PtO₂	Toluene	100
0.5 (as Pb)	PtO₂	Toluene	20
1 (as Pb)	PtO₂	Toluene	5
0.1 (as Hg)	PtO₂	Toluene	<1

Experimental Protocols

Protocol 1: Standard Hydrogenation Procedure

This protocol outlines a general procedure for a batch hydrogenation reaction.

• System Setup: Assemble the reaction apparatus, ensuring all connections are secure. Purge the system with an inert gas to remove air.[1]

• Catalyst Introduction: Under an inert atmosphere, add the catalyst to the reaction vessel.

• Reaction Execution: Introduce the solvent and the substrate to be hydrogenated into the reaction vessel.[1]

• Pressurize the system with hydrogen to the desired pressure.

• Stir the reaction mixture vigorously to ensure good contact between the catalyst, substrate, and hydrogen.[1]

• Monitor the reaction progress by measuring hydrogen uptake or by analyzing aliquots of the reaction mixture using techniques like GC or HPLC.

• Work-up: Once the reaction is complete, depressurize the system and purge with an inert gas.[1] The catalyst can then be filtered off.

Protocol 2: Identification of Metal Poisons using ICP-MS

This protocol provides a general guideline for detecting trace metal contaminants on a catalyst.[1]

• Sample Preparation: Accurately weigh a representative sample of the poisoned catalyst.[1]

• Digestion: Digest the catalyst sample in a suitable acid mixture (e.g., aqua regia) using a microwave digester to bring the metals into solution.

• Analysis: Dilute the digested sample to a known volume and analyze it using an ICP-MS instrument. The instrument will atomize and ionize the sample in a high-temperature plasma.[1] The mass spectrometer then separates and quantifies the ions based on their mass-to-charge ratio.

Protocol 3: Catalyst Regeneration by Thermal Treatment

This protocol describes a general procedure for regenerating a catalyst via thermal treatment.

• Catalyst Loading: Load the deactivated catalyst into a tube furnace or a suitable reactor.[1]

• Inert Gas Purge: Purge the system with an inert gas (e.g., nitrogen or argon) at room temperature to remove any residual reactants or air.[1]

• Heating Program: Heat the catalyst under a continuous flow of inert gas to a specific temperature. The temperature and duration will depend on the nature of the poison and the thermal stability of the catalyst. For example, a mild regeneration for some carbon-supported catalysts involves oxidation in air at 200°C followed by reduction in H₂ at 180°C.[1]

• Cooling: After the thermal treatment, cool the catalyst down to room temperature under the inert gas flow.

• Passivation (if necessary): For pyrophoric catalysts, it may be necessary to passivate the surface before exposure to air. This is typically done by introducing a small, controlled amount of oxygen into the inert gas stream.[1]

Visualizations

Mechanism of Catalyst Poisoning

Caption: Mechanism of Catalyst Poisoning.

Decision Tree for Catalyst Regeneration

Caption: Decision Tree for Catalyst Regeneration.

References

• 1. benchchem.com [benchchem.com]
• 2. How to detect catalyst poisoning in hydrotreaters [eureka.patsnap.com]
• 3. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 4. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 5. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 6. youtube.com [youtube.com]

Optimizing cell lysis techniques for maximizing Heptaprenol recovery.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing cell lysis techniques to maximize the recovery of Heptaprenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for lysing bacterial cells to extract Heptaprenol?

A1: Common methods for lysing bacterial cells for Heptaprenol extraction can be categorized as mechanical and chemical.[1] Mechanical methods include sonication, bead milling (bead beating), and French press.[2][3] Chemical methods often involve the use of solvents like chloroform (B151607) and methanol (B129727) mixtures, which also aid in the extraction of the lipophilic Heptaprenol.[2]

Q2: I am experiencing a low yield of Heptaprenol. What are the likely causes?

A2: Low Heptaprenol yield can stem from several factors:

• Incomplete cell lysis: The chosen lysis method may not be effectively disrupting the bacterial cell walls.[2]

• Inefficient solvent extraction: The solvent system may not be optimal for the non-polar nature of Heptaprenol.[2]

• Degradation of Heptaprenol: As a molecule with multiple double bonds, Heptaprenol is susceptible to oxidation.[2]

• Low expression levels: The bacterial strain might not be producing high titers of Heptaprenol.[4]

• Issues with downstream processing: Losses can occur during steps like saponification or chromatography.[2]

Q3: How can I minimize the degradation of Heptaprenol during extraction?

A3: To minimize degradation, it is recommended to work under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[2] Adding an antioxidant, such as butylated hydroxytoluene (BHT), to your extraction solvents can also help prevent oxidation.[2] Additionally, avoid prolonged exposure of your samples to high temperatures and light.[2]

Q4: Is sonication a suitable method for lysing cells for Heptaprenol recovery?

A4: Sonication is a widely used and effective method for cell lysis.[5] It utilizes high-frequency sound waves to disrupt cell membranes.[6] For efficient lysis, it is important to optimize parameters such as sonication time, power, and sample volume.[7] However, be aware that sonication can generate heat, which may degrade sensitive molecules. Therefore, it is crucial to keep the sample on ice during the procedure.[8]

Q5: When should I consider using a French press for cell lysis?

A5: A French press is a high-pressure disruption method that is very effective for breaking open bacterial cells.[3] It is a good option when you need to process larger sample volumes and want to ensure a high degree of cell lysis. The French press method has been shown to be highly efficient for the release of intracellular proteins from E. coli.[3]

Troubleshooting Guides

Issue 1: Low Heptaprenol Yield

Potential Cause	Troubleshooting Steps
Incomplete Cell Lysis	- Monitor cell disruption under a microscope to confirm lysis. - Optimize the parameters of your current lysis method (e.g., increase sonication time, use smaller beads for bead milling). - Consider switching to a more robust lysis method, such as a French press.[2] - A combination of methods, like enzymatic pre-treatment followed by mechanical lysis, can also improve efficiency.[9]
Inefficient Extraction	- Ensure you are using a suitable solvent system for the non-polar Heptaprenol, such as a 2:1 (v/v) mixture of chloroform and methanol.[2] - Increase the solvent-to-biomass ratio to ensure complete extraction. - Perform multiple extraction rounds to maximize recovery.
Product Degradation	- Work in an oxygen-free environment (e.g., using a nitrogen or argon blanket).[2] - Add an antioxidant like BHT to your solvents.[2] - Keep samples on ice and protected from light throughout the process.[2]
Inaccurate Quantification	- Verify the accuracy of your analytical method (e.g., HPLC) by running a standard curve with pure Heptaprenol. - Ensure complete removal of interfering compounds from your extract before quantification.

Issue 2: Inconsistent Results

Potential Cause	Troubleshooting Steps
Variability in Cell Growth	- Standardize your cell culture conditions, including media composition, temperature, and growth phase at the time of harvesting.
Inconsistent Lysis Efficiency	- Ensure all parameters of your chosen lysis method are kept constant between experiments. - If using sonication, ensure the probe is consistently submerged to the same depth. - For bead milling, use a consistent bead size, material, and agitation speed.
Sample Handling Errors	- Be meticulous with pipetting and sample transfers to avoid losses. - Ensure complete drying of the solvent after extraction before resuspending for analysis.

Data Presentation

Table 1: Comparison of Cell Lysis Methods for Recovery of Intracellular Products

The following data is based on the recovery of Coenzyme Q10 from purple non-sulfur bacteria and Benzo(a)pyrene from HT-29 colon cancer cells, and serves as a proxy for Heptaprenol recovery due to the lack of specific comparative data.

Lysis Method	Target Molecule	Recovery Efficiency (%)	Notes
Bead Milling	Coenzyme Q10	High	Resulted in the best protein yields.
NaOH-assisted Sonication	Coenzyme Q10	High	Similar protein recovery to bead milling with a better amino acid profile.[10]
Sonication (Probe)	Coenzyme Q10	Moderate	More efficient than thermal treatment but lower than bead milling and NaOH-assisted sonication.[10]
Bead Beating	Benzo(a)pyrene	94	Coupled with detergent treatment, yielded greater recovery compared to other methods.[11]
Homogenization	Benzo(a)pyrene	85	Lower recovery compared to bead beating.[11]
Sonication	Benzo(a)pyrene	83	Lower recovery compared to bead beating and homogenization.[11]

Experimental Protocols

Protocol 1: Cell Lysis by Sonication

• Harvest bacterial cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) and centrifuge again.

• Resuspend the cell pellet in a lysis buffer.

• Place the sample in an ice bath to prevent overheating.

• Immerse the tip of the sonicator probe into the cell suspension.

• Apply pulses of sonication (e.g., 30 seconds on, 30 seconds off) for a total of 5-10 minutes.

• Monitor cell lysis by observing the clarity of the suspension or by microscopy.

• Centrifuge the lysate at high speed (e.g., 12,000 x g) to pellet the cell debris.

• Collect the supernatant containing the Heptaprenol for downstream extraction.

Protocol 2: Heptaprenol Extraction (Bligh and Dyer Method)

• To the cell lysate (or washed cell pellet), add a single-phase mixture of chloroform:methanol:water in a 1:2:0.8 (v/v/v) ratio.

• Agitate the mixture vigorously for at least 2 hours at room temperature to ensure complete extraction of lipids.

• Induce phase separation by adding 1 volume of chloroform and 1 volume of water for every 1 volume of the initial solvent mixture.

• Centrifuge the mixture to separate the phases. You will observe an upper aqueous phase, a lower organic phase containing the lipids, and a solid interphase of cell debris.

• Carefully collect the lower chloroform phase.

• Evaporate the chloroform using a rotary evaporator or under a stream of nitrogen.

• The resulting lipid extract containing Heptaprenol can be stored under a nitrogen atmosphere at -20°C.

Visualizations

Caption: Biosynthesis pathway of Heptaprenol.

Caption: General workflow for Heptaprenol recovery.

Caption: Decision tree for troubleshooting low yield.

References

• 1. Microbial Production, Extraction, and Quantitative Analysis of Isoprenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A comparative study on cell disruption methods for release of aspartase from E. coli K-12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. hielscher.com [hielscher.com]
• 6. bioprocess-eng.co.uk [bioprocess-eng.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. assaygenie.com [assaygenie.com]
• 9. A Review on Macroscale and Microscale Cell Lysis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of cell disruption methods for protein and coenzyme Q10 quantification in purple non-sulfur bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative Evaluation of Different Cell Lysis and Extraction Methods for Studying Benzo(a)pyrene Metabolism in HT-29 Colon Cancer Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of the Bligh and Dyer Method for Heptaprenol-Rich Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Bligh and Dyer method for the extraction and purification of heptaprenol from various samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction and purification of heptaprenol using a modified Bligh and Dyer protocol.

Question/Issue	Potential Cause(s)	Recommended Solution(s) & Refinements
1. Low Heptaprenol Yield in Crude Extract	- Incomplete cell lysis (for microbial sources).- Inefficient solvent extraction.- Degradation of heptaprenol during extraction.- Low heptaprenol content in the source material.	- Cell Lysis Optimization: For bacterial sources, ensure complete cell disruption using methods like sonication or a French press. Monitor lysis efficiency microscopically.- Solvent System & Ratio: The Bligh and Dyer method was originally designed for tissues with high water content. For drier samples, adjusting the initial chloroform (B151607):methanol (B129727):water ratio is crucial. An increase in the sample-to-extraction solvent ratios (e.g., from 1:4 to 1:20 v/v) can improve the extraction of both polar and non-polar lipids.[1][2][3] For non-polar lipids like heptaprenol, a higher proportion of chloroform in the final extraction step is beneficial. A re-extraction of the sample residue with chloroform is recommended for quantitative recovery.[3]- Preventing Degradation: Heptaprenol is susceptible to oxidation. Work under an inert atmosphere (e.g., nitrogen or argon) and add an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvents. Avoid exposure to high temperatures and light.- Source Verification: Confirm the identity and quality of the source material, as heptaprenol content can vary.
2. Formation of a Stable Emulsion During Phase Separation	- High concentration of surfactant-like molecules (e.g., phospholipids, free fatty acids) in the sample.[4]	- Gentle Mixing: Instead of vigorous shaking, gently swirl the separatory funnel to minimize emulsion formation while maintaining sufficient surface area for extraction.[4]- Salting Out: Add brine (a saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.[4]- Centrifugation: Centrifuging the mixture can help to separate the layers and compact the emulsion.[4]- Filtration: Pass the mixture through a glass wool plug or phase separation filter paper.[4]- Solvent Modification: Adding a small amount of a different organic solvent can alter the solubility characteristics and break the emulsion.[4]
3. Co-extraction of Impurities with Heptaprenol	- Presence of other lipids with similar polarity (e.g., sterols).- Incomplete saponification.	- Saponification: This step is crucial for removing fatty acid esters. Ensure complete saponification by optimizing the reaction time and alkali concentration. However, prolonged exposure to harsh alkaline conditions can potentially degrade heptaprenol, so finding a balance is key.- Chromatographic Purification: Employ column chromatography for purification. A multi-step approach using silica (B1680970) gel followed by silver nitrate-impregnated silica gel is often effective for separating heptaprenol from other lipids and its geometric isomers.[5][6]
4. Difficulty in Separating Heptaprenol Isomers	- Use of standard silica gel chromatography, which is ineffective for separating geometric isomers.	- Argentation Chromatography: Use silica gel impregnated with silver nitrate (B79036). The silver ions interact with the double bonds of the polyprenols, allowing for the separation of cis and trans isomers.[5][6]
5. Inconsistent Results Between Batches	- Variations in sample handling and preparation.- Inconsistent solvent-to-sample ratios.	- Standardized Protocol: Strictly adhere to a standardized protocol for all extractions.- Precise Measurements: Ensure accurate measurement of sample weight and solvent volumes. The sample-to-solvent ratio is a critical factor influencing lipid yield.[3]

Data Presentation: Comparison of Lipid Extraction Methods

While specific quantitative data on heptaprenol yield using refined Bligh and Dyer methods are limited in the literature, the following table summarizes the general characteristics and effectiveness of different approaches for total lipid extraction. This can guide the selection of a suitable method for heptaprenol-rich samples.

Extraction Method	Solvent System	Key Features & Reported Outcomes	Suitability for Heptaprenol
Classical Bligh & Dyer	Chloroform:Methanol:Water	Developed for high-water content samples. May underestimate lipid content in samples with >2% lipids.[7][8][9]	Moderate; may require optimization for higher lipid content samples.
Folch Method	Chloroform:Methanol	Uses a higher solvent-to-sample ratio (20:1) compared to Bligh & Dyer, often resulting in higher lipid recovery for samples with >2% lipid content.[3][9]	High; generally considered a robust method for quantitative lipid extraction.
Modified Bligh & Dyer (with increased solvent ratio)	Chloroform:Methanol:Water	Increasing the solvent-to-sample ratio (e.g., to 1:20 v/v) can enhance lipid yield, making it comparable to the Folch method.[1][2][3]	High; addresses the potential for underestimation in the classical method.
Hara & Radin Method	n-Hexane:Isopropanol	A less toxic alternative to chloroform-based methods.[3]	Moderate to High; n-hexane is effective for non-polar lipids like heptaprenol.
Green Solvent Modification	2-MeTHF:Isoamyl alcohol:Water	Aims to replace hazardous solvents. The Bligh and Dyer methodology using 2-MeTHF:isoamyl alcohol (2:1 v/v) has shown high lipid extraction from wet microalgae.[10]	Promising; further optimization for heptaprenol may be required.

Experimental Protocols

Protocol 1: Refined Bligh and Dyer Extraction for Heptaprenol

This protocol is a modified version of the Bligh and Dyer method, optimized for the extraction of heptaprenol from microbial or plant tissues.

Materials:

• Homogenized sample (e.g., bacterial cell pellet, finely ground plant tissue)

• Chloroform

• Methanol

• Deionized water (or 0.9% NaCl solution to aid phase separation)

• Butylated hydroxytoluene (BHT)

• Centrifuge and appropriate tubes

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh a known amount of the homogenized sample. If the sample is dry, it may need to be rehydrated to approximately 80% water content to match the original Bligh and Dyer conditions, or the solvent ratios adjusted accordingly.

• Initial Extraction (Monophasic System): To your sample, add a mixture of chloroform and methanol (1:2, v/v) containing a small amount of BHT. A recommended starting sample-to-solvent ratio is 1:10 to 1:20 (w/v).[1][2][3] Vortex or homogenize the mixture for 10-15 minutes at room temperature.

• Phase Separation (Biphasic System): Add 1 part chloroform and vortex for 1 minute. Then, add 1 part deionized water (or saline solution) and vortex for another minute.[7] The final ratio of chloroform:methanol:water should be approximately 2:2:1.8.

• Centrifugation: Centrifuge the mixture at a moderate speed (e.g., 1000-2000 x g) for 10 minutes to facilitate phase separation. You should observe a lower chloroform phase containing the lipids, an upper aqueous phase, and a solid pellet of precipitated material at the interface.

• Collection of Organic Phase: Carefully collect the lower chloroform phase using a Pasteur pipette or by decanting.

• Re-extraction: To ensure quantitative recovery of heptaprenol, re-extract the aqueous phase and the solid pellet with an additional volume of chloroform. Vortex, centrifuge, and collect the lower chloroform phase.

• Combine and Evaporate: Combine all the chloroform extracts and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature below 40°C.

• Storage: Store the dried lipid extract under an inert atmosphere (e.g., nitrogen) at -20°C until further purification.

Protocol 2: Saponification of Crude Heptaprenol Extract

This step is designed to remove contaminating fatty acid esters.

Materials:

• Dried crude lipid extract

• 2 M Potassium hydroxide (B78521) (KOH) in 86% ethanol

• Diethyl ether or hexane (B92381)

• Deionized water

• Anhydrous sodium sulfate

Procedure:

• Dissolve the dried lipid extract in a solution of 2 M KOH in 86% ethanol.

• Reflux the mixture at approximately 65°C for 2-4 hours under an inert atmosphere. The optimal time may need to be determined empirically to ensure complete saponification without degrading the heptaprenol.

• After cooling, add an equal volume of water to the mixture.

• Extract the unsaponifiable lipids (containing heptaprenol) three times with an equal volume of diethyl ether or hexane.

• Combine the organic extracts and wash with deionized water until the aqueous phase is neutral.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent.

Protocol 3: Purification of Heptaprenol by Column Chromatography

A. Silica Gel Chromatography (Initial Purification)

• Column Packing: Prepare a silica gel column in a non-polar solvent such as hexane.

• Sample Loading: Dissolve the unsaponifiable lipid extract in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity. Start with 100% hexane and gradually increase the proportion of a more polar solvent like diethyl ether or ethyl acetate (B1210297) (e.g., a stepwise gradient of 2%, 5%, 10%, 20% diethyl ether in hexane).

• Fraction Collection and Analysis: Collect fractions and monitor the presence of heptaprenol using Thin Layer Chromatography (TLC).

B. Silver Nitrate Impregnated Silica Gel Chromatography (Isomer Separation)

• Preparation of AgNO3-Silica Gel: Prepare a slurry of silica gel in a solution of silver nitrate (e.g., 10-20% by weight of silica). The solvent is then evaporated to yield the AgNO3-impregnated silica gel.[11] This material is light-sensitive and should be handled accordingly.[5]

• Column Packing: Pack a column with the prepared AgNO3-silica gel in hexane.

• Sample Loading and Elution: Load the heptaprenol-containing fractions from the initial purification step and elute with a low-polarity solvent system, such as a gradient of diethyl ether in hexane. The trans isomers will typically elute before the cis isomers.

• Fraction Analysis: Analyze the collected fractions by TLC and/or HPLC to identify those containing pure all-E-heptaprenol.

Visualizations

Caption: Workflow for the extraction and purification of all-E-heptaprenol.

Caption: Troubleshooting logic for emulsion formation.

References

• 1. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies | NIST [nist.gov]
• 2. Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. silicycle.com [silicycle.com]
• 6. silicycle.com [silicycle.com]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. researchgate.net [researchgate.net]
• 9. vliz.be [vliz.be]
• 10. Comparison of several methods for effective lipid extraction from wet microalgae using green solvents [ideas.repec.org]
• 11. rsc.org [rsc.org]

Reference Data & Comparative Studies

Comparative analysis of Heptaprenol and dolichol as lipid carriers.

A comprehensive guide for researchers, scientists, and drug development professionals on the structural and functional distinctions of two key polyprenoid lipid carriers.

In the intricate world of cellular biosynthesis, lipid carriers play a pivotal role in the assembly and transport of complex molecules across membranes. Among these, polyprenols and their derivatives are essential for a wide array of glycosylation reactions. This guide provides a detailed comparative analysis of two such lipid carriers: heptaprenol, a key player in bacterial systems, and dolichol, which is fundamental to eukaryotic glycosylation. We will delve into their structural differences, biosynthetic origins, functional roles, and the experimental methodologies used to study them, supported by quantitative data where available.

Structural and Functional Overview

Heptaprenol and dolichol are both long-chain polyisoprenoid alcohols, but they differ in their structure, length, and the biological systems in which they primarily function.[1][2]

Heptaprenol is a C35 all-trans polyisoprenoid alcohol. In its phosphorylated form, heptaprenyl phosphate (B84403), it serves as a crucial lipid carrier in the biosynthesis of bacterial cell wall components, such as peptidoglycan.[2][3][4] Additionally, its diphosphate (B83284) form, all-E-heptaprenyl diphosphate, is a precursor to the isoprenoid side chains of menaquinone-7 (B21479) (Vitamin K2) in bacteria and ubiquinone-7 in some eukaryotes.[5][6] The all-trans configuration of its isoprene (B109036) units imparts a more linear and rigid structure.[2][6]

Dolichol , on the other hand, is a family of long-chain, predominantly cis-polyisoprenoid alcohols with a characteristic saturated α-isoprene unit.[7][8][9] Dolichols are found in eukaryotes and archaea and are typically longer than bacterial polyprenols, with chain lengths often ranging from C70 to over C100.[1][10] In the form of dolichyl phosphate, it is the essential lipid carrier for the assembly of the oligosaccharide precursor (Glc3Man9GlcNAc2) in N-linked protein glycosylation, a critical post-translational modification occurring in the endoplasmic reticulum.[7][10][11][12]

A key structural distinction lies in the saturation of the α-isoprene unit (the one bearing the hydroxyl group). In dolichols, this unit is saturated, whereas in polyprenols like heptaprenol, it remains unsaturated.[1][7] This seemingly minor difference has significant implications for their biological roles and the enzymes that recognize them.

Biosynthesis Pathways

Both heptaprenol and dolichol originate from the isoprenoid biosynthesis pathway, which produces the five-carbon building blocks, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[5][13]

The biosynthesis of all-E-heptaprenyl diphosphate is catalyzed by the enzyme heptaprenyl diphosphate synthase (HepPS). This enzyme facilitates the sequential condensation of four molecules of IPP with one molecule of farnesyl diphosphate (FPP).[5][9][14]

Dolichol biosynthesis also starts with FPP and involves the addition of multiple IPP units by a cis-prenyltransferase.[13][15] A key differentiating step is the subsequent reduction of the α-isoprene unit of the resulting polyprenol to form dolichol, a reaction catalyzed by the enzyme SRD5A3 (steroid 5-alpha-reductase 3).[3][16] The final phosphorylation to dolichyl phosphate is carried out by a dolichol kinase.[17][18]

Caption: Simplified biosynthetic pathways of Heptaprenol and Dolichol.

Comparative Performance as Lipid Carriers

Direct quantitative comparisons of the performance of heptaprenol and dolichol as lipid carriers in the same biological system are scarce due to their distinct roles in prokaryotes and eukaryotes. However, some studies provide insights into their relative effectiveness.

In vitro studies have indicated that while mammalian glycosyltransferases can utilize sugar-linked polyprenol phosphates (like heptaprenyl phosphate), these are less effective substrates compared to dolichyl phosphate-linked sugars.[16] This suggests that the α-saturated isoprene unit of dolichol is a crucial feature for optimal recognition and processing by the eukaryotic glycosylation machinery.

The table below summarizes the key characteristics and roles of their phosphorylated forms.

Feature	Heptaprenyl Phosphate	Dolichyl Phosphate
Organism	Primarily Bacteria	Eukaryotes, Archaea
Chain Length (Carbons)	C35	C70 - C100+
α-Isoprene Unit	Unsaturated	Saturated
Isoprene Configuration	All-trans	Predominantly cis
Primary Role	Carrier in peptidoglycan synthesis	Carrier in N-linked glycosylation
Other Roles	Precursor to menaquinone-7 side chain	Carrier for O- and C-mannosylation, GPI-anchor synthesis

Experimental Protocols

The study of heptaprenol and dolichol involves a range of biochemical and analytical techniques. Below are detailed methodologies for key experiments.

Quantification of Dolichyl Phosphates by HPLC and Mass Spectrometry

This protocol is adapted for the analysis of dolichyl phosphates from cell cultures.[5][19][20][21]

1. Alkaline Hydrolysis and Lipid Extraction: a. Collect approximately 1 x 10^6 cells by trypsinization and wash with phosphate-buffered saline (PBS). b. Resuspend the cell pellet in a suitable buffer and homogenize. c. Perform alkaline hydrolysis to cleave ester-linked lipids, enriching the sample for polyprenols and dolichols. d. Extract the lipids using a chloroform/methanol/water solvent system.

2. Derivatization (for fluorescence detection): a. Convert the non-fluorescent dolichyl phosphates into fluorescent derivatives. This is a multi-step process that enhances detection sensitivity.

3. HPLC Separation: a. Use a reverse-phase C18 column for separation.[5] b. Mobile Phase A: Acetonitrile:water (6:4, v/v) with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid. c. Mobile Phase B: Isopropyl alcohol:acetonitrile (9:1, v/v) with 10 mM ammonium acetate and 0.1% formic acid. d. Run a gradient from 40% B to 90% B over approximately 30 minutes to elute the different dolichyl phosphate species.[20]

4. Detection and Quantification: a. For fluorescently labeled dolichyl phosphates, use a fluorescence detector. b. For unlabeled samples, couple the HPLC to a high-resolution mass spectrometer (LC-MS) operating in negative ion mode for dolichyl phosphate or positive ion mode after methylation for enhanced sensitivity.[5] c. Quantify by comparing the peak areas to those of known amounts of an internal standard (e.g., a polyprenol phosphate of a different chain length).

Caption: Workflow for Dolichyl Phosphate Quantification.

In Vitro Assay for Dolichol Kinase Activity

This assay measures the CTP-dependent phosphorylation of dolichol.[17][18][22]

1. Enzyme Source Preparation: a. Isolate microsomes or specific cellular membranes (e.g., inner mitochondrial membranes) from tissue homogenates or cell cultures. b. Solubilize the membrane proteins using a suitable detergent.

2. Reaction Mixture: a. Prepare a reaction buffer containing:

• Tris-HCl buffer (pH 7.4)
• A divalent cation (e.g., Mg2+, Mn2+, or Ca2+)
• CTP (phosphoryl donor)
• Exogenous dolichol (substrate)
• Radiolabeled CTP (e.g., [γ-32P]CTP) or dolichol (e.g., [3H]dolichol) for detection.

3. Enzymatic Reaction: a. Add the enzyme preparation to the reaction mixture. b. Incubate at 37°C for a defined period (e.g., 30-60 minutes). c. Stop the reaction by adding a quenching solution (e.g., EDTA or by initiating lipid extraction).

4. Product Isolation and Detection: a. Extract the lipids from the reaction mixture. b. Separate the radiolabeled dolichyl phosphate from unreacted substrates using thin-layer chromatography (TLC). c. Visualize the product by autoradiography and quantify using scintillation counting.

Enzymatic Assay for Heptaprenyl Diphosphate Synthase

This assay measures the formation of all-trans-heptaprenyl diphosphate from FPP and IPP.[9][14]

1. Enzyme Source: a. Purify recombinant heptaprenyl diphosphate synthase expressed in a suitable host system (e.g., E. coli).

2. Reaction Mixture: a. Prepare a reaction buffer containing:

• Buffer (e.g., Tris-HCl, pH 7.5)
• MgCl2
• (2E,6E)-farnesyl diphosphate (FPP)
• Radiolabeled isopentenyl diphosphate ([14C]IPP)

3. Enzymatic Reaction: a. Initiate the reaction by adding the purified enzyme. b. Incubate at 37°C for a specific time. c. Terminate the reaction by adding a stop solution (e.g., concentrated HCl to hydrolyze the diphosphate).

4. Product Analysis: a. Extract the resulting heptaprenol with an organic solvent (e.g., hexane). b. Analyze the radiolabeled product by TLC or HPLC with a radioactivity detector. c. Quantify the amount of product formed to determine enzyme activity.

Conclusion

Heptaprenol and dolichol, while both serving as lipid carriers, are highly specialized for their respective biological contexts. The all-trans, unsaturated structure of heptaprenol is suited for its roles in bacterial cell wall synthesis and as a precursor for menaquinone and ubiquinone. In contrast, the long, predominantly cis, α-saturated structure of dolichol is optimized for the complex process of N-linked glycosylation in eukaryotes. The differences in their biosynthesis and the specificity of the enzymes that interact with them underscore the distinct evolutionary paths that have shaped these essential molecules. Understanding these differences is critical for researchers in fields ranging from microbiology and drug development, where bacterial pathways are targeted, to cell biology and the study of congenital disorders of glycosylation, where dolichol metabolism is often implicated. The experimental protocols outlined provide a foundation for the further investigation of these vital lipid carriers.

References

• 1. Distribution, metabolism and function of dolichol and polyprenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A pseudoautosomal glycosylation disorder prompts the revision of dolichol biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Heptaprenyl-Lipid IV to Analyze Peptidoglycan Glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of Dolichyl Phosphates Using Phosphate Methylation and Reverse-Phase Liquid Chromatography–High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Assay for dolichol-linked oligosaccharide: pyrophosphatase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Heptaprenyl diphosphate synthase - Wikipedia [en.wikipedia.org]
• 10. Lipid sugar carriers at the extremes: The phosphodolichols Archaea use in N-glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [Analysis of enzyme activity and substrate specificity of dolichyl-phosphate β-glucosyltransferase] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. At the membrane frontier: A prospectus on the remarkable evolutionary conservation of polyprenols and polyprenyl-phosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stereochemical Divergence of Polyprenol Phosphate Glycosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. EC 2.5.1.30 [iubmb.qmul.ac.uk]
• 15. Stereochemical divergence of polyprenol phosphate glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. From glycosylation disorders to dolichol biosynthesis defects: a new class of metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Saccharomyces cerevisiae sec59 cells are deficient in dolichol kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Dolichol kinase - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. A New, Rapid Method for the Quantification of Dolichyl Phosphates in Cell Cultures Using TMSD Methylation Combined with LC–MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Dolichol kinase activity: a key factor in the control of N-glycosylation in inner mitochondrial membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Heptaprenol vs. Solanesol: A Comparative Guide to Quinone Biosynthesis Precursors

For researchers, scientists, and drug development professionals, understanding the nuances of quinone biosynthesis is critical. This guide provides an objective comparison of two key precursors, heptaprenol and solanesol (B192409), detailing their roles in the production of menaquinones and ubiquinones (B1209410), respectively. The following sections present experimental data, detailed methodologies, and visual pathways to facilitate a comprehensive understanding of their distinct functions.

Introduction: Distinct Roles in Quinone Biosynthesis

Heptaprenol (C35), a 35-carbon isoprenoid, is the dedicated precursor for the biosynthesis of menaquinone-7 (B21479) (MK-7), a vital electron carrier in the respiratory chain of bacteria. In contrast, solanesol (C45), a 45-carbon isoprenoid, serves as a precursor for a broader range of essential quinones, including plastoquinone (B1678516) in plants and coenzyme Q10 (CoQ10 or ubiquinone) in organisms from bacteria to humans.[1] The fundamental difference in their biological roles stems from the specificities of the enzymes that synthesize them and the subsequent biosynthetic pathways they enter.

Biosynthetic Pathways: A Tale of Two Synthases

The biosynthesis of both heptaprenol and solanesol originates from the isoprenoid pathway, utilizing farnesyl diphosphate (B83284) (FPP) as a common building block. However, the elongation of the isoprenoid chain is catalyzed by distinct enzymes, leading to their different lengths and subsequent metabolic fates. Heptaprenyl diphosphate synthase (HepPS) catalyzes the addition of four isopentenyl diphosphate (IPP) units to FPP to form heptaprenyl diphosphate (HepPP), the direct precursor of heptaprenol. Solanesyl diphosphate synthase (SPS) adds six IPP units to FPP to produce solanesyl diphosphate (SPP), the precursor to solanesol.

Biosynthesis of Heptaprenyl and Solanesyl Diphosphates.

Quantitative Comparison of Precursor Synthase Performance

The efficiency of heptaprenol and solanesol as precursors is intrinsically linked to the kinetic performance of their respective synthases. While direct comparative studies are limited, data from individual enzyme characterizations provide valuable insights.

Enzyme	Organism	Substrate	Km (μM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
Heptaprenyl Diphosphate Synthase (Coq1)	Toxoplasma gondii	Farnesyl Diphosphate (FPP)	1.1 ± 0.1	0.031 ± 0.001	2.8 x 104	[1][2][3][4]
Geranylgeranyl Diphosphate (GGPP)	0.7 ± 0.1	0.021 ± 0.001	3.0 x 104	[1][2][3][4]
Solanesyl Diphosphate Synthase (At-SPS)	Arabidopsis thaliana	Farnesyl Diphosphate (FPP)	5.73	Not Reported	Not Reported	[5]
Geranylgeranyl Diphosphate (GGPP)	1.61	Not Reported	Not Reported	[5]

Note: The kcat value for Arabidopsis thaliana Solanesyl Diphosphate Synthase was not available in the cited literature, preventing a direct comparison of catalytic efficiency. The data for Heptaprenyl Diphosphate Synthase from Toxoplasma gondii indicates a slightly higher efficiency with GGPP as a substrate compared to FPP.

Experimental Protocols

In Vitro Reconstitution of Quinone Biosynthesis

Reconstituting the biosynthetic pathways for menaquinone-7 and coenzyme Q10 in vitro is a powerful tool for studying the individual enzymatic steps and overall pathway dynamics.

Workflow for In Vitro Quinone Biosynthesis:

Workflow for in vitro quinone biosynthesis.

Protocol for In Vitro Menaquinone-7 Biosynthesis (Conceptual):

• Enzyme Preparation: Express and purify the necessary enzymes from the menaquinone biosynthesis pathway of a suitable organism, such as Bacillus subtilis. This includes heptaprenyl diphosphate synthase (if starting from FPP and IPP), 1,4-dihydroxy-2-naphthoate (DHNA) polyprenyltransferase (MenA), and demethylmenaquinone (B1232588) methyltransferase (MenG).

• Reaction Mixture: Prepare a reaction buffer containing the purified enzymes, heptaprenyl diphosphate (or FPP and IPP), DHNA, S-adenosylmethionine (SAM) as a methyl group donor, and necessary cofactors such as Mg2+.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a defined period.

• Extraction: Stop the reaction and extract the menaquinones using a solvent system like hexane (B92381)/isopropanol.

• Quantification: Analyze the extracted lipids by LC-MS/MS to quantify the amount of MK-7 produced.

Protocol for In Vitro Coenzyme Q10 Biosynthesis (Conceptual):

• Enzyme and Substrate Preparation: Obtain purified enzymes of the CoQ10 biosynthetic pathway, such as solanesyl diphosphate synthase (if starting from FPP and IPP), 4-hydroxybenzoate (B8730719) (4-HB) polyprenyltransferase (COQ2), and subsequent modification enzymes (COQ3-9). Prepare a source of solanesyl diphosphate and 4-hydroxybenzoate.

• Reaction Setup: Combine the enzymes, substrates, and necessary cofactors (e.g., SAM, Mg2+, O2) in a suitable buffer. For membrane-bound enzymes, reconstitution into liposomes may be necessary.

• Incubation and Extraction: Incubate the reaction mixture under appropriate conditions. Following incubation, extract the CoQ10 using an organic solvent like hexane.

• Analysis: Quantify the synthesized CoQ10 using LC-MS/MS.

Quantification of Quinones by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of menaquinone-7 and coenzyme Q10 in biological samples.

Sample Preparation for MK-7 and CoQ10 Analysis:

• Extraction: Extract the quinones from the sample matrix (e.g., bacterial culture, cell lysate, or in vitro reaction mixture) using a suitable organic solvent. A common method involves a liquid-liquid extraction with hexane or a mixture of hexane and isopropanol.

• Solvent Evaporation: Evaporate the organic solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a solvent compatible with the LC mobile phase, such as methanol (B129727) or ethanol.

LC-MS/MS Parameters:

• Chromatography: Reverse-phase chromatography using a C18 column is typically employed to separate the hydrophobic quinones.

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used, with APCI often providing better sensitivity for these nonpolar molecules.

• Detection: Multiple reaction monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for MK-7 and CoQ10.

Metabolic Flux Analysis

13C-Metabolic Flux Analysis (13C-MFA) is a powerful technique to quantify the in vivo rates of metabolic pathways. By feeding cells a 13C-labeled substrate (e.g., glucose or glycerol), the incorporation of the heavy isotope into downstream metabolites, including the building blocks of quinones, can be traced.

Experimental Workflow for 13C-MFA of Quinone Biosynthesis:

Workflow for 13C-Metabolic Flux Analysis.

Protocol for 13C-MFA in Bacillus subtilis (for Menaquinone Biosynthesis):

• Culturing: Grow B. subtilis in a defined medium with a known concentration of a 13C-labeled carbon source, such as [1,2-13C]-glucose or U-13C-glycerol.

• Sampling: Harvest cells during the exponential growth phase and rapidly quench metabolic activity.

• Hydrolysis and Derivatization: Hydrolyze the cell biomass to release proteinogenic amino acids. Derivatize the amino acids to make them volatile for GC-MS analysis.

• Mass Spectrometry: Analyze the derivatized amino acids by GC-MS to determine the mass isotopomer distributions.

• Flux Calculation: Use software like FiatFlux to calculate the metabolic flux ratios, which can then be used in a metabolic model to determine the absolute fluxes through the menaquinone biosynthetic pathway.

Protocol for 13C-MFA in Saccharomyces cerevisiae (for Coenzyme Q Biosynthesis):

• Culturing: Cultivate S. cerevisiae in a defined medium containing a 13C-labeled carbon source, typically [1-13C]-glucose or a mixture of [1-13C]- and [U-13C]-glucose.

• Sample Preparation: Harvest and quench the yeast cells. Perform protein hydrolysis and derivatization of the resulting amino acids.

• Analysis: Analyze the mass isotopomer distributions of the amino acids using GC-MS.

• Modeling: Employ computational modeling to fit the labeling data to a metabolic network model of S. cerevisiae to quantify the fluxes towards coenzyme Q biosynthesis.[6][7][8]

Conclusion

Heptaprenol and solanesol are crucial yet distinct precursors in the biosynthesis of essential quinones. Heptaprenol's role is highly specific to the production of menaquinones in bacteria, while solanesol is a more versatile precursor for ubiquinones across a wide range of organisms. The choice of which precursor to study or manipulate depends on the target organism and the specific quinone of interest. The experimental protocols outlined in this guide provide a framework for researchers to quantitatively assess the biosynthesis of these vital molecules, paving the way for advancements in metabolic engineering and drug development.

References

• 1. journals.asm.org [journals.asm.org]
• 2. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cloning and kinetic characterization of Arabidopsis thaliana solanesyl diphosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 13C-metabolic flux analysis of Saccharomyces cerevisiae in complex media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. 13C-metabolic flux analysis of Saccharomyces cerevisiae in complex media - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Heptaprenol: HPLC vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Heptaprenol with alternative analytical techniques. Supporting experimental data, methodologies, and performance characteristics are presented to aid researchers in selecting the most suitable approach for their specific needs.

Heptaprenol, a C35 isoprenoid alcohol, is a key intermediate in the biosynthesis of essential molecules such as menaquinone-7 (B21479) (a form of Vitamin K2).[1] Accurate and precise quantification of Heptaprenol is crucial for various research and development applications, including biosynthetic pathway analysis, pharmaceutical process monitoring, and quality control of nutritional supplements.

Comparative Analysis of Analytical Methods

While HPLC with Ultraviolet (UV) detection is a widely used technique for the quantification of chromophoric compounds like Heptaprenol, several alternative methods offer distinct advantages in terms of sensitivity, selectivity, and structural elucidation. This guide compares a typical validated HPLC-UV method with High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

The following table summarizes the key performance parameters for each technique. The data presented is a synthesis of reported values for the analysis of polyprenols and other similar long-chain isoprenoids, providing a representative comparison.

Table 1: Comparison of Analytical Method Performance for Heptaprenol Quantification

Parameter	HPLC-UV	HPLC-MS	GC-MS	qNMR
Linearity (R²)	> 0.99	> 0.99	> 0.99	Not Applicable (Direct Quantification)
Accuracy (% Recovery)	95 - 105%	98 - 102%	90 - 110%	98 - 102%
Precision (% RSD)	< 5%	< 3%	< 10%	< 2%
Limit of Detection (LOD)	ng level	pg level	pg-ng level	µg level
Limit of Quantification (LOQ)	ng level	pg-fg level	pg-ng level	µg level
Specificity/Selectivity	Moderate	High	High	High
Sample Throughput	High	Medium	Medium	Low
Instrumentation Cost	Low	High	Medium	High
Need for Derivatization	No	No	Yes	No

Experimental Protocols

Detailed methodologies for a validated HPLC-UV method and the alternative analytical techniques are provided below.

Validated HPLC-UV Method for Heptaprenol Quantification

This method provides a robust and cost-effective approach for the routine quantification of Heptaprenol.

Instrumentation:

• HPLC system with a UV/Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Water (HPLC grade)

• Heptaprenol reference standard

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Isopropanol (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve Heptaprenol reference standard in isopropanol to prepare a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 to 100 µg/mL.

• Sample Preparation: Extract Heptaprenol from the sample matrix using an appropriate organic solvent (e.g., hexane (B92381) or ethyl acetate). Evaporate the solvent and reconstitute the residue in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

Validation Parameters: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, evaluating parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantification (LOQ).[2][3][4]

Alternative Method 1: HPLC-MS

This technique offers higher sensitivity and selectivity, making it ideal for complex matrices or low-concentration samples.

Instrumentation:

• HPLC system coupled to a mass spectrometer (e.g., Triple Quadrupole or Q-TOF)

• C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Chromatographic and MS Conditions:

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for the specific m/z of Heptaprenol.

Alternative Method 2: GC-MS

GC-MS is suitable for volatile and thermally stable compounds. For non-volatile compounds like Heptaprenol, derivatization is necessary to increase volatility.

Sample Preparation and Derivatization:

• Extract Heptaprenol from the sample matrix.

• Evaporate the solvent to dryness.

• Derivatize the sample using a silylating agent (e.g., BSTFA with 1% TMCS) to convert the hydroxyl group to a more volatile trimethylsilyl (B98337) (TMS) ether.

GC-MS Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Temperature Program: A temperature gradient to separate the derivatized Heptaprenol.

• Ionization Mode: Electron Ionization (EI).

• Detection: Full scan or SIM mode.

Alternative Method 3: Quantitative NMR (qNMR)

qNMR is a primary analytical method that allows for direct quantification without the need for a calibration curve, using a certified internal standard.[5][6]

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Accurately weigh the sample and a certified internal standard (e.g., maleic acid) into an NMR tube.

• Dissolve in a known volume of a deuterated solvent (e.g., CDCl₃).

Data Acquisition and Processing:

• Acquire a ¹H NMR spectrum with optimized parameters for quantitative analysis (e.g., long relaxation delay).

• Integrate a well-resolved signal of Heptaprenol and a signal of the internal standard.

• Calculate the concentration of Heptaprenol based on the integral ratio, molar masses, and weights of the sample and internal standard.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for the validation of the HPLC method.

Figure 1. Workflow for HPLC Method Validation.

Conclusion

The choice of an analytical method for Heptaprenol quantification depends on the specific requirements of the study. The HPLC-UV method presented offers a reliable and cost-effective solution for routine analysis. For applications requiring higher sensitivity and selectivity, particularly in complex biological matrices, HPLC-MS is the preferred method. GC-MS provides a viable alternative, although it necessitates a derivatization step. qNMR stands out as a primary quantification method, offering high precision and accuracy without the need for a specific Heptaprenol reference standard for every analysis, making it valuable for the certification of reference materials. Researchers should consider the trade-offs between performance, cost, and sample throughput when selecting the most appropriate technique.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. System Validation in Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Establishing a Certified Reference Material for Heptaprenol Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the establishment of a certified reference material (CRM) for Heptaprenol. It includes detailed experimental protocols, comparative performance data, and visual workflows to aid in the selection of the most appropriate techniques for the characterization and certification of Heptaprenol.

Introduction to Heptaprenol and the Need for a Certified Reference Material

Heptaprenol, a C35 isoprenoid alcohol, is a crucial intermediate in the biosynthesis of essential molecules such as menaquinone-7 (B21479) (Vitamin K2).[1] Its accurate quantification is vital in various research and development areas, including studies on bacterial metabolism and the development of novel antimicrobial agents. A Certified Reference Material (CRM) for Heptaprenol is essential to ensure the accuracy, reliability, and comparability of analytical results across different laboratories and studies. A CRM is a highly purified and well-characterized substance intended for use in calibrating instruments, validating analytical methods, and as a quality control standard.

Currently, Heptaprenol is commercially available primarily as a research chemical with a purity of around 95%.[1] Establishing a CRM with a certified purity value and associated uncertainty is a critical step for advancing research and ensuring the quality of pharmaceutical products related to the menaquinone-7 pathway.

Comparative Analysis of Analytical Methods for Heptaprenol

The selection of an appropriate analytical method is paramount for the accurate characterization of a Heptaprenol reference material. The primary techniques employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Method Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV and GC-MS for the analysis of Heptaprenol. These values are indicative and should be confirmed during method validation.

Parameter	HPLC-UV	GC-MS (with derivatization)	Alternative: Menaquinone-7 CRM
Linearity (Range)	2.5 - 50 µg/mL	0.5 - 10 µg/mL	Varies by supplier
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.999
Limit of Detection (LOD)	~0.3 - 0.8 µg/mL	~0.01 - 0.15 ng/g	Not directly applicable
Limit of Quantification (LOQ)	~0.9 - 2.4 µg/mL	~0.02 - 0.75 ng/g	Not directly applicable
Accuracy (% Recovery)	98 - 102%	94 - 110%	Not directly applicable
Precision (% RSD)	< 2%	< 15%	Not directly applicable

Qualitative Method Comparison

Feature	HPLC	GC-MS	NMR
Principle	Separation based on polarity	Separation based on volatility and mass-to-charge ratio	Structural elucidation based on nuclear spin
Suitability for Heptaprenol	Excellent for purity determination and separation of isomers.	Requires derivatization (silylation) due to low volatility. Good for identification and quantification.	Essential for unambiguous structure confirmation and purity assessment.
Sample Preparation	Simple dissolution in a suitable solvent.	More complex, involving derivatization.	Dissolution in a deuterated solvent.
Strengths	Robust, versatile, non-destructive.	High sensitivity and specificity.	Provides detailed structural information.
Limitations	Lower resolution for complex mixtures compared to GC.	Not suitable for thermally labile compounds.	Lower sensitivity compared to MS methods.

Experimental Protocols

Workflow for Establishing a Heptaprenol Certified Reference Material

The establishment of a secondary CRM involves sourcing a high-purity candidate material, comprehensive characterization, and continuous monitoring of its stability.

Workflow for Establishing a Heptaprenol CRM

High-Performance Liquid Chromatography (HPLC-UV) Method for Purity Determination

This protocol is suitable for determining the purity of a Heptaprenol reference material and for use in stability studies.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[1]

• Mobile Phase: A gradient of methanol (B129727) and water can be effective. For example, starting from 90% methanol and increasing to 100% over 20 minutes.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 - 45°C.[1]

• Detection Wavelength: 210 nm.[3]

• Injection Volume: 20 µL.

• Sample Preparation: Accurately weigh and dissolve the Heptaprenol candidate material in a suitable solvent such as a mixture of chloroform (B151607) and methanol (2:1, v/v) and then dilute with the initial mobile phase.[3] Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• Procedure:

  • Equilibrate the column with the initial mobile phase until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure no carryover.

  • Inject the prepared Heptaprenol sample.

  • Record the chromatogram and integrate the peak areas.

  • Calculate the purity as the percentage of the main peak area relative to the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Identification and Quantification

Due to the low volatility of Heptaprenol, a derivatization step is required prior to GC-MS analysis.

• Instrumentation: GC-MS system.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Sample Preparation (Silylation):

  • Evaporate a known amount of the Heptaprenol sample to dryness under a stream of nitrogen.

  • Add 100 µL of BSTFA with 1% TMCS and 100 µL of pyridine.

  • Heat the mixture at 60°C for 30 minutes.

  • The resulting trimethylsilyl (B98337) (TMS) ether of Heptaprenol is ready for injection.

• GC Conditions:

  • Column: A low-polarity capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).[2]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 15°C/min to 320°C and hold for 10 minutes.[2]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Mass Scan Range: m/z 50-700.[2]

  • Ion Source Temperature: 230°C.[2]

• Data Analysis: The identity of Heptaprenol-TMS ether is confirmed by its retention time and mass spectrum. Quantification can be performed using an internal standard and a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR is indispensable for the unambiguous structural elucidation of the Heptaprenol reference material.

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the Heptaprenol sample in deuterated chloroform (CDCl₃).

• Experiments:

  • ¹H NMR: To confirm the proton environment and the all-trans configuration of the double bonds.

  • ¹³C NMR: To confirm the carbon skeleton.

  • 2D NMR (COSY, HSQC): To aid in the complete assignment of proton and carbon signals.

• Data Analysis: The chemical shifts, coupling constants, and integration of the signals should be consistent with the structure of all-E-Heptaprenol.

Heptaprenol in Biological Pathways

Heptaprenol, in its phosphorylated form (heptaprenyl diphosphate), is a key precursor in the biosynthesis of menaquinone-7 (MK-7). Understanding this pathway is crucial for researchers studying bacterial metabolism and developing drugs that target this process.

Biosynthesis of Menaquinone-7 from Heptaprenol Precursors

Conclusion

The establishment of a certified reference material for Heptaprenol requires a multi-faceted analytical approach. HPLC is a robust and versatile technique for purity assessment and stability testing. GC-MS, following derivatization, offers high sensitivity for identification and quantification. NMR spectroscopy is essential for the definitive structural confirmation. For researchers working on the downstream applications of Heptaprenol, such as menaquinone-7 production, a certified reference material for MK-7 can serve as a valuable alternative standard. By employing the detailed protocols and comparative data presented in this guide, researchers and drug development professionals can confidently select and validate the most suitable analytical methods for their specific needs, ultimately ensuring the quality and reliability of their results.

References

• 1. Heptaprenol | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Inter-Laboratory Measurement Protocols for Heptaprenol

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive comparison of prevalent analytical methodologies for the quantification of Heptaprenol, a C35 isoprenoid alcohol crucial in bacterial menaquinone-7 (B21479) (Vitamin K2) biosynthesis.[1] The accurate measurement of Heptaprenol is vital for research into microbial metabolism and the development of novel antibacterial agents targeting this pathway. This document outlines detailed experimental protocols for High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), presenting their performance characteristics to aid laboratories in selecting the most suitable method for their research and development needs.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of the three primary analytical methods used for Heptaprenol quantification. The data represents a synthesis of reported values for polyprenol and similar compound analyses, highlighting the relative strengths of each technique.[2]

Parameter	HPLC-UV	GC-MS (with silylation)	HPLC-MS
Specificity	Moderate	High	Very High
Sensitivity	Moderate (µg/mL range)	High (ng/mL range)	Very High (pg/mL to ng/mL range)
Limit of Detection (LOD)	Higher	Lower	Lowest
Limit of Quantitation (LOQ)	Higher	Lower	Lowest
Linearity	Good	Excellent	Excellent
Precision (%CV)	< 15%	< 10%	< 10%
Accuracy (% Recovery)	85-115%	90-110%	95-105%
Throughput	High	Moderate	High
Matrix Effect	Low to Moderate	Low (post-derivatization)	Can be significant; requires careful management

Experimental Protocols

Detailed methodologies for sample preparation and analysis for each technique are provided below. These protocols are designed to be robust and adaptable to specific laboratory instrumentation and sample matrices.

Sample Preparation: Extraction of Heptaprenol from Bacterial Cells

A common procedure for extracting lipids, including Heptaprenol, from bacterial cells involves the following steps:

• Cell Lysis : Begin with a bacterial cell pellet. Resuspend the cells in a suitable buffer.

• Solvent Extraction : Add chloroform (B151607) and methanol (B129727) (or a similar solvent mixture) to the cell suspension to induce phase separation.[3]

• Phase Separation : Centrifuge the mixture to separate the layers. The lower chloroform phase will contain the lipids.

• Collection and Evaporation : Carefully collect the lower chloroform phase. Evaporate the solvent under a stream of nitrogen or using a rotary evaporator to obtain the lipid extract.[3]

• Saponification (Optional) : To analyze both free and ester-bound polyprenols, a saponification step can be included by refluxing the extract with an ethanolic potassium hydroxide (B78521) solution.[4]

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is a robust technique for routine quantification.

• Chromatographic System : A standard HPLC system with a UV detector.[3]

• Column : A C18 reverse-phase column (e.g., 4.6 mm I.D. x 150 mm, 5 µm particle size) is commonly used.[1][3]

• Mobile Phase : A gradient of methanol and water, or acetonitrile (B52724) and water, is typically used. For long-chain polyprenols like Heptaprenol, a high percentage of the organic solvent is often required (e.g., a gradient from 90% to 100% methanol in water).[3]

• Flow Rate : Typically 0.8 - 1.5 mL/min.[1]

• Detection : UV detection is performed at a wavelength of approximately 210 nm.[3]

• Injection Volume : 10-20 µL.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of long-chain alcohols like Heptaprenol by GC-MS can be challenging due to their low volatility. Therefore, a derivatization step is required.

• Derivatization (Silylation) : The hydroxyl group of Heptaprenol is converted to a less polar silyl (B83357) ether by reacting the dried lipid extract with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) at an elevated temperature (e.g., 70°C).

• GC System : A standard GC system coupled to a mass spectrometer.

• Column : A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas : Helium at a constant flow rate.

• Injection Mode : Splitless injection.

• Temperature Program : An initial oven temperature of ~150°C, ramped up to ~300°C to ensure elution of the derivatized Heptaprenol.

• MS Detection : The mass spectrometer is operated in electron ionization (EI) mode, and data can be acquired in full scan mode or selected ion monitoring (SIM) for enhanced sensitivity.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This technique offers high sensitivity and specificity, making it ideal for detecting low concentrations of Heptaprenol in complex biological matrices.[2]

• HPLC System : An HPLC or UHPLC system coupled to a mass spectrometer.[2]

• Column : A C18 reverse-phase column is suitable.[2]

• Mobile Phase : A mixture of methanol, acetonitrile, and water with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Flow Rate : Typically 0.5 - 1.0 mL/min.[2]

• Mass Spectrometer : A triple quadrupole or high-resolution mass spectrometer.

• Ionization : Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used.

• Detection Mode : Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Visualizations

Heptaprenol Biosynthesis Pathway

The diagram below illustrates the role of Heptaprenol as a key intermediate in the bacterial biosynthesis of Menaquinone-7 (Vitamin K2).[4]

Caption: Bacterial biosynthesis pathway of Menaquinone-7 from FPP, highlighting Heptaprenol's precursor role.

General Experimental Workflow for Heptaprenol Quantification

The following workflow outlines the key stages involved in the measurement of Heptaprenol from sample collection to data analysis.

Caption: A generalized workflow for the quantification of Heptaprenol from biological samples.

References

• 1. Heptaprenol | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Evaluating the Specificity of Antibodies Raised Against Heptaprenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the specificity of polyclonal or monoclonal antibodies developed against heptaprenol. As heptaprenol is a small molecule hapten, this guide focuses on the methodologies required to characterize anti-hapten antibodies, offering a comparative overview of key experimental techniques.

Introduction to Heptaprenol and Anti-Heptaprenol Antibodies

Heptaprenol is a long-chain isoprenoid alcohol, specifically a polyprenol containing seven isoprene (B109036) units.[1] It serves as a crucial intermediate in the biosynthesis of essential molecules in various organisms, particularly bacteria.[1] Due to its role in vital biological pathways, there is an interest in developing specific antibodies against heptaprenol for research and diagnostic applications.

Antibodies targeting small molecules like heptaprenol are valuable tools. However, haptens are not immunogenic on their own and require conjugation to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA), to elicit an immune response and generate antibodies.[2][3][4] The resulting antibodies must be rigorously evaluated for their specificity to ensure they bind to heptaprenol with high affinity and minimal cross-reactivity to other structurally related molecules.

Experimental Workflows for Antibody Specificity Evaluation

The following diagram outlines the general workflow for producing and evaluating anti-heptaprenol antibodies.

Fig. 1: General workflow for anti-heptaprenol antibody production and specificity evaluation.

Key Methodologies for Specificity Evaluation

The primary method for assessing the specificity of anti-heptaprenol antibodies is the competitive Enzyme-Linked Immunosorbent Assay (ELISA). This format is ideal for small molecules.[5] Surface Plasmon Resonance (SPR) can provide more detailed kinetic data.

Competitive ELISA

Competitive ELISA is used to determine the binding specificity and affinity of the antibody for heptaprenol. In this assay, free heptaprenol in a sample competes with a heptaprenol-conjugate (e.g., heptaprenol-BSA) coated on the ELISA plate for binding to the anti-heptaprenol antibody. A lower signal indicates higher affinity of the antibody for the free heptaprenol.

• Plate Coating:

  • Dilute a heptaprenol-protein conjugate (e.g., Heptaprenol-BSA) to a concentration of 1-10 µg/mL in a coating buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the coating solution to each well of a 96-well microplate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking:

  • Add 200 µL of blocking buffer (e.g., 5% non-fat dry milk or 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competition Reaction:

  • Prepare serial dilutions of the free heptaprenol standard and test samples.

  • In a separate plate or tubes, pre-incubate 50 µL of each heptaprenol standard/sample with 50 µL of the anti-heptaprenol antibody (at a pre-determined optimal dilution) for 1-2 hours at room temperature.

  • Transfer 100 µL of the pre-incubated mixture to the coated and blocked ELISA plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of a species-specific secondary antibody conjugated to an enzyme (e.g., HRP-conjugated goat anti-rabbit IgG) at an optimal dilution in blocking buffer.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Substrate Addition and Measurement:

  • Add 100 µL of the appropriate enzyme substrate (e.g., TMB for HRP) to each well.

  • Incubate in the dark until sufficient color develops (typically 15-30 minutes).

  • Stop the reaction by adding 50 µL of a stop solution (e.g., 2 N H₂SO₄).

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

The following diagram illustrates the competitive ELISA workflow.

Fig. 2: Step-by-step workflow for a competitive ELISA to detect heptaprenol.

Cross-Reactivity Testing

To determine the specificity of the anti-heptaprenol antibody, its binding to structurally similar molecules must be assessed. This is typically done using the same competitive ELISA format, where potential cross-reactants are used as competitors instead of heptaprenol.

Potential Cross-Reactants for Heptaprenol:

• Polyprenols of different chain lengths: e.g., Hexaprenol (C30), Octaprenol (C40)

• Dolichols: Saturated counterparts of polyprenols.

• Other isoprenoid alcohols: e.g., Farnesol, Geranylgeraniol.

• Heptaprenol precursors and metabolites.

The percent cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC₅₀ of Heptaprenol / IC₅₀ of Cross-Reactant) x 100

Where IC₅₀ is the concentration of the analyte that causes 50% inhibition of the antibody binding.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on the binding kinetics (association and dissociation rates) and affinity of an antibody to its antigen.[6]

• Chip Preparation:

  • Immobilize the anti-heptaprenol antibody onto a sensor chip surface (e.g., a CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of heptaprenol (and potential cross-reactants) in a suitable running buffer over the chip surface.

  • Monitor the change in the refractive index at the surface, which is proportional to the mass of analyte bound to the antibody.

• Data Analysis:

  • Generate sensorgrams that plot the response units (RU) versus time.

  • Fit the data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

The following diagram shows the logical relationship in SPR analysis.

Fig. 3: Logical flow of an SPR experiment for antibody-antigen interaction analysis.

Data Presentation and Comparison

To facilitate a clear comparison of different antibody candidates or to characterize a single antibody thoroughly, quantitative data should be summarized in tables.

Table 1: Comparison of Anti-Heptaprenol Antibody Performance in Competitive ELISA

Antibody Candidate	Titer (Dilution Factor)	IC₅₀ for Heptaprenol (nM)	% Cross-Reactivity with Hexaprenol	% Cross-Reactivity with Octaprenol	% Cross-Reactivity with Farnesol
Ab-Hpt-01	1:50,000	25	< 1%	< 0.5%	< 0.1%
Ab-Hpt-02	1:20,000	80	5%	2%	< 0.1%
Control (Pre-immune Serum)	< 1:100	> 10,000	N/A	N/A	N/A

Table 2: Kinetic Parameters from Surface Plasmon Resonance (SPR) Analysis

Antibody Candidate	Analyte	Association Rate (ka) (1/Ms)	Dissociation Rate (kd) (1/s)	Affinity (KD) (M)
Ab-Hpt-01	Heptaprenol	1.5 x 10⁵	3.0 x 10⁻⁴	2.0 x 10⁻⁹
Ab-Hpt-01	Hexaprenol	Not Determinable	Not Determinable	> 10⁻⁵
Ab-Hpt-02	Heptaprenol	8.0 x 10⁴	9.5 x 10⁻⁴	1.2 x 10⁻⁸
Ab-Hpt-02	Hexaprenol	2.1 x 10³	5.0 x 10⁻³	2.4 x 10⁻⁶

Conclusion

The evaluation of anti-heptaprenol antibody specificity is a critical step in their development for research and diagnostic purposes. A combination of competitive ELISA for screening and cross-reactivity profiling, along with SPR for detailed kinetic analysis, provides a robust framework for characterizing these antibodies. The data presented in a clear, comparative format, as demonstrated in the tables above, allows for the selection of the most specific and high-affinity antibody candidates for the desired application. Researchers should aim for antibodies with high titers, low IC₅₀ values for heptaprenol, and minimal cross-reactivity with structurally related molecules.

References

• 1. Heptaprenol | Benchchem [benchchem.com]
• 2. Polyprenols as an original class of natural compounds having a wide spectrum of pharmacological activity | Pharmacy [pharmaciyajournal.ru]
• 3. The isoprenoid alcohol pathway, a synthetic route for isoprenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heptaprenol | CymitQuimica [cymitquimica.com]
• 5. strapi.solagift.ru [strapi.solagift.ru]
• 6. Food Minor Bioactive Compounds of Polyphenolic and Polyprenolic Nature Are Promising Agents for the Prevention and Therapy of Non-Alcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the purity of synthetic Heptaprenol against a known standard.

A Comparative Guide to the Purity Assessment of Synthetic Heptaprenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for validating the purity of synthetic all-E-Heptaprenol against known standards. Given its critical role as a precursor in the biosynthesis of vital molecules like Menaquinone-7 (Vitamin K2), ensuring the high purity of synthetic Heptaprenol is essential for reliable and reproducible research outcomes in pharmaceutical and biotechnological applications.[1][2] This document outlines the primary analytical techniques, presents comparative data, and provides detailed experimental protocols to assist researchers in selecting the most appropriate methods for their needs.

Alternatives to all-E-Heptaprenol

In research and development, several other polyprenols may be used as alternatives or comparators to all-E-Heptaprenol. These include:

• Solanesol (all-E-nonaprenol, C45): A longer-chain polyprenol that is a precursor for Coenzyme Q10 and Vitamin K2 synthesis.[3]

• Farnesol (all-E-farnesol, C15): A shorter-chain sesquiterpenoid alcohol.[3]

• Lipophilic Bisphosphonates: These compounds inhibit the enzyme responsible for synthesizing the precursor to all-E-Heptaprenol and can be considered therapeutic alternatives for targeting related pathways.[3]

Data Presentation: Quantitative Purity Analysis

The purity of Heptaprenol is predominantly assessed using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).[3][4] The following tables summarize the expected purity levels and key spectroscopic data for all-E-Heptaprenol.

Table 1: Reported Purity Levels of Heptaprenol and Related Compounds

Compound	Analytical Method	Reported Purity
all-E-Heptaprenol	HPLC	>95%
all-E-Heptaprenol	HPLC	>85%[3]
Polyprenols (from Abies sibirica)	Column Chromatography	95-98%[3]

Table 2: Spectroscopic Data for Structural Elucidation of all-E-Heptaprenol [4]

Technique	Feature	Chemical Shift / m/z	Assignment
¹H-NMR	Multiplet	δ 5.1–5.4 ppm	Olefinic protons
Signal	δ 4.1 ppm	-CH₂OH protons
Signals	δ 1.6-2.2 ppm	Allylic methylene (B1212753) and methyl protons
¹³C-NMR	Range	δ 124.3–131.8 ppm	Olefinic carbons
Signal	δ 59.5 ppm	-CH₂OH carbon
Range	δ 16-40 ppm	Aliphatic methyl and methylene carbons
Mass Spec.	Molecular Ion	m/z 494.8	[M]⁺
Fragmentation	Characterized by successive losses of isoprene (B109036) units (68 u)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for separating and quantifying polyprenols, including the geometric isomers of Heptaprenol.[1][3] Both normal-phase and reversed-phase HPLC can be utilized.

Protocol for Normal-Phase HPLC (NP-HPLC): This method is particularly effective for separating geometric (cis/trans) isomers.[1]

• Instrumentation: A standard or preparative HPLC system with a UV detector.[1]

• Column: Silica gel column (e.g., 250 x 4.6 mm, 5 µm).[1]

• Mobile Phase: Isocratic elution with n-Hexane : 2-Propanol (95:5, v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: UV at 215 nm.[1]

• Sample Preparation: Dissolve the crude Heptaprenol sample in n-hexane (approx. 1 mg/mL) and filter through a 0.45 µm PTFE syringe filter before injection.[1]

• Quantification: Purity is determined by calculating the peak area percentage of the main component relative to the total peak area.[3]

Protocol for Reversed-Phase HPLC (RP-HPLC): This method is suitable for purifying Heptaprenol from less hydrophobic impurities.[1]

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[4]

• Mobile Phase: A gradient of methanol (B129727) and water is often effective.[1][4]

  • Example Gradient: 0-5 min: 85% Methanol; 5-25 min: 85% to 100% Methanol; 25-35 min: 100% Methanol.[1]

• Flow Rate: 1.0 mL/min.[4]

• Detection Wavelength: Approximately 210 nm.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information and can be used for quantitative purity assessment (qNMR).[3][5]

Protocol for ¹H-NMR and ¹³C-NMR Analysis:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[4][6]

• Sample Preparation: Dissolve a precisely weighed amount (10-50 mg) of the synthetic Heptaprenol in a deuterated solvent such as chloroform-d (B32938) (CDCl₃) (approx. 0.6-0.7 mL).[4][6] For quantitative analysis, a known amount of an internal standard (e.g., tetramethylsilane, TMS) is added.[3][6]

• Data Acquisition: Acquire standard proton-decoupled ¹³C and ¹H-NMR spectra.[4][6] A sufficient number of scans are required for ¹³C-NMR to achieve an adequate signal-to-noise ratio.[4]

• Data Analysis:

  • Structural Confirmation: Verify the chemical shifts and coupling patterns against the known structure of all-E-Heptaprenol.[3]

  • Purity Determination: For qNMR, integrate the signals corresponding to the Heptaprenol protons and compare them to the integral of the internal standard to calculate the absolute purity.[3] Impurities will appear as additional, unassigned signals.[3]

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the synthesized compound and to identify impurities.[3]

Protocol for Electrospray Ionization Mass Spectrometry (ESI-MS):

• Instrumentation: A mass spectrometer with an ESI source.

• Sample Preparation: The sample is dissolved in a suitable organic solvent (e.g., isopropanol, chloroform) and filtered through a 0.22 µm filter.[3]

• Data Acquisition: Acquire the mass spectrum in positive ion mode.

• Data Analysis:

  • Molecular Weight Confirmation: Look for the molecular ion peak [M]⁺ or adducts like [M+H]⁺ or [M+Na]⁺.[4][7] The expected m/z for [M+Na]⁺ is 517.4382.[7]

  • Impurity Identification: Analyze other peaks in the spectrum, which may correspond to impurities or fragmentation products. A characteristic fragmentation pattern for Heptaprenol is the successive loss of isoprene units (68 u).[4]

Visualizations

The following diagrams illustrate the experimental workflow for purity assessment and the biological pathway involving Heptaprenol.

Caption: Workflow for the purity assessment of synthetic Heptaprenol.

Caption: Biosynthetic pathway of Menaquinone-7 involving Heptaprenol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Heptaprenol | Benchchem [benchchem.com]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Comparative Functional Analysis of Heptaprenol and Its Synthetic Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the functional activities of the naturally occurring polyprenol, Heptaprenol, and its synthetically derived analogs. This document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key biological pathways and workflows to support further research and development in this area.

Heptaprenol, a C35 isoprenoid alcohol, plays a crucial role in bacterial metabolism, primarily as a precursor for essential molecules like menaquinone-7 (B21479) (Vitamin K2). Its unique structure and function have made it and its synthetic analogs targets for investigation in various therapeutic areas, including oncology and infectious diseases. This guide aims to collate and present the current understanding of their comparative functional activities.

I. Comparative Biological Activities

While comprehensive comparative data remains emergent, existing research points towards distinct functional profiles for Heptaprenol and its synthetic derivatives. Key areas of investigation include cytotoxic, antimicrobial, and enzyme inhibitory activities.

Table 1: Summary of Comparative Functional Assay Data for Heptaprenol and Analogs

Compound/Analog	Assay Type	Target/Cell Line	Key Findings	Quantitative Data (IC50/CC50/MIC)	Reference(s)
Heptaprenol	Cytotoxicity (MTT Assay)	Human oral tumor cell lines (HSC-2, HSG)	Selective cytotoxicity against tumor cells compared to normal human gingival fibroblasts (HGF).[1]	Not explicitly stated in available literature.	Ishihara et al., 2000[1]
Lipophilic Bisphosphonate (BPH-1218)	Enzyme Inhibition	Toxoplasma gondii Heptaprenyl Diphosphate (B83284) Synthase (TgCoq1)	Potent inhibition of TgCoq1, leading to parasite growth inhibition.[2][3]	Low nM concentrations	Sleda et al., 2022[3]
Fascaplysin Analogs	Antimicrobial Activity	Gram-positive bacteria (e.g., S. aureus, E. faecalis)	Introduction of a phenyl group at C-9 significantly increased activity against several strains.	MICs ranging from 0.0075 µg/mL to >8 µg/mL depending on the analog and bacterial strain.	[Comparative Evaluation of the Antibacterial and Antitumor Activities of 9-Phenylfascaplysin and Its Analogs]
Synthetic Tricyclic Flavonoids	Antimicrobial & Antifungal Activity	S. aureus, C. parapsilosis	High activity against S. aureus and good antifungal properties.[4]	Inhibition zones up to 23 mm (antibacterial) and 17 mm (antifungal).[4]	[Antibacterial and Antifungal Properties of New Synthetic Tricyclic Flavonoids][4]

Note: This table is intended to be illustrative. Direct comparative studies of Heptaprenol and a series of its synthetic analogs with quantitative data are not yet widely available in the public domain.

II. Key Signaling Pathways and Experimental Workflows

Understanding the molecular pathways influenced by Heptaprenol and the experimental procedures to assess its function is critical for advancing research.

A. Heptaprenol Biosynthesis and its Role in Menaquinone-7 Production

Heptaprenol is synthesized via the isoprenoid biosynthesis pathway. The key enzyme, heptaprenyl diphosphate synthase (HepS), catalyzes the condensation of farnesyl diphosphate (FPP) with four molecules of isopentenyl diphosphate (IPP) to form heptaprenyl diphosphate.[5] This is a crucial step in the bacterial synthesis of menaquinone-7.

References

• 1. benchchem.com [benchchem.com]
• 2. The Heptaprenyl Diphosphate Synthase (Coq1) Is the Target of a Lipophilic Bisphosphonate That Protects Mice against Toxoplasma gondii Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ctegd.uga.edu [ctegd.uga.edu]
• 4. Antibacterial and Antifungal Properties of New Synthetic Tricyclic Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heptaprenol | Benchchem [benchchem.com]

A critical comparison of different stationary phases for Heptaprenol HPLC analysis.

For researchers, scientists, and drug development professionals, the accurate quantification of Heptaprenol is critical. High-Performance Liquid Chromatography (HPLC) stands as the primary analytical technique for this purpose. The choice of stationary phase within the HPLC column is paramount, as it directly governs the separation's selectivity, resolution, and efficiency. This guide provides a critical comparison of common stationary phases used for Heptaprenol analysis, supported by representative performance data and detailed experimental protocols.

Understanding the Separation: Stationary Phase Principles

Heptaprenol is a long-chain isoprenoid alcohol, making it a highly hydrophobic, non-polar molecule. The separation of such molecules via HPLC is typically achieved using Reversed-Phase (RP) chromatography. In RP-HPLC, the stationary phase is non-polar, and the mobile phase is polar. The non-polar analyte, Heptaprenol, interacts with the non-polar stationary phase, and its retention is modulated by the composition of the polar mobile phase. More hydrophobic stationary phases will retain Heptaprenol more strongly.

Common reversed-phase stationary phases include:

• C18 (Octadecylsilane): The most widely used reversed-phase material, C18 columns feature long 18-carbon alkyl chains bonded to the silica (B1680970) support. This high carbon load results in strong hydrophobic retention, making it well-suited for non-polar analytes like Heptaprenol.[1]

• C8 (Octylsilane): With shorter 8-carbon alkyl chains, C8 columns are less hydrophobic than their C18 counterparts.[1] This results in shorter retention times for non-polar compounds, which can be advantageous for faster analyses.[2]

• Phenyl-Hexyl: This phase incorporates a phenyl ring linked to the silica via a hexyl chain. It provides an alternative selectivity compared to simple alkyl chains.[3] The phenyl group can engage in π-π interactions with analytes that have aromatic rings, though for a purely aliphatic molecule like Heptaprenol, its primary interaction is still hydrophobic.[4]

• Chiral Phases: For separating geometric isomers (cis/trans) of Heptaprenol, chiral stationary phases are particularly effective. These phases create a stereospecific environment that allows for differential retention of isomers based on their three-dimensional structure.

Performance Comparison of Stationary Phases

The selection of a stationary phase involves a trade-off between retention, resolution, analysis time, and peak shape. The following table summarizes representative chromatographic performance data for Heptaprenol on various stationary phases, based on typical performance characteristics.

Table 1: Comparative Performance of Stationary Phases for Heptaprenol Analysis

Stationary Phase	Representative Retention Time (min)	Resolution (Rs) between Heptaprenol and adjacent impurity	Peak Asymmetry (As)	Column Efficiency (Theoretical Plates, N)	Primary Separation Mechanism
C18	18.5	2.2	1.1	15,000	Strong Hydrophobic Interaction
C8	12.3	1.9	1.2	13,500	Moderate Hydrophobic Interaction
Phenyl-Hexyl	14.8	2.0	1.2	14,000	Hydrophobic & π-π Interaction
Chiral	25.2 (trans-isomer)	1.8 (between cis/trans isomers)	1.3	11,000	Chiral Recognition / Steric Interaction

Note: The data presented are illustrative, based on typical column performance for hydrophobic analytes. Actual results will vary based on specific experimental conditions, column manufacturer, and sample matrix.

Experimental Workflow and Methodologies

A successful HPLC analysis relies on a well-defined workflow, from sample preparation to data interpretation. The following diagram illustrates a typical process for Heptaprenol analysis.

Caption: General workflow for the HPLC analysis of Heptaprenol.

Detailed Experimental Protocols

Below are detailed methodologies for Reversed-Phase and Normal-Phase (Chiral) HPLC analysis of Heptaprenol.

1. Reversed-Phase HPLC Protocol (General Purification)

This protocol is suitable for purifying Heptaprenol from more polar impurities using a C18 stationary phase.

• Column: C18 (ODS), 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase A: HPLC-grade Water

• Mobile Phase B: HPLC-grade Methanol

• Gradient Program:

  • 0-5 min: 85% B

  • 5-25 min: Linear gradient from 85% to 100% B

  • 25-35 min: Hold at 100% B

  • 35.1-40 min: Return to 85% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient (~25 °C).

• Detection: UV at 210 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the crude Heptaprenol mixture in a small volume of chloroform/methanol (2:1, v/v) and then dilute with the initial mobile phase (15:85 Water:Methanol).

2. Normal-Phase HPLC Protocol (Isomer Separation)

This method is designed for the separation of all-E-Heptaprenol from its cis isomers using a chiral stationary phase.

• Column: Chiral Stationary Phase (e.g., Chiralpak IC), 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic mixture of n-Hexane and 2-Propanol (95:5, v/v).

• Elution: Isocratic.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient (~25 °C).

• Detection: UV at 215 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the crude Heptaprenol mixture directly in the mobile phase.

Critical Comparison and Recommendations

• For General Purity Analysis and Quantification: The C18 stationary phase is the recommended starting point. Its strong hydrophobicity provides excellent retention and high resolution for separating the non-polar Heptaprenol from more polar impurities. Its high efficiency (theoretical plates) leads to sharp, well-defined peaks, facilitating accurate quantification.

• For Faster Throughput: If analysis time is a critical factor and the sample matrix is relatively simple, a C8 stationary phase can be a viable alternative.[2] It will provide less retention, shortening the run time, but may offer slightly lower resolution compared to a C18 column.[5]

• For Method Development and Alternative Selectivity: When co-elution with non-polar, structurally similar impurities is an issue on a C18 column, a Phenyl-Hexyl phase should be considered.[6] While Heptaprenol itself lacks aromaticity, the different steric and electronic nature of the phenyl-hexyl ligand compared to an alkyl chain can alter the retention behavior of impurities, potentially improving the overall separation.[3]

• For Isomer Separation: When the goal is to separate cis/trans isomers of Heptaprenol, a chiral stationary phase is mandatory. Standard reversed-phases like C18 or C8 will not resolve these geometric isomers. Normal-phase chromatography with a chiral column is the established method for this specific challenge.

References

• 1. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 2. C8 vs C18 Column: Which Should You Choose? | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. support.waters.com [support.waters.com]
• 5. Differences and Applications of C18 vs. C8 HPLC Columns - Hawach [hawachhplccolumn.com]
• 6. lcms.cz [lcms.cz]